Maytansinoid B

Core Science & Biosynthesis

The Discovery and Isolation of Maytansinoids from Maytenus Species: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Maytansinoids are a class of potent microtubule-targeting agents that have garnered significant interest in the field of oncology.[1][2] First discovered in the 1970s from the East African shrub Maytenus serrata (formerly M. ovatus), these ansa macrolide compounds exhibit powerful anti-mitotic activity by inhibiting tubulin polymerization.[3][4] This disruption of microtubule dynamics leads to cell cycle arrest in the G2/M phase and subsequent apoptosis, making maytansinoids highly effective cytotoxins.[1][2] Due to their high potency, maytansinoids, particularly derivatives like DM1 and DM4, have become crucial payloads in the development of antibody-drug conjugates (ADCs), a targeted cancer therapy approach.[5][6]

This technical guide provides an in-depth overview of the discovery and isolation of maytansinoids from Maytenus species, with a focus on the parent compound, maytansine (B1676224). It details the experimental protocols for extraction and purification and presents key quantitative data.

A Note on "Maytansinoid B": While the term "Maytansinoid B" is associated with the CAS number 1628543-40-7 for a commercially available ADC cytotoxin, public scientific literature does not contain specific details on its initial discovery and isolation from a natural Maytenus source. It is likely a semi-synthetic derivative. Therefore, this guide will focus on the well-documented isolation of the foundational maytansinoid, maytansine, as a representative example.

Data Presentation: Quantitative Overview of Maytansine Isolation

The isolation of maytansine from Maytenus species is a multi-step process with yields varying depending on the plant material and extraction methodology. The following tables summarize key quantitative data gathered from historical and methodological reports.

Table 1: Typical Yields of Maytansine from Maytenus Species

Plant Species	Plant Part	Extraction Method	Typical Yield of Maytansine	Reference
Maytenus serrata	Fruit	Ethanolic Extraction	~1-2 mg/kg of dried plant material	[3]
Maytenus buchananii	Stem Bark	Methanolic Extraction	~0.2-0.5 mg/kg of dried plant material	[7]

Table 2: Chromatographic Parameters for Maytansine Purification

Chromatographic Technique	Stationary Phase	Mobile Phase	Detection	Purpose
Column Chromatography	Silica (B1680970) Gel	Gradient of Chloroform (B151607) and Methanol (B129727)	TLC with UV visualization	Initial fractionation of the crude extract
Preparative Thin-Layer Chromatography (PTLC)	Silica Gel GF	Ethyl acetate/Methanol (95:5)	UV visualization and extraction of bands	Further purification of enriched fractions
High-Performance Liquid Chromatography (HPLC)	Reversed-phase C18	Gradient of Acetonitrile (B52724) and Water	UV at 254 nm and 280 nm	Final purification to high purity

Table 3: Spectroscopic Data for the Structural Elucidation of Maytansine

Spectroscopic Technique	Key Observations
Mass Spectrometry (MS)	Molecular ion peak consistent with the molecular formula C₃₄H₄₆ClN₃O₁₀. Characteristic fragmentation pattern revealing the ansa macrolide structure.
¹H Nuclear Magnetic Resonance (NMR)	Complex spectrum with characteristic signals for aromatic protons, olefinic protons, methoxy (B1213986) groups, and the N-acetyl-N-methyl-L-alanine side chain.
¹³C Nuclear Magnetic Resonance (NMR)	Resonances corresponding to the carbonyls of the ester and amide groups, the chlorinated aromatic ring, and the carbons of the macrocyclic ring.
Infrared (IR) Spectroscopy	Absorption bands for hydroxyl, amide, ester, and aromatic functionalities.
Ultraviolet (UV) Spectroscopy	Maxima characteristic of the chlorinated aromatic chromophore.

Experimental Protocols

The following protocols are a composite of methodologies described in the literature for the isolation of maytansine from Maytenus species.

Extraction of Maytansinoids from Plant Material

• Plant Material Preparation: Dried and finely ground plant material (e.g., fruits or stem bark of Maytenus serrata or Maytenus buchananii) is used as the starting material.

• Solvent Extraction:

  • The ground plant material is exhaustively extracted with a polar solvent, typically ethanol (B145695) or methanol, at room temperature for several days.

  • The extraction is often performed in multiple batches with fresh solvent to ensure maximum recovery of the maytansinoids.

  • The resulting extracts are combined and concentrated under reduced pressure to yield a crude extract.

Initial Fractionation by Column Chromatography

• Column Preparation: A large glass column is packed with silica gel suspended in a non-polar solvent (e.g., chloroform).

• Sample Loading: The crude extract is adsorbed onto a small amount of silica gel and carefully loaded onto the top of the prepared column.

• Elution: The column is eluted with a gradient of increasing polarity, typically starting with 100% chloroform and gradually increasing the proportion of methanol.

• Fraction Collection: Fractions are collected and monitored by thin-layer chromatography (TLC) using a suitable solvent system (e.g., chloroform/methanol, 9:1 v/v) and visualized under UV light. Fractions with similar TLC profiles are pooled.

Purification by Preparative Thin-Layer Chromatography (PTLC)

• Plate Preparation: The enriched fractions from column chromatography are applied as a band onto large silica gel GF plates.

• Development: The plates are developed in a chamber saturated with a solvent system such as ethyl acetate/methanol (95:5 v/v).

• Visualization and Extraction: The bands corresponding to maytansine are identified under UV light, scraped from the plate, and the compound is eluted from the silica gel with a polar solvent like methanol or ethyl acetate.

• Concentration: The solvent is evaporated to yield a more purified maytansine fraction.

Final Purification by High-Performance Liquid Chromatography (HPLC)

• System and Column: A preparative HPLC system equipped with a reversed-phase C18 column is used for the final purification step.

• Mobile Phase: A gradient of acetonitrile in water is a common mobile phase. The gradient is optimized to achieve good separation of maytansine from any remaining impurities.

• Injection and Elution: The purified fraction from PTLC is dissolved in a suitable solvent and injected into the HPLC system. The elution is monitored at UV wavelengths of 254 nm and 280 nm.

• Fraction Collection: The peak corresponding to maytansine is collected.

• Final Product: The solvent is removed from the collected fraction to yield highly purified maytansine, which can be characterized by spectroscopic methods.

Mandatory Visualizations

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. Maytansinoids in cancer therapy: advancements in antibody–drug conjugates and nanotechnology-enhanced drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Maytansine, a novel antileukemic ansa macrolide from Maytenus ovatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Maytansine | C34H46ClN3O10 | CID 5281828 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Maytansinoid Synthesis Service - Creative Biolabs [creative-biolabs.com]
• 6. Mertansine - Wikipedia [en.wikipedia.org]
• 7. Cytotoxic activity of maytanprine isolated from Maytenus diversifolia in human leukemia K562 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Mechanism of Action of Maytansinoids as Microtubule Inhibitors

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Maytansinoids, including the derivative DM1 (Mertansine), are highly potent cytotoxic agents that function by disrupting microtubule dynamics. Originally isolated from Maytenus ovatus, their significant toxicity precluded their use as systemic anticancer agents.[1][2] However, their development as payloads for antibody-drug conjugates (ADCs) has enabled tumor-specific delivery, reviving interest in their clinical application.[2][3] This technical guide provides an in-depth examination of the molecular mechanism by which maytansinoids inhibit microtubule function, leading to cell cycle arrest and apoptosis. It includes a summary of key quantitative data, detailed experimental protocols for studying their effects, and visualizations of the critical pathways and workflows.

Core Mechanism of Action

The cytotoxic activity of maytansinoids stems from their potent interaction with tubulin, the fundamental protein subunit of microtubules. This interaction disrupts the highly dynamic nature of microtubules, which is essential for various cellular processes, most critically, the formation and function of the mitotic spindle during cell division.[1][4]

Binding to Tubulin and Microtubules

Maytansinoids exert their effects by binding directly to tubulin. High-resolution crystal structures have revealed that maytansine (B1676224) binds to a specific site on β-tubulin.[5] This site is distinct from the binding sites of other major classes of microtubule inhibitors like taxanes and vinca (B1221190) alkaloids, although it is shared by other agents such as rhizoxin.[2][5] The binding at this "maytansine site" physically blocks the longitudinal interactions between tubulin dimers, thereby inhibiting the elongation of microtubules.[5][6]

Maytansinoids exhibit a dual binding behavior:

• Binding to Soluble Tubulin: They bind to free, unassembled tubulin heterodimers with relatively high affinity.[7] This sequestration of tubulin into assembly-incompetent complexes contributes to the inhibition of microtubule polymerization, particularly at higher drug concentrations.[5]

• Binding to Microtubule Ends: At the sub-nanomolar concentrations where they exhibit potent cytotoxicity, the primary mechanism is the high-affinity binding to the plus ends of existing microtubules.[7][8] This "end poisoning" mechanism involves only a small number of high-affinity sites at the microtubule tips (approximately 37 sites per microtubule for S-methyl-DM1).[8][9] This binding is significantly stronger (approximately 20-fold for S-methyl-DM1) than the binding to soluble tubulin and is the key driver of the suppression of microtubule dynamics.[7][9]

Suppression of Microtubule Dynamics

Microtubules are not static structures; they undergo a process of continuous growth and shortening known as "dynamic instability." This process is critical for the mitotic spindle to capture chromosomes and segregate them correctly. Maytansinoids potently suppress all parameters of dynamic instability, including:

• Growth Rate: The speed of tubulin addition.

• Shortening Rate: The speed of tubulin dissociation.

• Catastrophe Frequency: The rate of switching from a growing to a shortening state.

• Rescue Frequency: The rate of switching from a shortening to a growing state.

By binding to the microtubule ends, maytansinoids effectively "freeze" the microtubules, preventing them from performing their dynamic functions.[7][8] Notably, maytansinoid derivatives like S-methyl-DM1 are even more potent suppressors of dynamic instability than the parent compound maytansine, despite being weaker inhibitors of overall tubulin polymerization.[7][9]

Downstream Cellular Consequences: Mitotic Arrest and Apoptosis

The suppression of microtubule dynamics has profound consequences for dividing cells. The inability of the mitotic spindle to function correctly activates the spindle assembly checkpoint, leading to a prolonged arrest in the G2/M phase of the cell cycle.[8][10][11][12] This mitotic arrest prevents the cell from completing division.

If the cell is unable to resolve this arrested state, it triggers programmed cell death, or apoptosis.[1] The disruption of the microtubule network can lead to the activation of caspase cascades and the mitochondrial pathway of apoptosis, ultimately resulting in the elimination of the cancer cell.[1]

Figure 1: Overall mechanism of action of maytansinoids.

Quantitative Data Summary

The following tables summarize key quantitative data describing the interaction of maytansinoids with tubulin and their cellular effects.

Table 1: Binding Affinities of Maytansinoids to Tubulin and Microtubules

Compound	Target	Parameter	Value	Reference(s)
Maytansine	Soluble Tubulin	KD	0.86 ± 0.2 µM	[7]
S-methyl-DM1	Soluble Tubulin	KD	0.93 ± 0.2 µM	[7]
S-methyl-DM1	Microtubules (High-affinity sites)	KD	0.1 ± 0.05 µM	[7][8][9]

| S-methyl-DM1 | Microtubules (High-affinity sites) | Stoichiometry | ~37 sites/microtubule |[8][9] |

Table 2: Inhibition of In Vitro Tubulin Polymerization

Compound	Parameter	Value	Reference(s)
Maytansine	IC50	1.0 ± 0.02 µM	[7][13]
S-methyl-DM1	IC50	4.0 ± 0.1 µM	[13]

| S-methyl-DM4 | IC50 | 1.7 ± 0.4 µM |[13] |

Table 3: Cellular Antiproliferative and Mitotic Arrest Activity (MCF7 Cells)

Compound	Parameter	Value	Reference(s)
Maytansine	IC50 (G2/M Arrest)	310 pM	[8][12]
S-methyl-DM1	IC50 (G2/M Arrest)	340 pM	[8][12]
Maytansine	IC50 (Mitotic Arrest)	710 pM	[8]

| S-methyl-DM1 | IC50 (Mitotic Arrest) | 330 pM |[8] |

Key Experimental Protocols

The following protocols describe standard methods used to characterize the mechanism of action of maytansinoid compounds.

In Vitro Tubulin Polymerization Assay

This assay measures the effect of a compound on the assembly of purified tubulin into microtubules by monitoring the increase in light scattering (turbidity).

Principle: Microtubule polymerization causes an increase in the turbidity of a tubulin solution, which can be measured as an increase in absorbance at 340-350 nm in a spectrophotometer. Inhibitors of polymerization will reduce the rate and extent of this absorbance increase.

Materials:

• Purified tubulin (e.g., >99% pure bovine tubulin)

• General Tubulin Buffer (GTB): 80 mM PIPES (pH 6.9), 2 mM MgCl₂, 0.5 mM EGTA

• GTP stock solution (100 mM)

• Glycerol

• Test compound (Maytansinoid) dissolved in DMSO

• Control compounds (e.g., Paclitaxel as an enhancer, Nocodazole as an inhibitor)

• Temperature-controlled 96-well plate spectrophotometer

• Pre-chilled (4°C) and pre-warmed (37°C) 96-well plates

Procedure:

• Reagent Preparation (on ice):

  • Thaw purified tubulin on ice.

  • Prepare a tubulin working solution at a final concentration of 3 mg/mL in ice-cold GTB with 10% glycerol.

  • Add GTP to the tubulin solution to a final concentration of 1 mM. Keep this final reaction mixture on ice until use.

  • Prepare serial dilutions of the maytansinoid compound in GTB. Also prepare vehicle (DMSO) and control compound solutions.

• Reaction Setup:

  • Pre-warm the plate reader to 37°C.

  • In a pre-chilled 96-well plate on ice, add 10 µL of the test compound dilutions (or controls) to appropriate wells.

  • Add 90 µL of the tubulin reaction mixture to each well. Mix gently by pipetting. The final volume should be 100 µL.

• Measurement:

  • Immediately transfer the 96-well plate to the pre-warmed (37°C) spectrophotometer.

  • Begin kinetic reading of absorbance at 340 nm every 30-60 seconds for at least 60 minutes.

• Data Analysis:

  • Plot absorbance (OD 340 nm) versus time for each concentration.

  • Determine key polymerization parameters: the lag phase, the maximum polymerization rate (Vmax), and the final steady-state polymer mass.

  • Calculate the IC₅₀ value by plotting the inhibition of polymerization (relative to the vehicle control) against the log of the maytansinoid concentration.

Figure 2: Experimental workflow for an in vitro tubulin polymerization assay.

Immunofluorescence Staining of Microtubules

This protocol allows for the visualization of the microtubule network in cells following treatment with a maytansinoid, revealing effects like microtubule disruption and abnormal mitotic spindle formation.[14]

Materials:

• Cultured cells (e.g., HeLa, MCF7)

• Sterile glass coverslips in a 24-well plate

• Complete cell culture medium

• Maytansinoid stock solution in DMSO

• Phosphate-Buffered Saline (PBS)

• Fixation Solution: 4% Paraformaldehyde (PFA) in PBS or ice-cold Methanol (B129727)

• Permeabilization Buffer: 0.1% Triton X-100 in PBS

• Blocking Buffer: 1% Bovine Serum Albumin (BSA) in PBS

• Primary Antibody: Mouse anti-α-tubulin antibody

• Secondary Antibody: Alexa Fluor 488-conjugated goat anti-mouse IgG

• Nuclear Stain: DAPI (4′,6-diamidino-2-phenylindole)

• Antifade mounting medium

• Fluorescence microscope

Procedure:

• Cell Seeding and Treatment:

  • Seed cells onto sterile glass coverslips in a 24-well plate and allow them to adhere for 24 hours to reach 60-70% confluency.

  • Treat cells with desired concentrations of the maytansinoid (e.g., 0.1 - 10 nM) and a vehicle control (DMSO) for a specified time (e.g., 24 hours).

• Fixation:

  • Gently wash cells twice with pre-warmed PBS.

  • Fix the cells by incubating with 4% PFA for 15 minutes at room temperature OR with ice-cold methanol for 5 minutes at -20°C.

• Permeabilization and Blocking:

  • Wash cells three times with PBS for 5 minutes each.

  • If using PFA fixation, permeabilize cells with 0.1% Triton X-100 for 10 minutes.

  • Wash three times with PBS.

  • Block non-specific antibody binding by incubating with 1% BSA for 1 hour at room temperature.

• Antibody Incubation:

  • Incubate cells with the primary anti-α-tubulin antibody (diluted in blocking buffer) for 1 hour at room temperature or overnight at 4°C.

  • Wash three times with PBS.

  • Incubate with the fluorescently labeled secondary antibody (diluted in blocking buffer) for 1 hour at room temperature, protected from light.

• Staining and Mounting:

  • Wash three times with PBS, protected from light.

  • Incubate with DAPI solution for 5 minutes to stain the nuclei.

  • Perform a final wash with PBS.

  • Carefully mount the coverslips onto glass microscope slides using antifade mounting medium.

• Imaging:

  • Visualize the stained cells using a fluorescence microscope. Capture images of the microtubule network (green) and nuclei (blue) in both control and treated cells.

Cell Cycle Analysis by Flow Cytometry

This protocol is used to quantify the percentage of cells in different phases of the cell cycle (G0/G1, S, G2/M) based on their DNA content, allowing for the direct measurement of maytansinoid-induced G2/M arrest.[15][16]

Materials:

• Cultured cells treated with maytansinoid as described above

• PBS

• Trypsin-EDTA

• Ice-cold 70% Ethanol (B145695)

• Propidium (B1200493) Iodide (PI) Staining Solution: 50 µg/mL PI and 100 µg/mL RNase A in PBS

• Flow cytometer

Procedure:

• Cell Harvesting:

  • Harvest both adherent and floating cells from the culture dish. For adherent cells, wash with PBS and detach using trypsin.

  • Combine all cells and centrifuge at 200 x g for 5 minutes.

• Fixation:

  • Discard the supernatant and wash the cell pellet once with cold PBS.

  • Resuspend the cell pellet in ~0.5 mL of cold PBS.

  • While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to the cell suspension to achieve a final ethanol concentration of ~70%.

  • Fix the cells for at least 2 hours (or overnight) at 4°C.

• Staining:

  • Centrifuge the fixed cells at 300 x g for 5 minutes.

  • Discard the ethanol and wash the cell pellet once with PBS.

  • Resuspend the cell pellet in 500 µL of PI/RNase A staining solution.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer, exciting the PI with a 488 nm laser and collecting the emission in the red channel (~610 nm).

  • Collect data for at least 10,000 single-cell events.

• Data Analysis:

  • Use cell cycle analysis software to generate a DNA content histogram.

  • Gate on the single-cell population to exclude doublets.

  • Quantify the percentage of cells in the G0/G1 (2n DNA content), S (between 2n and 4n), and G2/M (4n DNA content) phases.

  • Compare the cell cycle distribution of maytansinoid-treated samples to the vehicle control to determine the extent of G2/M arrest.

Figure 3: Workflow for cell cycle analysis using propidium iodide and flow cytometry.

References

• 1. Maytansinoids in cancer therapy: advancements in antibody–drug conjugates and nanotechnology-enhanced drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. adcreview.com [adcreview.com]
• 3. Tubulin Maytansine Site Binding Ligands and their Applications as MTAs and ADCs for Cancer Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Maytansinoid-antibody conjugates induce mitotic arrest by suppressing microtubule dynamic instability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. researchgate.net [researchgate.net]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Antibody-DM1 Conjugates as Cancer Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Maytansine and cellular metabolites of antibody-maytansinoid conjugates strongly suppress microtubule dynamics by binding to microtubules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. Maytansinoid-Antibody Conjugates Induce Mitotic Arrest by Suppressing Microtubule Dynamic Instability - PMC [pmc.ncbi.nlm.nih.gov]
• 12. aacrjournals.org [aacrjournals.org]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. cancer.wisc.edu [cancer.wisc.edu]
• 16. ucl.ac.uk [ucl.ac.uk]

Maytansinoid B derivatives and analogues in cancer research

An In-depth Technical Guide to Maytansinoid B Derivatives and Analogues in Cancer Research

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Maytansinoids, a class of potent microtubule-targeting agents, have emerged from promising natural compounds to pivotal components in modern cancer therapeutics.[1] Originally isolated from plants like Maytenus serrata, their high cytotoxicity initially led to challenges in clinical development due to a narrow therapeutic window and severe side effects.[1][2] However, the advent of antibody-drug conjugates (ADCs) has revolutionized their application, allowing for targeted delivery to cancer cells, thereby significantly enhancing their efficacy while minimizing systemic toxicity.[1][2] This guide provides a comprehensive overview of maytansinoid B derivatives and analogues, focusing on their mechanism of action, structure-activity relationships, quantitative efficacy data, and the experimental protocols used in their evaluation. Key derivatives such as DM1 (mertansine) and DM4 (ravtansine) are now integral payloads in several FDA-approved ADCs and numerous clinical candidates, underscoring their importance in the landscape of targeted cancer therapy.[1][]

Mechanism of Action: Microtubule Disruption

The primary anticancer mechanism of maytansinoids is the inhibition of microtubule assembly.[1][2][4] They bind to tubulin, the fundamental protein subunit of microtubules, at or near the vinca (B1221190) alkaloid binding site.[2][5][] This binding prevents the polymerization of tubulin into microtubules, which are crucial for various cellular functions, most notably the formation of the mitotic spindle during cell division.[1][7]

The process unfolds as follows:

• Binding to Tubulin: Maytansinoids bind to the β-subunit of tubulin, preventing the proper assembly of microtubule filaments.[1][][7]

• Inhibition of Polymerization: This binding action effectively blocks the addition of new tubulin monomers to the growing microtubule chain.[1]

• Microtubule Depolymerization: Unlike taxanes which stabilize microtubules, maytansinoids actively induce microtubule depolymerization.[1]

• Mitotic Arrest: The disruption of microtubule dynamics leads to a halt in the cell cycle, typically at the G2/M phase, as the cell cannot form a functional mitotic spindle.[]

• Apoptosis: Unable to complete mitosis, the cancer cell undergoes programmed cell death (apoptosis).[1][4]

Studies have shown that maytansinoid metabolites, such as S-methyl DM1 and S-methyl DM4, are potent suppressors of microtubule dynamic instability, even more so than the parent compound maytansine (B1676224).[5][8]

Signaling Pathway for Maytansinoid ADC Action

The following diagram illustrates the journey of a maytansinoid ADC from binding to a cancer cell to inducing apoptosis.

Caption: Figure 1: Mechanism of Action of a Maytansinoid ADC.

Structure-Activity Relationship (SAR) and Key Derivatives

The potent cytotoxicity of maytansinoids is highly dependent on their chemical structure. SAR studies have identified several critical features:

• C3 Ester Side Chain: This is a crucial element for antitumor activity. Modifications at this position are used to attach linkers for ADC development without compromising cytotoxicity. The stereochemistry at C3 is also vital; L-epimers are significantly more cytotoxic (100 to 400-fold) than their corresponding D-epimers.[]

• Macrocyclic Lactam Skeleton: The 19-membered macrocycle is essential for binding to tubulin.[2][]

• Aromatic Ring: The chlorinated benzene (B151609) ring contributes to the overall binding affinity.[2]

To enable conjugation to antibodies, maytansine was derivatized to introduce a thiol or disulfide group, leading to the development of key analogues like DM1 and DM4.[9]

• DM1 (Mertansine): N2′-deacetyl-N2′-(3-mercapto-1-oxopropyl)-maytansine. It is a thiol-containing maytansinoid widely used in ADCs, including the FDA-approved ado-trastuzumab emtansine (Kadcyla).[][5]

• DM4 (Ravtansine/Soravtansine): N2′-deacetyl-N2′-(4-mercapto-4-methyl-1-oxopentyl)-maytansine. DM4 features increased steric hindrance around the thiol group, which can influence the stability of the linker in ADCs.[][5][10] It is the payload in mirvetuximab soravtansine.[]

The choice of linker technology (e.g., cleavable disulfide linkers like SPDB or non-cleavable thioether linkers like SMCC) is critical for the stability, efficacy, and safety profile of the resulting ADC.[11][12][13]

Logical Relationship of Maytansinoid Modifications

Caption: Figure 2: SAR and Path to ADC Development.

Quantitative Data Summary

Table 1: In Vitro Cytotoxicity of Maytansinoids and Metabolites

Compound	Cell Line	IC50 Value	Reference
Maytansine	Various	Sub-nanomolar	[5][8]
huC242-SPDB-DM4	COLO 205	1.3 x 10⁻¹¹ M	[14]
Cantuzumab Mertansine (huC242-DM1)	Various	Picomolar range	[15]
S-methyl-DM1	KB cells	22 pM	[16]
S-methyl-DM4	KB cells	26 pM	[16]
Lipophilic Metabolites (DM1, DM4)	Various	~1000x more cytotoxic than hydrophilic metabolites	[17]

Table 2: In Vitro Microtubule Polymerization Inhibition

Compound	Assay Condition	Half-maximal Inhibitory Concentration (IC50)	Reference
Maytansine	Microtubule assembly	1 ± 0.02 µmol/L	[5]
S-methyl DM1	Microtubule assembly	4 ± 0.1 µmol/L	[5]
S-methyl DM4	Microtubule assembly	1.7 ± 0.4 µmol/L	[5]
DM1-Me (S-methyl DM1)	Tubulin assembly	4 ± 0.1 µM	[8]

Table 3: In Vivo Efficacy of Maytansinoid ADCs in Xenograft Models

ADC	Tumor Model	Dosing	Outcome	Reference
anti-EpCAM-PEG₄Mal-DM1	COLO 205MDR	170, 340, 680 µg/kg (single i.v. dose)	Marked tumor regression	[18]
anti-CanAg-PEG₄Mal-DM1	COLO 205MDR	300, 600 µg/kg (single i.v. dose)	Significant tumor growth inhibition	[18]
huC242-SPDB-DM4	Human colon cancer	Not specified	Best efficacy among tested disulfide-linked ADCs	[13][14]
361-TM resistant cells	NSG mice	3 mg/kg (days 0, 4, 8, 12)	Refractory to TM-ADC treatment compared to parental	[19]

Table 4: Pharmacokinetic Parameters of Maytansinoid ADCs

Conjugate	Model	Key Parameter	Value	Reference
Cantuzumab Mertansine	CD-1 mice	Terminal half-life (ELISA)	42.2 h	[20]
¹²⁵I-huC242-DM1	CD-1 mice	Terminal half-life	154 h	[20]
ADCs (DAR < 6)	Mice	Clearance	Comparable rates	[21][22]
ADCs (DAR ~9-10)	Mice	Clearance	Rapid clearance	[21][22]
Free DM1 (from Cantuzumab Mertansine)	Patients (295 mg/m²)	Plasma concentration	52-56 nmol/L (post-infusion), <1.2 nmol/L (at 96h)	[15]

Experimental Protocols

Protocol 4.1: In Vitro Cytotoxicity Assay

This protocol is a generalized method for assessing the potency of maytansinoid compounds or ADCs against cancer cell lines.

• Cell Culture: Culture target cancer cells (e.g., SK-BR-3 for HER2-positive ADCs, COLO 205 for EpCAM-positive ADCs) in appropriate media and conditions until they reach logarithmic growth phase.

• Cell Seeding: Harvest cells and seed them into 96-well plates at a predetermined density (e.g., 5,000-10,000 cells/well). Allow cells to adhere overnight.

• Compound Preparation: Prepare a serial dilution of the maytansinoid derivative or ADC in culture medium. Concentrations should span a wide range to determine the IC50 value.

• Treatment: Remove the old medium from the wells and add the medium containing the various concentrations of the test compound. Include vehicle-only controls.

• Incubation: Incubate the plates for a specified period (typically 72-96 hours) at 37°C in a humidified 5% CO₂ incubator.

• Viability Assessment: Measure cell viability using a suitable assay, such as MTT, MTS, or a luminescence-based assay (e.g., CellTiter-Glo®).

• Data Analysis: Convert raw data to percentage viability relative to the vehicle control. Plot the percentage viability against the logarithm of the compound concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Protocol 4.2: Microtubule Polymerization Assay (Sedimentation-based)

This protocol, adapted from published methods, measures the ability of a maytansinoid to inhibit the assembly of purified tubulin into microtubules.[5]

• Reagent Preparation:

  • Purify microtubule protein (MTP) from a source like bovine brain.

  • Prepare PEM buffer (e.g., 80 mM PIPES, pH 6.8, 1 mM EGTA, 1 mM MgCl₂).

  • Prepare a stock solution of GTP (e.g., 100 mM).

  • Prepare stock solutions of maytansinoid compounds in DMSO.

• Assay Setup: In a microcentrifuge tube on ice, combine MTP (to a final concentration of ~3 mg/mL) with PEM buffer and the desired concentration of the maytansinoid compound (e.g., 0-20 µmol/L). The final DMSO concentration should be kept constant and low across all samples.

• Initiation of Polymerization: Add GTP to a final concentration of 1 mmol/L and transfer the tubes to a 30°C water bath to initiate microtubule polymerization. Incubate for 45-60 minutes.

• Sedimentation: Centrifuge the samples at high speed (e.g., 35,000 x g) for 1 hour at 30°C to pellet the polymerized microtubules.

• Quantification:

  • Carefully remove the supernatant (containing unpolymerized tubulin).

  • Resuspend the microtubule pellets in cold buffer to depolymerize them overnight at 0°C.

  • Determine the protein concentration of the depolymerized pellets (e.g., using a Bradford or BCA assay).

• Data Analysis: Calculate the mass of the polymer for each maytansinoid concentration and determine the half-maximal concentration for inhibition (IC50) of microtubule assembly.[5]

Protocol 4.3: In Vivo Xenograft Efficacy Study

This protocol outlines a typical workflow for evaluating the antitumor activity of a maytansinoid ADC in a mouse model.[18]

• Animal Model: Use immunodeficient mice (e.g., SCID or NSG mice).[18]

• Cell Implantation: Subcutaneously inject a suspension of human tumor cells (e.g., 1 x 10⁷ cells per animal) into the flank of each mouse.[18]

• Tumor Growth and Randomization: Monitor tumor growth regularly using calipers. When tumors reach a predetermined average volume (e.g., 130-140 mm³), randomize the mice into treatment and control groups (n=6 per group) with similar mean tumor volumes.[18]

• Dosing: Administer the ADC, a control antibody, or vehicle via the desired route (typically intravenous, i.v.). Dosing can be a single administration or a multi-dose regimen (e.g., once every 4 days for 4 cycles).[18][19] The dose is often expressed in terms of the conjugated maytansinoid (e.g., µg/kg or mg/kg).[18]

• Monitoring:

  • Measure tumor volumes two to three times per week using calipers (Volume = (length x width²)/2).

  • Monitor animal body weight and overall health as indicators of toxicity.

• Endpoint: The study can be terminated when tumors in the control group reach a maximum allowed size, or after a fixed period. Efficacy is assessed by comparing the tumor growth inhibition in the treated groups relative to the control group. Kaplan-Meier plots can be used to analyze time-to-event data, such as a 2-fold increase in tumor size.[19]

Workflow for ADC Resistance Model Development

Caption: Figure 3: Workflow for Developing ADC-Resistant Cell Lines.

Mechanisms of Resistance

Despite the success of maytansinoid ADCs, acquired resistance remains a significant clinical challenge.[23] Several mechanisms have been identified:

• Target Antigen Downregulation: A reduction in the expression of the target antigen (e.g., HER2) on the tumor cell surface can limit ADC binding and internalization.[19][23]

• Increased Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporters, such as ABCC1 (MRP1) or ABCB1 (MDR1/P-glycoprotein), can actively pump the maytansinoid payload out of the cell, reducing its intracellular concentration and cytotoxicity.[19][23][24]

• Altered ADC Trafficking and Processing: Dysfunctional intracellular metabolism of the ADC, such as impaired lysosomal degradation, can prevent the efficient release of the cytotoxic payload.[1]

• Alterations in Tubulin: While less common, mutations in tubulin could potentially alter the maytansinoid binding site, though this is not a frequently reported mechanism.

Interestingly, cells that become resistant to a non-cleavable maytansinoid ADC may retain sensitivity to ADCs with a cleavable linker and a different payload class (e.g., auristatins), suggesting strategies to overcome resistance by switching therapeutic agents.[19][23][24] Furthermore, developing ADCs with hydrophilic linkers can help bypass MDR1-mediated resistance, as the resulting charged metabolites are poor substrates for efflux pumps.[11][18][25]

Conclusion and Future Directions

Maytansinoid B derivatives and their analogues have become indispensable tools in targeted cancer therapy. Their evolution from highly toxic natural products to precisely delivered ADC payloads represents a major success in drug development. The deep understanding of their mechanism of action, structure-activity relationships, and pharmacokinetics has enabled the design of effective and well-tolerated therapeutics like ado-trastuzumab emtansine.

Future research will likely focus on several key areas:

• Novel Derivatives and Linker-Payload Technologies: Developing next-generation maytansinoids and innovative linkers to improve stability, bystander killing effects, and efficacy against resistant tumors.[26][27][28]

• Overcoming Resistance: Designing ADCs that can bypass known resistance mechanisms, such as those targeting different antigens or utilizing payloads that are not substrates for efflux pumps.

• Combination Therapies: Exploring the synergistic potential of maytansinoid ADCs with other anticancer agents, including immunotherapy and small molecule inhibitors.

• New Targets: Identifying and validating new tumor-specific antigens to expand the application of maytansinoid ADCs to a broader range of cancers.

The continued refinement of maytansinoid-based therapies holds significant promise for improving outcomes for cancer patients worldwide.

References

• 1. Maytansinoids in cancer therapy: advancements in antibody–drug conjugates and nanotechnology-enhanced drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Maytansinoid Synthesis Service - Creative Biolabs [creative-biolabs.com]
• 4. researchgate.net [researchgate.net]
• 5. Maytansine and Cellular Metabolites of Antibody-Maytansinoid Conjugates Strongly Suppress Microtubule Dynamics by Binding to Microtubules - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. aacrjournals.org [aacrjournals.org]
• 9. Semisynthetic maytansine analogues for the targeted treatment of cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. adcreview.com [adcreview.com]
• 11. Current ADC Linker Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. books.rsc.org [books.rsc.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. Cantuzumab Mertansine, a Maytansinoid Immunoconjugate Directed to the CanAg Antigen: A Phase I, Pharmacokinetic, and Biologic Correlative Study [nlp.case.edu]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. aacrjournals.org [aacrjournals.org]
• 19. researchgate.net [researchgate.net]
• 20. Pharmacokinetics and Biodistribution of the Antitumor Immunoconjugate, Cantuzumab Mertansine (huC242-DM1), and Its Two Components in Mice | Semantic Scholar [semanticscholar.org]
• 21. Effects of Drug-Antibody Ratio on Pharmacokinetics, Biodistribution, Efficacy, and Tolerability of Antibody-Maytansinoid Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. pubs.acs.org [pubs.acs.org]
• 23. adcreview.com [adcreview.com]
• 24. aacrjournals.org [aacrjournals.org]
• 25. semanticscholar.org [semanticscholar.org]
• 26. pubs.acs.org [pubs.acs.org]
• 27. Peptide-Cleavable Self-immolative Maytansinoid Antibody–Drug Conjugates Designed To Provide Improved Bystander Killing - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Preclinical Evaluation of IMGC936, a Next-Generation Maytansinoid-based Antibody-drug Conjugate Targeting ADAM9-expressing Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]

The Journey Within: A Technical Guide to the Cellular Uptake and Intracellular Trafficking of Maytansinoid B

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide illuminates the cellular mechanisms governing the uptake and intracellular journey of Maytansinoid B, a potent anti-mitotic agent frequently utilized as a cytotoxic payload in antibody-drug conjugates (ADCs). Understanding these intricate pathways is paramount for the rational design and optimization of next-generation cancer therapeutics. While specific quantitative data for Maytansinoid B is not extensively available in public literature, this guide leverages the wealth of information on closely related and structurally similar maytansinoids, such as DM1 and DM4, to provide a comprehensive overview.

The Pathway of a Potent Payload: Cellular Uptake and Intracellular Trafficking

The cytotoxic efficacy of a Maytansinoid B-based ADC is fundamentally dependent on its successful delivery to the intracellular target: tubulin. This journey is a multi-step process initiated by the specific binding of the ADC to a target antigen on the cancer cell surface.

The primary mechanism of cellular entry for Maytansinoid B, when delivered via an ADC, is receptor-mediated endocytosis . Upon binding to its cognate receptor, the ADC-receptor complex is internalized into the cell within an endocytic vesicle. This process can be visualized as the cell membrane engulfing the bound ADC.

Following internalization, the vesicle containing the ADC matures into an early endosome . From here, the ADC can either be recycled back to the cell surface or trafficked to late endosomes and subsequently to lysosomes . The acidic environment and proteolytic enzymes within the lysosome are critical for the final activation step. Inside the lysosome, the antibody component of the ADC is degraded, leading to the release of the Maytansinoid B payload, often as a lysine-linker-maytansinoid metabolite.

Once liberated from the antibody, the maytansinoid metabolite can then translocate from the lysosome into the cytoplasm. In the cytoplasm, it binds to tubulin, disrupting microtubule dynamics and leading to cell cycle arrest at the G2/M phase and ultimately, apoptosis (programmed cell death).

Quantitative Insights into Maytansinoid ADC Trafficking

While specific kinetic data for Maytansinoid B is limited, studies on similar maytansinoid ADCs provide valuable quantitative insights into the efficiency of each step in the intracellular trafficking pathway. The following tables summarize key parameters, offering a comparative look at the rates of internalization, degradation, and the resulting intracellular concentrations of the cytotoxic payload.

Parameter	Cell Line	Antibody-Maytansinoid Conjugate	Value	Reference
Internalization Half-life	BT474	Trastuzumab-SMCC-DM1	6 - 14 hours
Degradation Half-life	BT474	Trastuzumab-SMCC-DM1	18 - 25 hours
Efflux Half-life	BT474	Trastuzumab-SMCC-DM1	32 - 75 hours

Cell Line	ADC	ADC Concentration (IC50)	Intracellular MMAE Concentration (24h)	Reference
L-82	cAC10-vcMMAE	~10 ng/mL	~150 nmol/L
L-82	h1F6-vcMMAE	~50 ng/mL	~120 nmol/L
L-82	cOKT9-vcMMAE	~200 ng/mL	~98 nmol/L

Visualizing the Path: Signaling and Experimental Workflows

To better understand the complex processes involved in Maytansinoid B ADC activity, the following diagrams, generated using the DOT language, illustrate the key cellular pathways and experimental workflows.

Caption: Cellular uptake and trafficking of a Maytansinoid B-ADC.

Caption: Workflow for analyzing ADC uptake and trafficking.

Methodologies for Interrogation: Key Experimental Protocols

The following section provides detailed methodologies for key experiments cited in the study of ADC cellular uptake and trafficking. These protocols are generalized and should be optimized for the specific Maytansinoid B-ADC and cell lines under investigation.

Protocol 1: Quantification of ADC Internalization by Flow Cytometry

This protocol allows for the quantification of the amount of ADC that has been internalized by cells.

Materials:

• Target cancer cells

• Maytansinoid B-ADC conjugated to a fluorescent dye (e.g., Alexa Fluor 488)

• Trypan Blue or other quenching agent for cell surface fluorescence

• Phosphate-buffered saline (PBS)

• FACS buffer (PBS with 2% FBS)

• Flow cytometer

Procedure:

• Cell Seeding: Seed target cells in a 6-well plate at a density that will result in 70-80% confluency on the day of the experiment.

• ADC Incubation: On the day of the experiment, remove the culture medium and add fresh medium containing the fluorescently labeled Maytansinoid B-ADC at various concentrations. Incubate for different time points (e.g., 1, 4, 24 hours) at 37°C. Include a control incubated at 4°C to measure surface binding only, as endocytosis is inhibited at this temperature.

• Cell Harvesting: After incubation, wash the cells twice with cold PBS to remove unbound ADC.

• Surface Fluorescence Quenching: Add Trypan Blue solution (0.2%) to the cells for 1-2 minutes to quench the fluorescence of the surface-bound ADC.

• Cell Detachment: Wash the cells with PBS and detach them using a non-enzymatic cell dissociation solution.

• Flow Cytometry Analysis: Resuspend the cells in FACS buffer and analyze them using a flow cytometer. The mean fluorescence intensity (MFI) of the cells will be proportional to the amount of internalized ADC.

Protocol 2: Visualization of Intracellular Trafficking by Confocal Microscopy

This protocol enables the visualization of the ADC's journey through the cell and its co-localization with specific organelles, such as lysosomes.

Materials:

• Target cancer cells grown on glass coverslips

• Fluorescently labeled Maytansinoid B-ADC

• LysoTracker Red or another lysosomal marker

• Hoechst 33342 or DAPI for nuclear staining

• Paraformaldehyde (PFA) for cell fixation

• Mounting medium

• Confocal microscope

Procedure:

• Cell Seeding: Seed cells on glass coverslips in a 24-well plate.

• ADC Incubation: Treat the cells with the fluorescently labeled Maytansinoid B-ADC for various time points.

• Lysosomal Staining: In the last 30-60 minutes of the ADC incubation, add LysoTracker Red to the medium to stain the lysosomes.

• Nuclear Staining: Add Hoechst 33342 or DAPI to the medium for the final 10 minutes of incubation to stain the nuclei.

• Fixation: Wash the cells with PBS and fix them with 4% PFA for 15 minutes at room temperature.

• Mounting: Wash the coverslips with PBS and mount them onto microscope slides using a suitable mounting medium.

• Imaging: Visualize the cells using a confocal microscope. The co-localization of the fluorescent ADC signal with the LysoTracker signal will indicate that the ADC has reached the lysosomes.

Protocol 3: Analysis of Maytansinoid B Metabolite Release in Lysosomes

This protocol is designed to isolate lysosomes and quantify the amount of released Maytansinoid B metabolite.

Materials:

• Target cancer cells

• Maytansinoid B-ADC

• Lysosome Isolation Kit (e.g., from Sigma-Aldrich)

• Liquid chromatography-mass spectrometry (LC-MS/MS) system

• Solvents for extraction and LC-MS/MS analysis

Procedure:

• Cell Treatment and Harvesting: Treat a large number of cells with the Maytansinoid B-ADC for a specified time. Harvest the cells by scraping or centrifugation.

• Lysosome Isolation: Follow the manufacturer's protocol for the lysosome isolation kit to obtain a purified lysosomal fraction. This typically involves cell homogenization and differential centrifugation.

• Metabolite Extraction: Lyse the isolated lysosomes and extract the maytansinoid metabolites using an appropriate organic solvent (e.g., acetonitrile (B52724) or methanol).

• LC-MS/MS Analysis: Analyze the extracted samples using a validated LC-MS/MS method to identify and quantify the specific Maytansinoid B metabolites (e.g., lysine-linker-Maytansinoid B). A standard curve of the synthesized metabolite will be required for absolute quantification.

By employing these methodologies, researchers can gain a detailed understanding of the cellular processing of Maytansinoid B-ADCs, providing critical data to inform the design of more effective and targeted cancer therapies.

An In-depth Technical Guide to the In Vitro Cytotoxicity of Maytansinoid B Across Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the in vitro cytotoxicity of maytansinoids, a class of potent anti-mitotic agents used as cytotoxic payloads in antibody-drug conjugates (ADCs). While focusing on the principles applicable to Maytansinoid B, this guide draws upon data from closely related and well-characterized maytansinoids, such as maytansine (B1676224) and its derivatives (e.g., DM1), to illustrate the core concepts of their mechanism, potency, and evaluation.

Mechanism of Action: Microtubule Disruption

Maytansinoids exert their potent cytotoxic effects primarily by targeting tubulin, the fundamental protein subunit of microtubules.[][2][3] Microtubules are critical components of the cytoskeleton, essential for maintaining cell structure, intracellular transport, and the formation of the mitotic spindle during cell division.[2]

The mechanism of action proceeds through the following key steps:

• Tubulin Binding: Maytansinoids bind to the β-subunit of tubulin at or near the vinca (B1221190) alkaloid binding site.[][2][4] This binding is highly specific and potent.

• Inhibition of Polymerization: This binding event inhibits the polymerization of tubulin into microtubules, effectively preventing the formation of new microtubules and destabilizing existing ones.[2][3] This action is distinct from taxanes, which stabilize microtubules.[2]

• Mitotic Arrest: The disruption of microtubule dynamics prevents the formation of a functional mitotic spindle, a crucial apparatus for chromosome segregation during mitosis.[][3] This failure leads to cell cycle arrest, predominantly in the G2/M phase.[][5]

• Induction of Apoptosis: Prolonged mitotic arrest triggers the intrinsic apoptotic pathway.[6] This involves the activation of the spindle assembly checkpoint and can be mediated by p53-dependent pathways, ultimately leading to the activation of caspases (such as caspase-3, -8, and -9) and programmed cell death.[2][7]

Caption: Signaling pathway of Maytansinoid-induced cytotoxicity.

Quantitative Cytotoxicity Data

Maytansinoids are characterized by their extremely high potency, with cytotoxic activity often observed in the picomolar to low nanomolar range across a wide variety of cancer cell lines.[3][5] This makes them ideal payloads for ADCs, where targeted delivery can minimize systemic toxicity.[]

The following table summarizes representative in vitro cytotoxicity (IC50) data for maytansine, the parent compound of the maytansinoid family.

Compound	Cancer Cell Line	Cancer Type	IC50 Value (nM)
Maytansine	BT474	Breast Cancer	0.42[6]
Maytansine	BJAB	B-cell Lymphoma	0.27[6]
Maytansinoids	Various Tumor Cells	Lymphoma, Others	0.01 - 0.09 (10-90 pM)[5]
Maytansinoid Conjugate (STRO-001)	Multiple NHL Lines	Non-Hodgkin Lymphoma	Sub-nanomolar to Nanomolar[2]
Maytansinoid Conjugate (huN901-DM1)	CD56+ MM Lines	Multiple Myeloma	Potent & Selective Inhibition[8]

Note: IC50 values can vary based on the specific maytansinoid derivative, cell line, and experimental conditions (e.g., exposure time).

Detailed Experimental Protocols

Accurate assessment of in vitro cytotoxicity is critical. Below are detailed, representative protocols for quantifying the cytotoxic and apoptotic effects of Maytansinoid B.

Protocol: Cell Viability/Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to measure cell metabolic activity, which serves as an indicator of cell viability.[9]

Materials:

• Cancer cell line of interest

• Complete culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

• Maytansinoid B stock solution (in DMSO)

• 96-well flat-bottom plates

• MTT reagent (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• Multi-well plate spectrophotometer

Procedure:

• Cell Seeding: Harvest and count cells. Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Preparation: Prepare a series of dilutions of Maytansinoid B in complete culture medium from the DMSO stock. Ensure the final DMSO concentration in the wells is non-toxic (typically ≤0.5%). Include "vehicle control" wells (medium with the same final DMSO concentration) and "no-cell" blank wells (medium only).

• Treatment: Carefully remove the old medium from the wells and add 100 µL of the prepared Maytansinoid B dilutions or control medium to the respective wells.

• Incubation: Incubate the plate for a specified exposure period (e.g., 72 hours) at 37°C, 5% CO2.

• MTT Addition: Add 10 µL of MTT reagent to each well. Incubate for an additional 3-4 hours, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Solubilization: Add 100 µL of solubilization buffer to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm using a multi-well plate spectrophotometer. Use a reference wavelength of 630 nm if desired.

• Analysis: Subtract the absorbance of the blank wells from all other readings. Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results and determine the IC50 value using non-linear regression analysis.

Protocol: Apoptosis Assay (Annexin V-FITC / Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, and late apoptotic/necrotic cells.[6]

Materials:

• 6-well plates

• Maytansinoid B

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed 5 x 10^5 cells per well in 6-well plates and allow them to attach overnight. Treat the cells with Maytansinoid B at the desired concentration (e.g., 1x and 10x the IC50 value) for a specified time (e.g., 24, 48 hours). Include an untreated or vehicle control.

• Cell Harvesting: Harvest both adherent and floating cells. For adherent cells, wash with PBS and detach using trypsin. Combine all cells from each well and centrifuge at 300 x g for 5 minutes.

• Washing: Discard the supernatant and wash the cell pellet twice with cold PBS.

• Staining: Resuspend the cell pellet in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Dilution: Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry: Analyze the samples immediately using a flow cytometer.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Caption: General experimental workflow for cytotoxicity assessment.

References

• 2. Maytansinoids in cancer therapy: advancements in antibody–drug conjugates and nanotechnology-enhanced drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Maytansinoid Synthesis Service - Creative Biolabs [creative-biolabs.com]
• 4. Maytansine and Cellular Metabolites of Antibody-Maytansinoid Conjugates Strongly Suppress Microtubule Dynamics by Binding to Microtubules - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Maytansine-bearing antibody-drug conjugates induce in vitro hallmarks of immunogenic cell death selectively in antigen-positive target cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The monoclonal antibody nBT062 conjugated to cytotoxic Maytansinoids has selective cytotoxicity against CD138-positive multiple myeloma cells in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vitro and in vivo activity of the maytansinoid immunoconjugate huN901-N2'-deacetyl-N2'-(3-mercapto-1-oxopropyl)-maytansine against CD56+ multiple myeloma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Early Preclinical Development of Maytansinoid B: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the early preclinical development of Maytansinoid B and its derivatives. Maytansinoids are potent microtubule-targeting agents that have shown significant promise in oncology.[1][2] While early clinical trials of maytansine (B1676224) itself were hampered by systemic toxicity, its derivatives, often used as payloads in antibody-drug conjugates (ADCs), have demonstrated enhanced therapeutic windows.[3][4] This guide summarizes key preclinical data, experimental methodologies, and the underlying mechanisms of action to inform further research and development in this area.

Mechanism of Action: Microtubule Disruption

Maytansinoids exert their cytotoxic effects by inhibiting the assembly of microtubules, which are essential for cell division, intracellular transport, and maintenance of cell structure.[3][5] They bind to tubulin, the protein subunit of microtubules, at or near the vinca (B1221190) alkaloid binding site.[1][][7] This binding prevents the polymerization of tubulin into microtubules, leading to a disruption of the mitotic spindle, cell cycle arrest in the G2/M phase, and subsequent apoptosis (programmed cell death).[][8] Unlike taxanes, which stabilize microtubules, maytansinoids actively induce their depolymerization.[3]

Figure 1: Signaling pathway of Maytansinoid B-induced apoptosis.

Synthesis and Conjugation for Preclinical Studies

Maytansinoids are natural products originally isolated from plants and microorganisms.[9][10] For preclinical development, particularly for use in ADCs, chemical modifications are necessary to introduce a linker for conjugation to an antibody.[11] Ansamitocin P-3, a microbial fermentation product, often serves as a starting material for the synthesis of thiol-containing maytansinoid derivatives like DM1 and DM4.[12][13] These derivatives can then be conjugated to antibodies, creating ADCs that selectively deliver the potent cytotoxic payload to target cancer cells.[1]

Figure 2: General workflow for the synthesis of Maytansinoid-based ADCs.

In Vitro Studies: Cytotoxicity

The cytotoxic potential of maytansinoids and their conjugates is typically evaluated in vitro against a panel of cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key parameter determined from these studies. Maytansinoids have demonstrated potent cytotoxicity in the picomolar to nanomolar range across various tumor types.[2][8][14]

Compound/Conjugate	Cell Line	Cancer Type	IC50 (nM)	Reference
Maytansine	BT474	Breast Cancer	0.42	[15]
Maytansine	BJAB	B-cell Lymphoma	0.27	[15]
S-methyl DM1	MCF7	Breast Cancer	0.33 (for mitotic arrest)	[16]
Maytansine	MCF7	Breast Cancer	0.71 (for mitotic arrest)	[16]
STRO-001 (anti-CD74 ADC)	Various NHL cell lines	Non-Hodgkin Lymphoma	Sub-nanomolar to nanomolar	[3]
Anti-EpCAM-SMCC-DM1	HCT-15	Colon Carcinoma	~1	[17]
Anti-CanAg-PEG4Mal-DM1	COLO 205	Colon Carcinoma	~0.1	[17]

Table 1: In Vitro Cytotoxicity of Maytansinoids and their Conjugates

Experimental Protocol: Cell Viability Assay (General)

• Cell Culture: Cancer cell lines are cultured in appropriate media and conditions.

• Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Treatment: Cells are treated with a serial dilution of the maytansinoid compound or ADC for a specified duration (e.g., 72 hours).

• Viability Assessment: Cell viability is assessed using a colorimetric assay such as MTT or a luminescence-based assay like CellTiter-Glo®.

• Data Analysis: The results are normalized to untreated control cells, and the IC50 value is calculated using a dose-response curve fitting model.

In Vivo Preclinical Studies: Efficacy in Animal Models

The antitumor activity of maytansinoid-based therapies is evaluated in preclinical animal models, most commonly xenograft models where human tumor cells are implanted into immunodeficient mice.[18][19][20] These studies provide crucial data on efficacy, tolerability, and pharmacokinetics.

Conjugate	Animal Model	Tumor Type	Dose and Schedule	Outcome	Reference
STRO-001	DLBCL Xenograft (SU-DHL-6, U2932)	Diffuse Large B-cell Lymphoma	10 mg/kg	Complete tumor regression	[3]
STRO-001	MCL Xenograft (Mino, Jeko-1)	Mantle Cell Lymphoma	3 mg/kg	Tumor eradication	[3]
Anti-CD123-DM4 ADC	MOLM-14 Xenograft	Acute Myeloid Leukemia	10 mg/kg	Substantial tumor growth suppression and improved survival	[21]
B-B4-DM1	MM Xenograft	Multiple Myeloma	Not specified	Tumor regression and inhibition of tumor growth	[22]
Anti-CanAg-SPDB-DM4	Colon Cancer Xenograft	Colon Cancer	Not specified	Significant antitumor activity	[23]

Table 2: In Vivo Efficacy of Maytansinoid-Based ADCs in Xenograft Models

Figure 3: General experimental workflow for a preclinical xenograft study.

Experimental Protocol: Xenograft Tumor Model (General)

• Animal Model: Immunodeficient mice (e.g., SCID or NOD/SCID) are typically used.[24]

• Cell Implantation: Human cancer cells are subcutaneously injected into the flank of the mice.

• Tumor Growth Monitoring: Tumor volume is measured regularly using calipers.

• Treatment: Once tumors reach a specified size, mice are randomized into treatment and control groups. The maytansinoid conjugate or vehicle is administered, often intravenously.

• Efficacy and Toxicity Assessment: Tumor volumes and body weights are monitored throughout the study. Survival is also recorded.

• Endpoint: At the end of the study, tumors may be excised for histological or molecular analysis.

Pharmacokinetics and Toxicity

Understanding the pharmacokinetic (PK) profile and toxicity of maytansinoids is critical for their development. Preclinical studies in animals provide initial insights into absorption, distribution, metabolism, and excretion (ADME), as well as potential toxicities.

Compound/Conjugate	Animal Model	Key PK Parameter	Value	Reference
huC242-DM1	CD-1 Mice	Terminal half-life	154 hours	[25]
Cantuzumab mertansine (B1676302)	Cynomolgus Monkeys	Half-life	40.3 hours	[14]
Free DM1 (from cantuzumab mertansine)	Humans (Phase I)	Plasma concentration at 48h	4.6 - 5.5 nmol/L	[14]

Table 3: Pharmacokinetic Parameters of Maytansinoid Conjugates

A major dose-limiting toxicity observed in both preclinical and clinical studies of maytansinoids and their conjugates is hepatotoxicity, characterized by elevated liver transaminases.[14][26][27] Other reported side effects include gastrointestinal issues and neurotoxicity, although these are generally less severe with targeted ADC delivery compared to systemic administration of unconjugated maytansine.[3][4][14]

Conclusion

The early preclinical development of maytansinoids, including Maytansinoid B and its derivatives, has established them as highly potent anticancer agents. Their mechanism of action, involving the inhibition of microtubule assembly, leads to effective cytotoxicity against a broad range of cancer cells. While systemic toxicity has limited the use of unconjugated maytansinoids, their incorporation into antibody-drug conjugates has significantly improved their therapeutic index. The in vitro and in vivo data summarized in this guide underscore the potential of maytansinoid-based therapies. Further research focusing on optimizing linker technology, identifying novel tumor-specific antigens for targeted delivery, and managing potential toxicities will be crucial for the continued successful development of this promising class of anticancer agents.

References

• 1. Maytansinoids - Creative Biolabs [creativebiolabs.net]
• 2. Maytansinoids as Payloads of ADCs: DM1, DM4 | Biopharma PEG [biochempeg.com]
• 3. Maytansinoids in cancer therapy: advancements in antibody–drug conjugates and nanotechnology-enhanced drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Drugs That Target Dynamic Microtubules: A New Molecular Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Maytansine and Cellular Metabolites of Antibody-Maytansinoid Conjugates Strongly Suppress Microtubule Dynamics by Binding to Microtubules - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Biosynthesis of Maytansinoids [faculty.washington.edu]
• 10. Recent Developments in the Maytansinoid Antitumor Agents [jstage.jst.go.jp]
• 11. researchgate.net [researchgate.net]
• 12. ashpublications.org [ashpublications.org]
• 13. researchgate.net [researchgate.net]
• 14. Cantuzumab Mertansine, a Maytansinoid Immunoconjugate Directed to the CanAg Antigen: A Phase I, Pharmacokinetic, and Biologic Correlative Study [nlp.case.edu]
• 15. Maytansine-bearing antibody-drug conjugates induce in vitro hallmarks of immunogenic cell death selectively in antigen-positive target cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Antibody-DM1 Conjugates as Cancer Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 17. aacrjournals.org [aacrjournals.org]
• 18. The Pivotal Role of Preclinical Animal Models in Anti-Cancer Drug Discovery and Personalized Cancer Therapy Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 19. youtube.com [youtube.com]
• 20. Preclinical Immuno-Oncology Animal Models | Taconic Biosciences [taconic.com]
• 21. Use of Payload Binding Selectivity Enhancers to Improve Therapeutic Index of Maytansinoid-Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Cytotoxic activity of the maytansinoid immunoconjugate B-B4-DM1 against CD138+ multiple myeloma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. biocytogen.com [biocytogen.com]
• 25. Pharmacokinetics and biodistribution of the antitumor immunoconjugate, cantuzumab mertansine (huC242-DM1), and its two components in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Hepatotoxicity with antibody maytansinoid conjugates: A review of preclinical and clinical findings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]

The Biosynthesis of Maytansinoids: A Technical Guide on a Microbial Pathway in Plants

For Researchers, Scientists, and Drug Development Professionals

Introduction

Maytansinoids are a class of potent ansa macrolide compounds first isolated from plants of the Maytenus genus. Characterized by a 19-membered macrocyclic lactam structure, they exhibit powerful antitumor activity by inhibiting microtubule assembly, leading to mitotic arrest and apoptosis. This cytotoxicity has made them highly valuable as payloads for antibody-drug conjugates (ADCs), a targeted cancer therapy approach. While initially discovered in plant species, a significant body of evidence now points to a microbial origin for these complex natural products. This guide provides an in-depth technical overview of the maytansinoid biosynthetic pathway, focusing on the well-characterized pathway from the actinomycete Actinosynnema pretiosum, which is believed to be the true producer of maytansinoids found in plants.

The Microbial Origin Hypothesis

Initial investigations into maytansinoid biosynthesis were puzzled by the structural similarity of these plant-derived compounds to ansamycin (B12435341) antibiotics produced by microorganisms. Subsequent research has led to the widely accepted hypothesis that maytansinoids found in plants are not produced by the plant itself, but rather by associated endophytic or rhizospheric microorganisms. Evidence for this includes the isolation of maytansinoid-producing actinomycetes, such as Actinosynnema pretiosum, from the environments of maytansinoid-containing plants. Furthermore, the complex gene clusters required for maytansinoid biosynthesis have been identified in these microbes but are absent from the plant genomes sequenced to date. It is believed that the maytansinoids are synthesized by the microbe and subsequently translocated into the plant tissue.

Caption: The microbial origin hypothesis for maytansinoids in plants.

The Core Biosynthetic Pathway

The biosynthesis of maytansinoids, exemplified by ansamitocin P-3 in A. pretiosum, is a complex process involving a specialized aminoshikimate pathway for the starter unit, a Type I polyketide synthase (PKS) for chain assembly, and a series of post-PKS tailoring reactions.

Starter Unit Biosynthesis: 3-Amino-5-hydroxybenzoic Acid (AHBA)

The pathway initiates not with a typical acetate (B1210297) or propionate (B1217596) unit, but with the aromatic starter unit 3-amino-5-hydroxybenzoic acid (AHBA). AHBA is synthesized via a variant of the shikimate pathway known as the aminoshikimate pathway. This pathway utilizes intermediates from primary metabolism to generate the unique starter molecule required for the PKS machinery. The final step, the aromatization of 5-deoxy-5-aminodehydroshikimic acid, is catalyzed by AHBA synthase.[1][2]

Polyketide Chain Assembly

The core macrocyclic structure is assembled by a large, multi-domain Type I Polyketide Synthase (PKS). In A. pretiosum, this machinery is encoded by a cluster of genes, primarily asmA, asmB, asmC, and asmD. The PKS functions as an assembly line, sequentially adding extender units to the growing polyketide chain, which remains tethered to the enzyme complex. The biosynthesis of the ansamitocin backbone from the AHBA starter unit involves the incorporation of three propionate units, three acetate units, and an unusual "glycolate" extender unit.

Post-PKS Modifications

Following the assembly and cyclization of the polyketide chain to form the initial macrocycle (proansamitocin), a series of enzymatic modifications are required to generate the final bioactive maytansinoids.[3] These tailoring steps are crucial for the compound's stability and cytotoxic activity and include:

• Methylations: Specific C- and O-methylations are carried out by methyltransferases.

• Epoxidation: Formation of an epoxide ring on the ansa chain.

• Chlorination: A halogenase introduces a chlorine atom onto the aromatic ring of the AHBA starter unit.

• Carbamoylation: Addition of a carbamoyl (B1232498) group at the C-10 position.

• Acylation: Esterification at the C-3 position with various acyl side chains, which is a key determinant of the specific maytansinoid analog produced.

Caption: Simplified overview of the maytansinoid biosynthetic pathway.

Key Biosynthetic Genes and Enzymes

The biosynthesis of ansamitocins in A. pretiosum is governed by a set of genes organized in a biosynthetic gene cluster (BGC), referred to as the 'asm' cluster. The functions of several key genes have been identified through genetic and biochemical studies.[3]

Gene(s)	Proposed Function	Step in Pathway
asm22-24, 43-47	Biosynthesis of the AHBA starter unit via the aminoshikimate pathway.	1. Starter Unit Formation
asmA-D, asm9	Type I Polyketide Synthase (PKS) modules for backbone assembly.	2. Polyketide Chain Assembly
asm10	O-methyltransferase involved in post-PKS modification.	3. Post-PKS Modification
asm12	Putative halogenase responsible for chlorination of the AHBA ring.	3. Post-PKS Modification
asm13-17	Formation of the unusual "methoxymalonate" extender unit.	2. Polyketide Chain Assembly
asm21	Carbamoyltransferase for modification at C-10.	3. Post-PKS Modification
asm32	Putative N-methyltransferase.	3. Post-PKS Modification
asm35	Putative epoxidase.	3. Post-PKS Modification

Quantitative Data on Maytansinoid Biosynthesis

Quantitative analysis of maytansinoid production is essential for understanding pathway regulation and for optimizing fermentation processes for industrial supply. Data is typically generated by manipulating culture conditions or through genetic engineering of the producing organism.

Table 1: Effect of crsR Gene Deletion on Ansamitocin P-3 (AP-3) Production This table shows the impact of deleting the response regulator gene crsR on the production of AP-3 in Actinosynnema pretiosum X47 after 144 hours of fermentation.

Strain	AP-3 Titer (mg/L)	% Change from Wild-Type
Wild-Type (X47)	18.36 ± 2.21	-
ΔcrsR Mutant	6.67 ± 1.54	-64%
Data sourced from a study on the regulatory role of CrsR in A. pretiosum.[4]

Table 2: Effect of Oxygen Vector (Soybean Oil) on Ansamitocin P-3 (AP-3) Production This table illustrates how optimizing fermentation conditions, such as the addition of an oxygen vector, can significantly enhance maytansinoid yield.

Condition	AP-3 Titer (mg/L)	% Increase over Control
Control (No Oxygen Vector)	~71	-
Optimal (0.52% Soybean Oil added at 50h)	106.04	+49.48%
Data sourced from a study optimizing AP-3 production using response surface methodology.[5]

Experimental Protocols

Elucidating the function of genes within the maytansinoid biosynthetic pathway relies on a combination of genetic manipulation, heterologous expression, and analytical chemistry.

Protocol 1: Gene Function Analysis via Gene Knockout

This protocol provides a general workflow for creating a targeted gene deletion in A. pretiosum to assess its role in maytansinoid biosynthesis.

• Construct the Knockout Plasmid:

  • Amplify two ~1.5-kb homologous arm regions flanking the target gene (e.g., asmB) from A. pretiosum genomic DNA using PCR.

  • Clone the upstream and downstream homologous arms into a suicide vector (a plasmid that cannot replicate in A. pretiosum) on either side of a selectable marker, such as an antibiotic resistance cassette.

  • The resulting plasmid is the gene inactivation construct.

• Conjugation:

  • Transform the inactivation plasmid into a donor E. coli strain (e.g., ET12567/pUZ8002).

  • Perform intergeneric conjugation between the donor E. coli and recipient A. pretiosum.[3] Plate the conjugation mixture on a medium that selects for A. pretiosum exconjugants containing the integrated plasmid.

• Selection of Double-Crossover Mutants:

  • Grow the exconjugants under conditions that select for the antibiotic resistance marker on the plasmid and also counter-select for the plasmid backbone (if a counter-selection marker is available). This process enriches for cells where a double-crossover homologous recombination event has occurred, replacing the target gene with the resistance cassette.

• Verification:

  • Confirm the gene deletion in putative mutants using PCR with primers flanking the target gene region. The product size in the mutant will differ from the wild-type.

  • Further confirmation can be obtained via Southern blot analysis.

• Phenotypic Analysis:

  • Cultivate the confirmed knockout mutant and the wild-type strain under production conditions.

  • Extract the metabolites and analyze the culture supernatants by HPLC to compare the production profile of maytansinoids. A loss of production in the mutant confirms the gene's essential role.[3]

Caption: Experimental workflow for gene function validation by knockout.

Protocol 2: HPLC Method for Ansamitocin P-3 Quantification

This protocol outlines a representative method for the analysis and quantification of maytansinoids from bacterial culture extracts.

• Sample Preparation:

  • Centrifuge the A. pretiosum fermentation culture (e.g., 144 h growth) to separate the supernatant from the cell mass.

  • Extract the supernatant with an equal volume of ethyl acetate. Vortex thoroughly and separate the organic phase. Repeat the extraction.

  • Combine the organic extracts and evaporate to dryness under reduced pressure.

  • Re-dissolve the dried extract in a known volume of methanol (B129727) for HPLC analysis.[4]

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).[4]

  • Mobile Phase: A gradient of acetonitrile (B52724) and water.

    • Example Gradient: Start with a low percentage of acetonitrile, increasing linearly to a high percentage over 20-30 minutes to elute compounds of increasing hydrophobicity.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector set to a wavelength of 254 nm.[4][6]

  • Injection Volume: 20 µL.

• Quantification:

  • Prepare a standard curve using a purified ansamitocin P-3 standard of known concentrations.

  • Run the standards on the HPLC under the same conditions as the samples.

  • Integrate the peak area corresponding to ansamitocin P-3 in the sample chromatograms.

  • Calculate the concentration of AP-3 in the samples by comparing their peak areas to the standard curve.

Conclusion and Future Outlook

The elucidation of the maytansinoid biosynthetic pathway in microorganisms has been a landmark achievement, fundamentally shifting our understanding of the origin of these "plant-derived" compounds. This knowledge provides a powerful toolkit for researchers and drug developers. The identification of the complete asm gene cluster opens the door to synthetic biology and metabolic engineering approaches. By manipulating the biosynthetic genes—for example, through heterologous expression of the pathway in more tractable host organisms or by swapping PKS domains—it may be possible to generate novel maytansinoid analogs with improved therapeutic properties, such as enhanced potency or a wider therapeutic window.[3] Continued research into the regulatory networks governing the pathway and the mechanism of translocation from microbe to plant will further refine our ability to harness these potent anticancer agents.

References

• 1. 3-Amino-5-hydroxybenzoic acid synthase, the terminal enzyme in the formation of the precursor of mC7N units in rifamycin and related antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The biosynthesis of 3-amino-5-hydroxybenzoic acid (AHBA), the precursor of mC7N units in ansamycin and mitomycin antibiotics: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The biosynthetic gene cluster of the maytansinoid antitumor agent ansamitocin from Actinosynnema pretiosum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The response regulator CrsR positively regulates ansamitocin P-3 biosynthesis in Actinosynnema pretiosum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Improvement of Biosynthetic Ansamitocin P-3 Production Based on Oxygen-Vector Screening and Metabonomics Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ricerca.unich.it [ricerca.unich.it]

Protocols & Analytical Methods

Application Notes and Protocols for the Conjugation of Maytansinoid B to Monoclonal Antibodies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-drug conjugates (ADCs) represent a transformative class of targeted therapeutics, combining the specificity of monoclonal antibodies (mAbs) with the potent cytotoxic effects of small-molecule drugs. Maytansinoids, such as Maytansinoid B and its derivatives DM1 and DM4, are highly potent microtubule-targeting agents that induce mitotic arrest and apoptosis in cancer cells. Their sub-nanomolar cytotoxicity makes them ideal payloads for ADCs.[1][2][3]

This document provides a detailed protocol for the conjugation of a thiol-containing maytansinoid derivative (DM1) to a monoclonal antibody via a non-cleavable SMCC (Succinimidyl-4-(N-maleimidomethyl)cyclohexane-1-carboxylate) linker. This common conjugation strategy targets solvent-exposed lysine (B10760008) residues on the antibody.[4][5][6] The resulting ADC is a heterogeneous mixture of molecules with a varying number of drug molecules per antibody, known as the drug-to-antibody ratio (DAR).[7][8] The average DAR is a critical quality attribute that influences the efficacy, safety, and pharmacokinetics of the ADC.[8][9]

Principle of Maytansinoid-ADC Mechanism of Action

Maytansinoid-based ADCs function by binding to a specific antigen on the surface of cancer cells, leading to the internalization of the ADC-antigen complex.[10] Once inside the cell, the antibody component is degraded within lysosomes, releasing the maytansinoid payload.[11] The released maytansinoid then binds to tubulin, disrupting microtubule dynamics and leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[10][12][13]

Experimental Protocols

The following sections provide a step-by-step guide for the conjugation of a maytansinoid derivative (DM1) to a monoclonal antibody, followed by purification and characterization of the resulting ADC.

Experimental Workflow Overview

Protocol 1: Antibody Preparation and Conjugation

This protocol describes the modification of a monoclonal antibody with the SMCC linker followed by conjugation to the thiol-containing maytansinoid, DM1.[1][12]

Materials:

• Monoclonal antibody (IgG) in a suitable buffer (e.g., PBS)

• SMCC-DM1 (pre-formed linker-drug conjugate)

• Conjugation Buffer: 100 mM sodium phosphate, 150 mM sodium chloride, pH 7.2-7.5

• Dimethyl sulfoxide (B87167) (DMSO)

• Desalting columns (e.g., Sephadex G-25)

• Reaction tubes

• Spectrophotometer

Procedure:

• Antibody Preparation:

  • Perform a buffer exchange for the antibody into the Conjugation Buffer to a final concentration of 2-10 mg/mL.[12] This removes any primary amine-containing substances from the antibody solution.

  • Determine the precise concentration of the antibody solution using a spectrophotometer at 280 nm.

• Conjugation Reaction:

  • Dissolve the SMCC-DM1 in DMSO to a concentration of 10-20 mM.

  • Add the SMCC-DM1 solution to the antibody solution. A molar excess of 15 equivalents of SMCC-DM1 to the antibody is a common starting point.[12]

  • The final concentration of DMSO in the reaction mixture should be kept below 10% (v/v) to avoid antibody denaturation.

  • Incubate the reaction mixture at 32-37°C for 2-6 hours.[12] The reaction time can be varied to achieve the desired DAR.

• Purification of the ADC:

  • Following incubation, remove unreacted SMCC-DM1 and other small molecule byproducts by passing the reaction mixture through a desalting column pre-equilibrated with a suitable storage buffer (e.g., PBS, pH 7.4).

Protocol 2: Purification of the Maytansinoid-ADC

Purification is critical to remove unconjugated drug-linker, aggregates, and to isolate the desired ADC species. Size Exclusion Chromatography (SEC) is commonly used to remove aggregates, while Hydrophobic Interaction Chromatography (HIC) can be employed to separate ADCs with different DARs.[9][14][15]

2.1. Size Exclusion Chromatography (SEC)

Materials:

• SEC column (e.g., Agilent AdvanceBio SEC 300 Å)[15]

• HPLC system with a UV detector

• Mobile Phase: 100 mM Sodium Phosphate, 250 mM NaCl, pH 6.8[8]

• Purified ADC from Protocol 1

Procedure:

• Equilibrate the SEC column with the mobile phase at a flow rate of 0.25-1.0 mL/min.[8]

• Inject the purified ADC sample onto the column.

• Monitor the elution profile at 280 nm.

• Collect the fractions corresponding to the monomeric ADC peak, separating it from high molecular weight aggregates.

2.2. Hydrophobic Interaction Chromatography (HIC)

Materials:

• HIC column (e.g., TSKgel Butyl-NPR)[16]

• HPLC system with a UV detector

• Mobile Phase A: 1.5 M Ammonium Sulfate in 25 mM Potassium Phosphate, pH 7.0[16]

• Mobile Phase B: 25 mM Potassium Phosphate, pH 7.0, containing 25% isopropanol (B130326) (v/v)[16]

• SEC-purified ADC

Procedure:

• Equilibrate the HIC column with 100% Mobile Phase A.

• Inject the ADC sample.

• Apply a linear gradient from 100% Mobile Phase A to 100% Mobile Phase B over a defined period (e.g., 12 minutes) at a flow rate of approximately 0.8 mL/min.[16]

• Monitor the elution at 280 nm. Different DAR species will elute at different salt concentrations due to their varying hydrophobicity.

Protocol 3: Characterization of the Maytansinoid-ADC

The purified ADC must be thoroughly characterized to determine its critical quality attributes.

3.1. Determination of Drug-to-Antibody Ratio (DAR)

The average DAR can be determined by several methods, including UV-Vis spectroscopy, HIC, and mass spectrometry.

• UV-Vis Spectroscopy: This method relies on the different absorbance maxima of the antibody (280 nm) and the maytansinoid. By measuring the absorbance at both wavelengths, the concentrations of the protein and the conjugated drug can be determined, and the DAR calculated.

• Hydrophobic Interaction Chromatography (HIC): As described in Protocol 2.2, the relative peak areas of the different DAR species can be used to calculate the average DAR.[14]

• Mass Spectrometry (MS): Intact mass analysis of the ADC by LC-MS can resolve the different DAR species, allowing for the determination of the DAR distribution and the average DAR.[17][18]

3.2. Purity and Aggregation Analysis

Size Exclusion Chromatography (SEC), as detailed in Protocol 2.1, is the standard method for quantifying the percentage of monomeric ADC and detecting the presence of aggregates.[9][15]

Protocol 4: In Vitro Functional Assays

4.1. Microtubule Polymerization Assay

This assay confirms that the maytansinoid payload retains its biological activity after conjugation. The assay measures the ability of the maytansinoid to inhibit the polymerization of tubulin in vitro.[2][19]

Materials:

• Purified tubulin

• Polymerization buffer (e.g., PEM buffer)

• GTP

• Spectrophotometer or fluorometer

• Maytansinoid-ADC or released maytansinoid

Procedure:

• Incubate purified tubulin with varying concentrations of the maytansinoid compound.

• Initiate polymerization by adding GTP and warming the solution to 37°C.

• Monitor the increase in turbidity at 340 nm or the increase in fluorescence of a reporter dye over time.

• The inhibition of polymerization compared to a control without the maytansinoid indicates the activity of the payload.

4.2. Cell-Based Cytotoxicity Assay (MTT Assay)

This assay determines the potency of the ADC in killing cancer cells that express the target antigen.[20][21]

Materials:

• Target antigen-positive cancer cell line

• Antigen-negative control cell line

• Cell culture medium and supplements

• 96-well cell culture plates

• Maytansinoid-ADC

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Plate reader

Procedure:

• Seed the antigen-positive and antigen-negative cells in separate 96-well plates at an appropriate density and allow them to adhere overnight.

• Prepare serial dilutions of the Maytansinoid-ADC in cell culture medium.

• Remove the old medium from the cells and add the ADC dilutions. Include untreated control wells.

• Incubate the plates for 48-144 hours.

• Add MTT solution to each well and incubate for 1-4 hours, allowing viable cells to convert MTT to formazan (B1609692) crystals.

• Add the solubilization solution to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a plate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of ADC that inhibits cell growth by 50%).

Data Presentation

All quantitative data should be summarized in clearly structured tables for easy comparison.

Table 1: Conjugation Reaction Parameters and Resulting DAR

Antibody Lot	Linker-Drug	Molar Ratio (Drug:Ab)	Reaction Time (h)	Average DAR (by HIC)	Monomer (%) (by SEC)
mAb-001	SMCC-DM1	10:1	4	3.5	98.2
mAb-001	SMCC-DM1	15:1	4	4.1	97.5
mAb-002	SPDB-DM4	12:1	6	3.8	99.1

Table 2: In Vitro Cytotoxicity of Maytansinoid-ADCs

ADC	Target Cell Line	Antigen Expression	IC50 (pM)
mAb-SMCC-DM1	SK-BR-3	HER2+++	150
mAb-SMCC-DM1	MDA-MB-468	HER2-	>10,000
Control IgG-SMCC-DM1	SK-BR-3	N/A	>10,000

Signaling Pathway Diagram

References

• 1. benchchem.com [benchchem.com]
• 2. Maytansine and cellular metabolites of antibody-maytansinoid conjugates strongly suppress microtubule dynamics by binding to microtubules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. njbio.com [njbio.com]
• 4. Microtubules, microtubule-interfering agents and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Disruption of microtubules sensitizes the DNA damage-induced apoptosis through inhibiting nuclear factor κB (NF-κB) DNA-binding activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Characterization of Signalling Pathways That Link Apoptosis and Autophagy to Cell Death Induced by Estrone Analogues Which Reversibly Depolymerize Microtubules - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. lcms.cz [lcms.cz]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Preparation and characterization of antibody-drug conjugates acting on HER2-positive cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Evaluation of hydrophobic‐interaction chromatography resins for purification of antibody‐drug conjugates using a mimetic model with adjustable hydrophobicity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. agilent.com [agilent.com]
• 15. agilent.com [agilent.com]
• 16. Development of a Single-Step Antibody–Drug Conjugate Purification Process with Membrane Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Maytansine and Cellular Metabolites of Antibody-Maytansinoid Conjugates Strongly Suppress Microtubule Dynamics by Binding to Microtubules - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]

Application Notes: Cell Viability Assays for Maytansinoid B Cytotoxicity Testing

Introduction

Maytansinoids are potent microtubule-targeting agents that induce mitotic arrest and kill tumor cells at sub-nanomolar concentrations.[1] Maytansinoid B, a derivative of maytansine, functions as a powerful cytotoxic payload in antibody-drug conjugates (ADCs) for targeted cancer therapy.[2] Its primary mechanism of action involves the inhibition of tubulin polymerization, which disrupts microtubule dynamics, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[][4] Accurate assessment of the cytotoxic effects of Maytansinoid B is crucial for drug development and research. This document provides detailed protocols for two common colorimetric cell viability assays, MTT and XTT, used to determine the cytotoxicity of Maytansinoid B.

Assay Principles

Cell viability and cytotoxicity are often assessed using assays that measure metabolic activity. The MTT and XTT assays are reliable methods for this purpose.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay : This assay is based on the conversion of the yellow tetrazolium salt MTT into insoluble purple formazan (B1609692) crystals by mitochondrial dehydrogenases of metabolically active cells.[5] The amount of formazan produced is directly proportional to the number of viable cells. The crystals are then solubilized, and the absorbance is measured, typically between 550 and 600 nm.

• XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) Assay : Similar to the MTT assay, the XTT assay involves the reduction of a tetrazolium salt. However, the yellow XTT is reduced to a water-soluble orange formazan product.[6] This eliminates the need for a solubilization step, making the assay faster and more convenient.[7] The absorbance of the orange formazan is measured spectrophotometrically between 450-500 nm.[6]

Choosing the Right Assay

Both MTT and XTT are suitable for determining the cytotoxicity of Maytansinoid B. The choice between them often depends on workflow preferences. XTT offers a simpler procedure as it does not require the solubilization of formazan crystals. However, MTT is a widely established and cost-effective method.

Data Presentation: Maytansinoid B Cytotoxicity

The cytotoxic effect of a compound is typically expressed as the IC50 value, which is the concentration of the drug that inhibits 50% of cell growth or viability. The following table provides an example of how to present IC50 data for Maytansinoid B across different cancer cell lines.

Cell Line	Cancer Type	Incubation Time (hours)	IC50 (pM)
KB	Head and Neck Cancer	24	25.5 ± 3.1
MCF-7	Breast Cancer	72	45.2 ± 5.8
NALM-6	B-cell Leukemia	96	15.8 ± 2.4
COLO 205	Colon Cancer	96	60.1 ± 7.3

Note: The IC50 values presented are hypothetical examples for illustrative purposes. Actual values must be determined experimentally. Maytansinoids have been reported to exhibit cytotoxic activity in the 10-90 pM range across several tumor cell lines.[2]

Experimental Workflow for Cell Viability Assays

The general workflow for assessing the cytotoxicity of Maytansinoid B using either MTT or XTT assays is outlined below.

Caption: General experimental workflow for cytotoxicity testing.

Detailed Experimental Protocols

MTT Assay Protocol

This protocol is a standard guideline and should be optimized for specific cell lines and experimental conditions.

Materials and Reagents:

• Target cancer cell line

• Complete cell culture medium

• Maytansinoid B

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[5]

• Solubilization solution (e.g., DMSO, or 4 mM HCl, 0.1% NP40 in isopropanol)[8]

• Phosphate-Buffered Saline (PBS)

• Multichannel pipette

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding:

  • Harvest and count cells, ensuring viability is >90%.

  • Dilute cells in complete culture medium to the optimal seeding density (determined empirically for each cell line, typically 5,000-15,000 cells/well).

  • Seed 100 µL of the cell suspension into each well of a 96-well plate. Include wells with medium only for blank controls.

  • Incubate the plate overnight at 37°C in a 5% CO2 humidified incubator to allow cells to attach.[8]

• Compound Treatment:

  • Prepare serial dilutions of Maytansinoid B in complete culture medium at 2x the final desired concentrations.

  • Carefully remove the medium from the wells and add 100 µL of the corresponding Maytansinoid B dilutions. Also include untreated (vehicle control) wells.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition and Incubation:

  • After incubation, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Formazan Solubilization:

  • Carefully aspirate the medium containing MTT without disturbing the formazan crystals.

  • Add 100-150 µL of the solubilization solution to each well.[8]

  • Cover the plate with foil and place it on an orbital shaker for about 15 minutes to ensure complete dissolution of the formazan.[5]

• Absorbance Measurement:

  • Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background.[5]

Data Analysis:

• Subtract the average absorbance of the blank wells from all other readings.

• Calculate the percentage of cell viability for each concentration using the following formula:

  • % Cell Viability = (Absorbance of Treated Cells / Absorbance of Untreated Control Cells) x 100

• Plot the % Cell Viability against the log concentration of Maytansinoid B to generate a dose-response curve.

• Determine the IC50 value from the curve using non-linear regression analysis.[9]

XTT Assay Protocol

This protocol provides a general procedure that should be adapted based on the specific XTT kit manufacturer's instructions and cell line used.

Materials and Reagents:

• Target cancer cell line

• Complete cell culture medium (phenol red-free medium is recommended to reduce background)

• Maytansinoid B

• 96-well flat-bottom plates

• XTT Cell Viability Assay Kit (containing XTT reagent and an electron-coupling reagent/activator)

• Multichannel pipette

• Microplate reader (absorbance at 450-500 nm)

Procedure:

• Cell Seeding and Compound Treatment:

  • Follow steps 1 and 2 from the MTT Assay Protocol.

• XTT Reagent Preparation and Addition:

  • Prepare the activated XTT solution immediately before use. Thaw the XTT reagent and the electron-coupling reagent at 37°C.[6]

  • Mix the electron-coupling reagent with the XTT reagent according to the kit's instructions (a common ratio is 1:50, e.g., 0.1 mL of activator for every 5 mL of XTT reagent).[10]

  • Add 50 µL of the activated XTT solution to each well.

• Incubation:

  • Incubate the plate for 2-4 hours at 37°C in a 5% CO2 incubator. The incubation time should be optimized for each cell line.

• Absorbance Measurement:

  • Gently shake the plate to ensure the color is evenly distributed.

  • Measure the absorbance at a wavelength between 450 nm and 500 nm. A reference wavelength of >650 nm is often used.[6]

Data Analysis:

• Follow the same data analysis steps as described in the MTT protocol to calculate % cell viability and determine the IC50 value.

Signaling Pathway of Maytansinoid B-Induced Cytotoxicity

Maytansinoids exert their cytotoxic effects by disrupting microtubule function, which are essential for cell division.[4] This interference triggers a cascade of events leading to programmed cell death (apoptosis).

Caption: Maytansinoid B mechanism leading to apoptosis.

References

• 1. Maytansine and Cellular Metabolites of Antibody-Maytansinoid Conjugates Strongly Suppress Microtubule Dynamics by Binding to Microtubules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 4. Maytansinoids in cancer therapy: advancements in antibody–drug conjugates and nanotechnology-enhanced drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MTT assay protocol | Abcam [abcam.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. home.sandiego.edu [home.sandiego.edu]
• 8. researchgate.net [researchgate.net]
• 9. Cytotoxic Activity of the Mesoionic Compound MIH 2.4Bl in Breast Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. media.cellsignal.com [media.cellsignal.com]

Application Notes and Protocols: Flow Cytometry Analysis of Cell Cycle Arrest by Maytansinoid B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Maytansinoids, including Maytansinoid B, are potent anti-cancer agents that function as highly effective microtubule inhibitors.[1][2] These compounds bind to tubulin, disrupting microtubule assembly and dynamics, which are critical for the formation and function of the mitotic spindle during cell division.[1][3][4] This interference with microtubule function leads to a halt in the cell cycle at the G2/M phase, a phenomenon known as mitotic arrest, ultimately triggering programmed cell death (apoptosis) in cancer cells.[1][2][5] Flow cytometry is a powerful and widely used technique to analyze the distribution of cells throughout the different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.[6][7] This application note provides a detailed protocol for utilizing flow cytometry with propidium (B1200493) iodide (PI) staining to quantify the cell cycle arrest induced by Maytansinoid B.

Principle of the Assay

This protocol outlines the methodology for treating a selected cancer cell line with Maytansinoid B, followed by fixation and staining with propidium iodide (PI). PI is a fluorescent intercalating agent that binds stoichiometrically to DNA. As cells progress through the cell cycle, their DNA content changes: cells in the G0/G1 phase have a normal (2N) DNA content, cells in the S phase are actively replicating their DNA and have a variable DNA content between 2N and 4N, and cells in the G2 and M phases have a doubled (4N) DNA content. By measuring the fluorescence intensity of PI-stained cells using a flow cytometer, the percentage of cells in each phase of the cell cycle can be accurately quantified, allowing for the assessment of Maytansinoid B-induced G2/M arrest.[5]

Data Presentation

The following table summarizes the quantitative data on the effects of Maytansinoids on the cell cycle distribution of MCF7 human breast cancer cells after a 24-hour incubation period. This data demonstrates a significant, concentration-dependent increase in the percentage of cells in the G2/M phase of the cell cycle.

Treatment	Concentration	% of Cells in G0/G1	% of Cells in S	% of Cells in G2/M
Control (No Drug)	-	~70%	~15%	~15%
Maytansine	310 pmol/L (IC50)	Not specified	Not specified	~55%
Maytansine	1 nmol/L	Not specified	Not specified	~80%
S-methyl DM1	340 pmol/L (IC50)	Not specified	Not specified	~55%
S-methyl DM1	1 nmol/L	Not specified	Not specified	~80%

Data is adapted from a study on maytansinoid-induced G2/M arrest.[5]

Experimental Protocols

Materials and Reagents

• Cell Line: A suitable cancer cell line (e.g., MCF7, HeLa, Jurkat)

• Cell Culture Medium: Appropriate complete growth medium for the chosen cell line (e.g., DMEM or RPMI-1640 supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin)

• Maytansinoid B: Stock solution of known concentration in a suitable solvent (e.g., DMSO)

• Phosphate-Buffered Saline (PBS): pH 7.4, sterile

• Trypsin-EDTA: For detaching adherent cells

• Fixative: Cold 70% ethanol (B145695)

• Staining Solution:

  • Propidium Iodide (PI): Final concentration of 50 µg/mL

  • RNase A: Final concentration of 100 µg/mL

  • Triton X-100 (optional): 0.1% (v/v) in PBS to aid in permeabilization

• Flow Cytometer: Equipped with a 488 nm or 532 nm laser for PI excitation.

Experimental Workflow

Caption: Workflow for analyzing Maytansinoid B-induced cell cycle arrest.

Detailed Procedure

• Cell Seeding and Treatment:

  • Seed the chosen cancer cells into 6-well plates at a density that will allow for exponential growth during the treatment period.

  • Allow the cells to adhere and grow overnight in a humidified incubator at 37°C with 5% CO2.

  • Treat the cells with varying concentrations of Maytansinoid B (e.g., a dose-response range based on previously determined IC50 values) and a vehicle control (e.g., DMSO) for a predetermined time (e.g., 24, 48 hours).

• Cell Harvesting:

  • Adherent cells: Aspirate the culture medium, wash the cells once with PBS, and detach them using trypsin-EDTA. Neutralize the trypsin with complete medium and transfer the cell suspension to a centrifuge tube.

  • Suspension cells: Directly transfer the cell suspension from the culture plate to a centrifuge tube.

  • Centrifuge the cell suspension at 300 x g for 5 minutes.

• Fixation:

  • Discard the supernatant and resuspend the cell pellet in 500 µL of cold PBS.

  • While gently vortexing, add 4.5 mL of cold 70% ethanol dropwise to the cell suspension for fixation.

  • Incubate the cells on ice or at -20°C for at least 2 hours. Cells can be stored at -20°C for several weeks if necessary.

• Staining:

  • Centrifuge the fixed cells at 500 x g for 5 minutes to remove the ethanol.

  • Carefully aspirate the supernatant and wash the cell pellet once with PBS.

  • Resuspend the cell pellet in 500 µL of the PI/RNase A staining solution.

  • Incubate the cells in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells on a flow cytometer.

  • Use a low flow rate to ensure accurate DNA content measurement.

  • Acquire data for at least 10,000-20,000 events per sample.

  • Generate a histogram of PI fluorescence intensity (typically on a linear scale).

  • Use appropriate cell cycle analysis software (e.g., ModFit LT™, FlowJo™) to deconvolute the DNA content histogram and determine the percentage of cells in the G0/G1, S, and G2/M phases.

Signaling Pathway of Maytansinoid B-Induced Cell Cycle Arrest

Maytansinoid B exerts its effect by directly targeting microtubules. The following diagram illustrates the key steps in the signaling pathway leading to mitotic arrest.

Caption: Maytansinoid B's mechanism leading to mitotic arrest and apoptosis.

The binding of Maytansinoid B to tubulin inhibits the polymerization of microtubules and suppresses their dynamic instability.[1][4][5] This leads to the disruption of the mitotic spindle, a critical structure for chromosome segregation during mitosis. The cell's surveillance mechanism, the spindle assembly checkpoint, detects these defects and halts the cell cycle in the G2/M phase.[1] This prolonged mitotic arrest is often associated with the activation of the CDK1-cyclin B1 complex and can ultimately lead to the induction of apoptosis.[8][9][10]

Conclusion

Flow cytometry is an indispensable tool for characterizing the effects of anti-cancer compounds like Maytansinoid B on the cell cycle. The protocol detailed in this application note provides a robust and reliable method for quantifying drug-induced cell cycle arrest. By understanding the mechanism of action and having a standardized protocol for its analysis, researchers and drug development professionals can effectively evaluate the therapeutic potential of Maytansinoids and other microtubule-targeting agents.

References

• 1. Maytansinoids in cancer therapy: advancements in antibody–drug conjugates and nanotechnology-enhanced drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Maytansinoid-antibody conjugates induce mitotic arrest by suppressing microtubule dynamic instability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Maytansinoid-Antibody Conjugates Induce Mitotic Arrest by Suppressing Microtubule Dynamic Instability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evaluation of cell cycle inhibitors by flow cytometry | Auctores [auctoresonline.org]
• 8. aacrjournals.org [aacrjournals.org]
• 9. CDK5-cyclin B1 regulates mitotic fidelity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Critical Role of Cyclin B1/Cdc2 Up-regulation in the Induction of Mitotic Prometaphase Arrest in Human Breast Cancer Cells Treated with 2-Methoxyestradiol - PMC [pmc.ncbi.nlm.nih.gov]

High-Performance Liquid Chromatography (HPLC) Methods for the Analysis of Maytansinoid B

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Maytansinoid B is a potent microtubule-targeting agent belonging to the maytansinoid family of compounds.[][2][3] These natural products and their analogs are of significant interest in oncology, particularly as cytotoxic payloads in antibody-drug conjugates (ADCs).[3][4] Accurate and robust analytical methods are crucial for the quantification of Maytansinoid B in various matrices, including bulk drug substance, formulated products, and biological samples. High-Performance Liquid Chromatography (HPLC), particularly in the reversed-phase mode (RP-HPLC), is a powerful and widely used technique for the analysis of maytansinoids due to its high resolution, sensitivity, and reproducibility.[5][6]

This document provides detailed protocols for the analysis of Maytansinoid B using RP-HPLC with UV detection. The methodologies described are based on established methods for similar maytansinoids, such as DM1 and DM4, and are suitable for quality control, stability testing, and research applications.[7][8]

Physicochemical Properties of Maytansinoid B

Property	Value	Reference
Molecular Formula	C36H51ClN4O10	[9]
CAS Number	1628543-40-7	[2][9]
UV max (in Methanol)	~252 nm, ~280 nm	[10][11][12]

Mechanism of Action

Maytansinoids, including Maytansinoid B, exert their cytotoxic effects by disrupting microtubule dynamics. They bind to tubulin, inhibiting its polymerization into microtubules. This leads to cell cycle arrest in the G2/M phase and ultimately induces apoptosis.[][2][3][13]

Caption: Mechanism of action of Maytansinoid B.

Experimental Protocols

Protocol 1: Reversed-Phase HPLC for Quantification of Maytansinoid B

This protocol describes a gradient RP-HPLC method for the quantification of Maytansinoid B.

1. Materials and Reagents

• Maytansinoid B reference standard

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Formic acid (reagent grade, ~99%)

• Trifluoroacetic acid (TFA, HPLC grade)

2. Chromatographic Conditions

Parameter	Condition
Column	C18 reversed-phase, 4.6 x 150 mm, 3.5 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	30% B to 90% B over 15 minutes, then hold at 90% B for 5 minutes, followed by a 5-minute re-equilibration at 30% B
Flow Rate	1.0 mL/min
Column Temperature	40°C
Detection Wavelength	252 nm
Injection Volume	10 µL

3. Standard Solution Preparation

• Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of Maytansinoid B reference standard and dissolve in 10 mL of methanol.

• Working Standards: Prepare a series of working standards by diluting the stock solution with mobile phase A to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

4. Sample Preparation

• For Bulk Drug Substance: Dissolve a known amount of the sample in methanol to achieve a final concentration within the calibration range.

• For Formulated Products: The sample preparation will depend on the formulation. A typical procedure involves extraction of Maytansinoid B from the formulation matrix using a suitable solvent (e.g., methanol or acetonitrile), followed by filtration and dilution.

5. System Suitability

Before sample analysis, perform at least five replicate injections of a mid-range standard solution. The system is deemed suitable if the relative standard deviation (RSD) for the peak area is ≤ 2.0%.

6. Data Analysis

Quantify the amount of Maytansinoid B in the samples by comparing the peak area with the calibration curve generated from the working standards.

References

• 2. medchemexpress.com [medchemexpress.com]
• 3. Maytansinoids in cancer therapy: advancements in antibody–drug conjugates and nanotechnology-enhanced drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Maytansinoids as Payloads of ADCs: DM1, DM4 | Biopharma PEG [biochempeg.com]
• 5. A reversed-phase high-performance liquid chromatography method for analysis of monoclonal antibody-maytansinoid immunoconjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. ricerca.unich.it [ricerca.unich.it]
• 9. Maytansinoid B - Immunomart [immunomart.com]
• 10. Maytansinoid-BODIPY Conjugates: Application to Microscale Determination of Drug Extinction Coefficients and for Quantification of Maytansinoid Analytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Drug-to-Antibody Ratio (DAR) by UV/Vis Spectroscopy | Springer Nature Experiments [experiments.springernature.com]
• 13. researchgate.net [researchgate.net]

Application Note: Mass Spectrometry for the Characterization of Maytansinoid B Antibody-Drug Conjugates

Audience: Researchers, scientists, and drug development professionals.

Introduction

Antibody-Drug Conjugates (ADCs) are a rapidly growing class of targeted cancer therapies that combine the specificity of a monoclonal antibody (mAb) with the potent cell-killing ability of a cytotoxic payload.[1] Maytansinoids, such as Maytansinoid B, are highly potent microtubule-targeting agents that induce mitotic arrest and kill tumor cells at subnanomolar concentrations.[2][3] When used as ADC payloads, they are linked to an antibody, often through surface-exposed lysine (B10760008) residues.[4] This random conjugation process results in a heterogeneous mixture of ADC species with a varying number of drug molecules per antibody, known as the drug-to-antibody ratio (DAR).[4][5]

Comprehensive characterization of this heterogeneity is a critical quality attribute (CQA) for ensuring the safety, efficacy, and consistency of the ADC product.[6] Mass spectrometry (MS) is an indispensable analytical tool for this purpose, providing detailed information on the average DAR, drug distribution, and specific sites of conjugation.[7] This application note provides detailed protocols for the primary MS-based workflows used to characterize Maytansinoid B ADCs.

Intact Mass Analysis for Drug-to-Antibody Ratio (DAR) Determination

Intact mass analysis provides a global overview of the ADC's heterogeneity, allowing for the determination of the average DAR and the distribution profile of different drug-loaded species.[7] The analysis is typically performed under denaturing (reversed-phase) or native (size-exclusion or hydrophobic interaction chromatography) conditions. For Maytansinoid B ADCs, which are often glycosylated, enzymatic deglycosylation is a common sample preparation step to reduce spectral complexity.[4]

Experimental Protocol: Intact Mass Analysis

This protocol outlines the steps for sample preparation and analysis of a Maytansinoid B ADC using Liquid Chromatography coupled to a Time-of-Flight (TOF) or Orbitrap Mass Spectrometer.

1.1. Sample Preparation: Deglycosylation

• Objective: To remove N-linked glycans to simplify the mass spectrum.

• Procedure:

  • To 50 µL of the ADC sample (at 1 mg/mL in a formulation buffer like PBS), add 10 µL of a denaturing buffer (e.g., GlycoBuffer 2, 10x).

  • Add 2 µL of PNGase F enzyme (500,000 units/mL).[8]

  • Add purified water to a final volume of 100 µL.

  • Incubate the mixture at 37°C for 16 hours.[8]

  • (Optional) Quench the reaction by adding a 5% v/v aqueous solution of trifluoroacetic acid (TFA).[8]

  • Perform a buffer exchange into an MS-compatible mobile phase (e.g., 25 mM ammonium (B1175870) bicarbonate or 200 mM ammonium acetate) using a desalting column (e.g., Biospin 6 column).[8][9]

1.2. LC-MS Analysis

• Liquid Chromatography (LC): Size-Exclusion Chromatography (SEC) or Reversed-Phase (RP) is commonly used.

  • Column: For SEC, an appropriate column for large proteins (e.g., Waters ACQUITY UPLC BEH200 SEC). For RP, a column like Agilent PLRP-S is suitable.[8]

  • Mobile Phase A: Water with 0.1% Formic Acid.[8]

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.[8]

  • Gradient: A shallow gradient is used for RP-LC, for example, a 15-minute linear gradient from 20% to 95% Mobile Phase B.[10]

  • Flow Rate: 0.3 mL/min.[8]

  • Column Temperature: 80°C (for RP-LC).[8]

  • Injection Volume: 5 µL of the prepared sample (~1 mg/mL).[10]

• Mass Spectrometry (MS):

  • Instrument: A high-resolution mass spectrometer such as a Q-TOF or Orbitrap.

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Mass Range (m/z): 1000–5000.[10]

  • Data Acquisition: Acquire data across the chromatographic peak corresponding to the ADC.

1.3. Data Analysis

• The raw multi-charged spectrum is deconvoluted using software such as MassHunter BioConfirm (Agilent) or Protein Deconvolution (Thermo Fisher Scientific) to obtain the zero-charge mass spectrum.[10][11]

• The resulting spectrum will show a distribution of peaks, each corresponding to the antibody conjugated with a different number of Maytansinoid B molecules (DAR 0, 1, 2, etc.).[4]

• The average DAR is calculated from the relative abundance of each species.

Workflow for Intact Mass Analysis of ADCs

Caption: Workflow for DAR determination by intact mass analysis.

Data Presentation: Example DAR Profile

The deconvoluted mass spectrum allows for the calculation of the relative abundance of each DAR species.

DAR Species	Observed Mass (Da)	Calculated Mass Increase (Da)	Relative Abundance (%)
DAR 0 (mAb)	146,152	-	8.5
DAR 1	147,004	852	15.2
DAR 2	147,858	854	23.1
DAR 3	148,712	854	25.5
DAR 4	149,562	850	18.3
DAR 5	150,416	854	7.9
DAR 6	151,268	852	1.5
Average DAR	-	-	3.0

Note: Data is illustrative, based on typical results for lysine-conjugated maytansinoid ADCs.[4] The mass of the drug-linker moiety may vary.

Peptide Mapping for Conjugation Site Identification

While intact mass analysis reveals the "what" (DAR distribution), peptide mapping reveals the "where" (specific conjugation sites).[12] This bottom-up approach involves enzymatically digesting the ADC into smaller peptides. Drug-conjugated peptides are then identified by LC-MS/MS analysis, typically by observing a mass shift corresponding to the drug-linker or by the inhibition of enzymatic cleavage at a modified lysine residue.[4]

Experimental Protocol: Peptide Mapping

2.1. Sample Preparation: Reduction, Alkylation, and Digestion

• Objective: To denature the ADC and digest it into peptides for analysis.

• Procedure:

  • Denaturation: Take 100 µg of the ADC in a suitable buffer and add a denaturant like Guanidine-HCl to a final concentration of 6 M.

  • Reduction: Add Dithiothreitol (DTT) to a final concentration of 10 mM and incubate at 37°C for 1 hour to reduce all disulfide bonds.

  • Alkylation: Add Iodoacetamide (IAM) to a final concentration of 25 mM and incubate in the dark at room temperature for 30 minutes to cap the free thiols.

  • Buffer Exchange: Remove the denaturant and alkylating agent by buffer exchange into a digestion buffer (e.g., 50 mM Ammonium Bicarbonate, pH 8.0).

  • Digestion: Add a protease such as Trypsin or Asp-N at a 1:20 enzyme-to-protein ratio (w/w).[4] Incubate at 37°C for 12-18 hours.

  • Quenching: Stop the digestion by adding formic acid to a final concentration of 1%.

2.2. LC-MS/MS Analysis

• Liquid Chromatography (LC): Reversed-phase chromatography is used to separate the complex peptide mixture.

  • Column: An appropriate peptide mapping column (e.g., Agilent AdvanceBio Peptide Mapping, 2.1 x 250 mm).[12]

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: A long, shallow gradient is optimal for high resolution (e.g., a 60-minute gradient from 2% to 40% Mobile Phase B).[12]

  • Flow Rate: 0.5 mL/min.[12]

• Mass Spectrometry (MS/MS):

  • Instrument: A high-resolution mass spectrometer (Q-TOF or Orbitrap).

  • Data Acquisition: Data-Dependent Acquisition (DDA) mode is used. The instrument performs a full MS scan followed by several MS/MS scans of the most intense precursor ions.

  • Fragmentation: Higher-energy C-trap Dissociation (HCD) is effective for fragmenting the peptide backbone to obtain sequence information.[13]

2.3. Data Analysis

• The acquired MS/MS data is searched against the antibody's sequence using specialized software (e.g., BioPharma Finder, MassAnalyzer).[13]

• The search parameters must include the mass of the Maytansinoid B linker as a variable modification on lysine residues.[13]

• Conjugated peptides are identified by their unique mass and fragmentation pattern. Comparing the peptide map of the ADC to that of the unconjugated mAb helps pinpoint new, more hydrophobic peaks corresponding to drug-conjugated peptides.[12]

Workflow for Peptide Mapping of ADCs

Caption: Workflow for conjugation site analysis by peptide mapping.

Data Presentation: Example Conjugation Site Summary

Peptide mapping results can identify which specific lysine residues are modified.

Chain	Peptide Sequence	Modified Residue	Observed Mass (Da)	Mass Shift (Da)
Light	...FS..SR...	K79	1832.88	+174
Light	...VE..R...	K112	817.43	+174
Heavy	...SGTASVVCLL...	K252	2450.21	+956
Heavy	...SGTASVVCLL...	K254	2450.21	+956
Heavy	...SLSLSPGK...	K323	1987.95	+956

*Note: In some peptide mapping experiments where DTT is used, the drug payload can be removed, leaving only the linker moiety (e.g., adding 174 Da).[4] Other methods preserve the full drug-linker mass (e.g., +956 Da).[13] Results are illustrative.

Orthogonal and Advanced Characterization Methods

Hydrophobic Interaction Chromatography (HIC): HIC separates ADC species based on hydrophobicity, which increases with DAR.[14] It is a powerful method for monitoring drug-load distribution. Recent advances have enabled the online coupling of native HIC with MS by using volatile salts like ammonium tartrate, providing mass identification for each eluting peak.[6][15]

Top-Down Mass Spectrometry (TD-MS): This emerging technique analyzes the intact ADC and its large fragments without prior digestion.[9] By fragmenting the intact protein inside the mass spectrometer, TD-MS can provide information on conjugation sites while preserving other post-translational modifications, offering a valuable alternative to peptide mapping.[9]

Overall Mass Spectrometry Strategy for ADC Characterization

Caption: An integrated MS strategy for ADC characterization.

Mass spectrometry is a cornerstone of analytical strategies for Maytansinoid B ADCs. The combination of intact mass analysis and peptide mapping provides a comprehensive understanding of the drug-to-antibody ratio, distribution, and specific conjugation sites. These detailed protocols serve as a guide for researchers and scientists to implement robust MS-based characterization workflows, ensuring the development of well-defined, safe, and effective ADC therapeutics. Orthogonal techniques like HIC-MS further strengthen the analytical package, providing a complete picture of these complex and promising biopharmaceuticals.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Maytansinoids as Payloads of ADCs: DM1, DM4 | Biopharma PEG [biochempeg.com]
• 4. Structural characterization of the maytansinoid–monoclonal antibody immunoconjugate, huN901–DM1, by mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Online native hydrophobic interaction chromatography-mass spectrometry of antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. storage.imrpress.com [storage.imrpress.com]
• 9. The Added Value of Internal Fragments for Top-down Mass Spectrometry of Intact Monoclonal Antibodies and Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. imrpress.com [imrpress.com]
• 11. tandfonline.com [tandfonline.com]
• 12. agilent.com [agilent.com]
• 13. tools.thermofisher.com [tools.thermofisher.com]
• 14. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 15. tandfonline.com [tandfonline.com]

Application Notes: Efficacy Testing of Maytansinoid B Antibody-Drug Conjugates in In Vivo Xenograft Models

Introduction

Antibody-Drug Conjugates (ADCs) represent a powerful class of targeted cancer therapeutics designed to selectively deliver highly potent cytotoxic agents to tumor cells, thereby minimizing systemic toxicity. Maytansinoids, particularly derivatives of maytansine (B1676224) like DM1 and DM4, are potent microtubule-targeting agents that induce mitotic arrest and apoptosis at sub-nanomolar concentrations.[][2] Due to their high systemic toxicity when administered as free drugs, maytansinoids are ideal payloads for ADCs.[3] These Antibody-Maytansinoid Conjugates (AMCs) combine the antigen-targeting specificity of a monoclonal antibody with the potent cell-killing ability of the maytansinoid payload.[4]

In vivo xenograft models are indispensable tools for the preclinical evaluation of Maytansinoid B ADC efficacy.[4][5] These models, typically established in immunocompromised mice, involve the subcutaneous or orthotopic implantation of human cancer cell lines (Cell Line-Derived Xenografts, CDX) or patient tumor tissue (Patient-Derived Xenografts, PDX).[5][6] They provide a clinically relevant platform to assess antitumor activity, pharmacokinetics, and tolerability of novel ADCs.[6]

Mechanism of Action

The therapeutic action of a Maytansinoid B ADC begins with the antibody component binding to a specific antigen on the surface of a cancer cell.[7] The ADC-antigen complex is then internalized, typically through receptor-mediated endocytosis, and trafficked to lysosomes.[8] Inside the lysosome, the linker connecting the antibody and the maytansinoid payload is cleaved (for cleavable linkers), releasing the cytotoxic drug into the cytoplasm.[8] The released maytansinoid then binds to tubulin, disrupting microtubule dynamics, which leads to cell cycle arrest in the G2/M phase and subsequent apoptosis.[9]

Mechanism of action for a Maytansinoid B ADC.

The Bystander Effect

A key feature of some Maytansinoid ADCs, particularly those with cleavable linkers, is the "bystander effect."[] After the ADC is processed within the target cancer cell, the released maytansinoid metabolite can be sufficiently membrane-permeable to diffuse out of the cell and kill neighboring tumor cells, even if they do not express the target antigen.[8][10] This is particularly advantageous in treating heterogeneous tumors where antigen expression can be varied.[11] Non-cleavable linkers result in a charged metabolite that cannot easily cross cell membranes, thus lacking a bystander effect.[8]

Mechanisms of Resistance

Resistance to Maytansinoid ADCs can develop through various mechanisms.[12][13] Understanding these potential resistance pathways is crucial for interpreting efficacy data and developing next-generation therapies. Common mechanisms include:

• Downregulation of the Target Antigen: Reduced expression of the surface antigen limits the binding and internalization of the ADC.[7]

• Upregulation of Drug Efflux Pumps: Cancer cells may increase the expression of ATP-binding cassette (ABC) transporters, such as ABCC1 (MRP1), which actively pump the maytansinoid payload out of the cell before it can reach its microtubule target.[14][15]

• Altered ADC Trafficking: Impairments in the endosomal-lysosomal pathway can prevent the efficient release of the maytansinoid payload within the cell.[15]

Protocols: In Vivo Xenograft Studies for Maytansinoid B ADC Efficacy

This section provides detailed protocols for conducting in vivo efficacy studies of Maytansinoid B ADCs using cell line-derived xenograft models.

Cell Line Selection and Culture

1.1. Cell Line Selection:

• Choose a human cancer cell line relevant to the ADC's intended indication (e.g., BT-474 or NCI-N87 for HER2-positive breast cancer, COLO-205 for colorectal cancer, or RL for Non-Hodgkin's Lymphoma).[5][16][17]

• Verify the expression of the target antigen on the cell surface using flow cytometry or western blot.

• Ensure cells are free from mycoplasma contamination.

1.2. Cell Culture:

• Culture cells in the recommended medium supplemented with fetal bovine serum (FBS) and antibiotics in a humidified incubator at 37°C and 5% CO2.

• Passage cells regularly to maintain them in the exponential growth phase. Do not use cells that are over-confluent.

• Harvest cells using trypsin-EDTA, wash with sterile phosphate-buffered saline (PBS), and perform a cell count using a hemocytometer and trypan blue to ensure high viability (>95%).[18]

Tumor Implantation in Immunocompromised Mice

2.1. Animal Model Selection:

• Use immunocompromised mice, such as athymic nude or NOD-SCID mice (6-8 weeks old), to prevent graft rejection.[19]

2.2. Cell Preparation for Injection:

• Resuspend the harvested cell pellet in sterile, serum-free medium or PBS to the desired concentration (e.g., 5-10 x 10^6 cells per 100-200 µL).[16][17]

• For some cell lines, mixing the cell suspension 1:1 with a basement membrane matrix like Matrigel can improve tumor take rates and growth.[20][21] Keep the cell/Matrigel suspension on ice to prevent premature gelling.[20]

2.3. Subcutaneous Implantation:

• Anesthetize the mouse using isoflurane.

• Inject the cell suspension (typically 100-200 µL) subcutaneously into the right flank of the mouse using a 1 mL syringe with a 27-gauge needle.[17]

• Monitor the mice regularly for tumor development.

Experimental workflow for a xenograft efficacy study.

ADC Administration and Efficacy Monitoring

3.1. Animal Grouping and Dosing:

• Once tumors reach a palpable size (e.g., 100-200 mm³), randomize mice into treatment and control groups (n=6-10 mice per group).[16][17]

• Prepare the Maytansinoid B ADC and control articles (e.g., vehicle, unconjugated antibody) in a sterile vehicle (e.g., PBS).

• Administer the ADC, typically via intravenous (IV) tail vein injection, according to the planned dosing schedule (e.g., single dose, or multiple doses on specific days).[2]

3.2. Efficacy and Toxicity Monitoring:

• Measure tumor dimensions with digital calipers 2-3 times per week. Calculate tumor volume using the formula: Volume = (Length x Width²) / 2 .[22]

• Monitor animal health and record body weights 2-3 times per week as a measure of systemic toxicity.[5]

• The study endpoint is typically reached when tumors in the control group reach a predetermined maximum size (e.g., 2000 mm³) or when significant toxicity is observed.[17]

3.3. Data Analysis:

• Tumor Growth Inhibition (TGI): Compare the mean tumor volume of treated groups to the control group.

• Tumor Regression: Identify the number of mice with tumors that shrink below their initial volume.

• Survival Analysis: Plot Kaplan-Meier survival curves based on the time to reach the endpoint.

• Toxicity Assessment: Evaluate changes in mean body weight over the course of the study.

Data Presentation: Efficacy of Maytansinoid ADCs in Xenograft Models

The following tables summarize quantitative data from various preclinical studies on Maytansinoid B ADCs.

Table 1: Efficacy of Anti-HER2 Maytansinoid ADCs in Breast Cancer Xenograft Models

ADC (Payload)	Cell Line	Mouse Strain	Dose (mg/kg) & Schedule	Efficacy Outcome	Reference
Trastuzumab-Emtansine (DM1)	NCI-N87	Nude	3 (single dose)	Tumor regression	[16]
Trastuzumab-Emtansine (DM1)	JIMT-1	Nude	10 (single dose)	Tumor growth delay	[16]
Trastuzumab-Emtansine (DM1)	BT-474	Nude	10 (single dose)	Tumor stasis	[16]
PF-06804103	NCI-N87	Nude	3 (single dose)	Complete tumor regression	[16]
PF-06804103	JIMT-1 (T-DM1 resistant)	Nude	3 (single dose)	Tumor regression	[16]

Table 2: Efficacy of Various Maytansinoid ADCs in Different Xenograft Models

ADC (Target, Payload)	Cancer Model	Mouse Strain	Dose (mg/kg) & Schedule	Efficacy Outcome	Reference
STRO-001 (CD74, DM-NC)	SU-DHL-6 (DLBCL)	Not Specified	10 (single dose)	Complete cures	[4]
STRO-001 (CD74, DM-NC)	Jeko-1 (MCL)	Not Specified	3 (single dose)	Tumor eradication	[4]
IMGC936 (ADAM9, DM21-C)	Various PDX models	Not Specified	Not Specified	Potent antitumor activity
ACT-903 (AFPR, Maytansinoid)	COLO-205 (Colorectal)	Not Specified	40 & 50 (two doses)	Significant tumor burden reduction & prolonged survival	[2]
Mirvetuximab Soravtansine (FOLR1, DM4)	Igrov-1 (Ovarian)	Not Specified	5 (single dose)	Tumor regression
Cantuzumab Mertansine (CanAg, DM1)	HT-29 (Colorectal)	Not Specified	75 µg/kg (payload dose)	Tumor growth delay	[3]

Table 3: Toxicity Profile of Maytansinoid ADCs in Mice

ADC (Payload)	Mouse Strain	Dose (mg/kg)	Observation	Reference
7E7-DM4 (DM4)	Swiss-Webster	55	MTD; significant body weight loss	[2]
ACT-903 (Maytansinoid)	Not Specified	up to 50	No obvious signs of toxicity	[2]
Anti-CanAg-SMCC-DM1	CD-1	~2.7	Some mortality observed	[3]
Trastuzumab-AJICAP-Maytansinoid	Rat	up to 120	Better tolerated than T-DM1	[2]

References

• 2. High anti-tumor activity of a novel alpha-fetoprotein-maytansinoid conjugate targeting alpha-fetoprotein receptors in colorectal cancer xenograft model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cantuzumab Mertansine, a Maytansinoid Immunoconjugate Directed to the CanAg Antigen: A Phase I, Pharmacokinetic, and Biologic Correlative Study [nlp.case.edu]
• 4. Maytansinoids in cancer therapy: advancements in antibody–drug conjugates and nanotechnology-enhanced drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ADC Evaluation Service in Solid Tumor Models - Creative Biolabs [creative-biolabs.com]
• 6. Patient-Derived Xenograft Models of Breast Cancer and Their Application - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanisms of Resistance to Antibody-Drug Conjugates | MDPI [mdpi.com]
• 8. Peptide-Cleavable Self-immolative Maytansinoid Antibody–Drug Conjugates Designed To Provide Improved Bystander Killing - PMC [pmc.ncbi.nlm.nih.gov]
• 9. aacrjournals.org [aacrjournals.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. aacrjournals.org [aacrjournals.org]
• 12. Tumor cells chronically treated with a trastuzumab-maytansinoid antibody-drug conjugate develop varied resistance mechanisms but respond to alternate treatments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. aacrjournals.org [aacrjournals.org]
• 14. adcreview.com [adcreview.com]
• 15. mdpi.com [mdpi.com]
• 16. Use of translational modeling and simulation for quantitative comparison of PF-06804103, a new generation HER2 ADC, with Trastuzumab-DM1 - PMC [pmc.ncbi.nlm.nih.gov]
• 17. RL NHL Xenograft Model - Altogen Labs [altogenlabs.com]
• 18. mayo.edu [mayo.edu]
• 19. tumor.informatics.jax.org [tumor.informatics.jax.org]
• 20. veterinarypaper.com [veterinarypaper.com]
• 21. Imaging the distribution of an antibody-drug conjugate constituent targeting mesothelin with 89Zr and IRDye 800CW in mice bearing human pancreatic tumor xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

Formulation and Solubility of Maytansinoid B for In Vitro Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Maytansinoids, including Maytansinoid B, are potent microtubule-targeting agents that induce mitotic arrest and subsequent apoptosis in cancer cells at sub-nanomolar concentrations.[1] Originally isolated from the shrub Maytenus ovatus, these ansa macrolides have demonstrated significant cytotoxic activity against a wide range of tumor cell lines.[1] However, their poor water solubility and systemic toxicity have limited their direct clinical application, leading to their development as payloads for antibody-drug conjugates (ADCs).[1][2] For in vitro studies, proper formulation and handling of Maytansinoid B are critical to ensure accurate and reproducible experimental outcomes. This document provides detailed application notes and protocols for the solubilization and formulation of Maytansinoid B for use in various in vitro assays.

Physicochemical Properties and Solubility

Maytansinoid B is a hydrophobic compound, and its solubility in aqueous media is limited.[2] Therefore, organic solvents are necessary to prepare stock solutions. Dimethyl sulfoxide (B87167) (DMSO) is the most common and effective solvent for dissolving Maytansinoid B and other maytansinoids.[3][4][5]

Table 1: Solubility of Maytansinoid B and Related Compounds

Compound	Solvent	Solubility	Concentration (mM)	Notes
Maytansinoid B	DMSO	100 mg/mL	136.01	Ultrasonic treatment may be needed. Hygroscopic DMSO can affect solubility; use freshly opened solvent.[3]
Mertansine (DM1)	DMSO	20 mg/mL	~27	---
Mertansine (DM1)	Dimethyl formamide (B127407) (DMF)	33 mg/mL	~44.7	---
Mertansine (DM1)	Ethanol	0.25 mg/mL	~0.34	---
Mertansine (DM1)	DMF:PBS (pH 7.2) (1:30)	~0.03 mg/mL	~0.04	Sparingly soluble in aqueous buffers.[5]

Experimental Protocols

Protocol 1: Preparation of High-Concentration Maytansinoid B Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of Maytansinoid B, which can be further diluted for various in vitro experiments.

Materials:

• Maytansinoid B (crystalline solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Vortex mixer

• Ultrasonic water bath

• Sterile, amber microcentrifuge tubes or vials

Procedure:

• Equilibrate the Maytansinoid B vial to room temperature before opening to prevent moisture condensation.

• Weigh the desired amount of Maytansinoid B in a sterile microcentrifuge tube.

• Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g., for a 10 mM stock solution, add the corresponding volume of DMSO).

• Vortex the solution vigorously for 1-2 minutes to aid dissolution.

• If the compound does not fully dissolve, sonicate the solution in an ultrasonic water bath for 5-10 minutes.[3] Intermittent vortexing during sonication may facilitate dissolution.

• Once completely dissolved, aliquot the stock solution into smaller volumes in sterile, amber microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solutions at -20°C or -80°C for long-term stability.[3][4]

Table 2: Stock Solution Storage Recommendations

Storage Temperature	Duration
-80°C	Up to 6 months[3]
-20°C	Up to 1 month[3]

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

This protocol outlines the dilution of the DMSO stock solution into cell culture medium for in vitro experiments such as cytotoxicity assays (e.g., MTT, XTT).

Materials:

• Maytansinoid B stock solution (from Protocol 1)

• Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

• Sterile serological pipettes and pipette tips

Procedure:

• Thaw the Maytansinoid B stock solution at room temperature.

• Perform serial dilutions of the stock solution in cell culture medium to achieve the desired final concentrations for your experiment.

• It is crucial to ensure that the final concentration of DMSO in the cell culture medium is non-toxic to the cells. Typically, the final DMSO concentration should be kept below 0.5% (v/v), and ideally below 0.1%.[6]

• Always prepare fresh working solutions for each experiment from the frozen stock. Do not store aqueous solutions of maytansinoids for more than one day.[5]

• When adding the diluted Maytansinoid B to the cell cultures, ensure gentle mixing to achieve a homogenous distribution.

Visualization of Experimental Workflow and Mechanism of Action

To facilitate a clear understanding of the experimental process and the biological context, the following diagrams are provided.

Caption: Experimental Workflow for Maytansinoid B Solution Preparation.

Caption: Simplified Signaling Pathway of Maytansinoid B Action.

Stability and Handling Considerations

• Hygroscopicity of DMSO: DMSO is hygroscopic and can absorb water from the atmosphere, which may impact the solubility of hydrophobic compounds.[3] It is recommended to use freshly opened, anhydrous grade DMSO and to minimize the exposure of the solvent to air.

• Oxidation of Thiol-Containing Maytansinoids: While Maytansinoid B itself does not contain a free thiol group, related maytansinoids like DM1 can oxidize in aqueous solutions, forming disulfide dimers or mixed disulfides with components in the cell culture medium.[4] This highlights the importance of preparing fresh working solutions and minimizing their storage time in aqueous buffers.

• Light Sensitivity: As a precautionary measure, it is advisable to protect Maytansinoid B solutions from light by using amber vials and minimizing exposure to direct light.

• Safety Precautions: Maytansinoid B is a highly cytotoxic compound and should be handled with appropriate personal protective equipment (PPE), including gloves, a lab coat, and eye protection, in a designated containment area such as a chemical fume hood.

Conclusion

The successful use of Maytansinoid B in in vitro studies is highly dependent on its proper formulation and handling. By following the detailed protocols and considering the stability and safety precautions outlined in these application notes, researchers can ensure the reliable and reproducible application of this potent anti-cancer agent in their experimental systems. The provided solubility data and workflow visualizations serve as a comprehensive guide for scientists in the field of cancer research and drug development.

References

• 1. Maytansinoids as Payloads of ADCs: DM1, DM4 | Biopharma PEG [biochempeg.com]
• 2. Maytansinoids in cancer therapy: advancements in antibody–drug conjugates and nanotechnology-enhanced drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Maytansinoid-Antibody Conjugates Induce Mitotic Arrest by Suppressing Microtubule Dynamic Instability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Dosimetry and Biodistribution of Radiolabeled Maytansinoid B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Maytansinoids are potent microtubule-targeting agents that have shown significant promise in cancer therapy.[1][][3] Their high cytotoxicity, however, necessitates targeted delivery to tumor cells to minimize systemic toxicity.[][3] This is often achieved by conjugating them to monoclonal antibodies (mAbs) to form antibody-drug conjugates (ADCs).[1][3] Radiolabeled maytansinoid-containing ADCs are valuable tools in preclinical and clinical development to non-invasively assess the pharmacokinetics, biodistribution, and dosimetry of the therapeutic agent.[4][5]

These application notes provide an overview of the methodologies and protocols for conducting dosimetry and biodistribution studies of a radiolabeled maytansinoid, referred to here as Maytansinoid B, as part of an ADC. Understanding the in vivo fate of the radiolabeled ADC is crucial for optimizing dosing regimens and ensuring patient safety in targeted radionuclide therapy.[][7]

Mechanism of Action of Maytansinoid B

Maytansinoid B, like other maytansinoids, exerts its cytotoxic effect by inhibiting tubulin polymerization.[1][] It binds to the vinca (B1221190) domain on β-tubulin, disrupting microtubule dynamics, which leads to cell cycle arrest in the G2/M phase and subsequent apoptosis.[][8] When incorporated into an ADC, the mAb targets a specific antigen on the surface of cancer cells.[1] The ADC-antigen complex is then internalized, typically via endocytosis.[8] Following lysosomal degradation of the antibody, the maytansinoid payload is released into the cytoplasm to exert its anti-mitotic activity.[8][9]

Mechanism of action of a Maytansinoid B-ADC.

Experimental Protocols

Protocol 1: Radiolabeling of Maytansinoid B-Antibody Conjugate

This protocol describes a general method for radiolabeling an antibody already conjugated with Maytansinoid B using a bifunctional chelator. The example uses an indium-111 (B102479) label with a CHX-A"-DTPA chelator.

Materials:

• Maytansinoid B-Antibody Conjugate functionalized with a chelator (e.g., CHX-A")

• ¹¹¹InCl₃ in 0.05 M HCl

• 0.1 M Sodium Acetate (B1210297) Buffer, pH 5.5

• Metal-free water

• PD-10 desalting column

• Instant thin-layer chromatography (iTLC) strips

• 0.1 M Citrate (B86180) buffer, pH 6.0 (mobile phase)

• Gamma counter

Procedure:

• Preparation: Allow all reagents to come to room temperature.

• Reaction Setup: In a sterile, metal-free microcentrifuge tube, add the Maytansinoid B-Antibody Conjugate solution.

• Buffering: Add the sodium acetate buffer to the antibody solution to adjust the pH to approximately 5.5.

• Radiolabeling: Add the desired amount of ¹¹¹InCl₃ to the buffered antibody solution. Gently mix by pipetting.

• Incubation: Incubate the reaction mixture at 37°C for 30-60 minutes.

• Quality Control (QC):

  • Spot a small aliquot of the reaction mixture onto an iTLC strip.

  • Develop the strip using the citrate buffer as the mobile phase. In this system, the radiolabeled antibody remains at the origin, while free ¹¹¹In moves with the solvent front.

  • Cut the strip in half and measure the radioactivity of each half in a gamma counter to determine the radiochemical purity. A purity of >95% is generally considered acceptable.[10]

• Purification: If the radiochemical purity is below the acceptable limit, purify the radiolabeled conjugate using a PD-10 desalting column equilibrated with a suitable buffer (e.g., saline) to remove any free ¹¹¹In.

• Final Formulation: The purified ¹¹¹In-labeled Maytansinoid B-ADC is formulated in a sterile, pyrogen-free solution for in vivo administration.

Workflow for radiolabeling Maytansinoid B-ADC.

Protocol 2: Preclinical Biodistribution Study in Tumor-Bearing Mice

This protocol outlines the procedure for assessing the biodistribution of the radiolabeled Maytansinoid B-ADC in a murine tumor model.

Materials:

• Tumor-bearing mice (e.g., SCID mice with xenograft tumors).[11][12]

• ¹¹¹In-labeled Maytansinoid B-ADC.

• Anesthesia (e.g., isoflurane).

• Calibrated dose of the radiolabeled ADC (typically 1-5 MBq per mouse).

• Syringes and needles for injection.

• Dissection tools.

• Tared collection tubes for organs.

• Gamma counter.

Procedure:

• Dose Preparation: Prepare individual doses of the ¹¹¹In-labeled Maytansinoid B-ADC in syringes. A small aliquot should be kept as a standard for calculating the injected dose.

• Animal Dosing:

  • Anesthetize the mice.

  • Administer a known amount of the radiolabeled ADC via intravenous (tail vein) injection.

  • Record the exact weight of the syringe before and after injection to determine the precise injected dose.

• Time Points: House the animals and sacrifice groups (n=3-5 per group) at predetermined time points (e.g., 4, 24, 48, 72, and 168 hours post-injection).[10][11]

• Tissue Collection:

  • At each time point, euthanize the mice according to approved animal welfare protocols.

  • Collect blood via cardiac puncture.

  • Dissect major organs and tissues of interest (e.g., tumor, liver, kidneys, spleen, lungs, heart, muscle, bone, and brain).[12][13]

  • Place each tissue sample into a pre-weighed, tared tube.

• Sample Processing:

  • Weigh each tube containing the tissue sample to determine the wet weight of the organ.

  • Measure the radioactivity in each sample and the injection standards using a gamma counter.

• Data Analysis:

  • Correct all counts for background and radioactive decay.

  • Calculate the percentage of the injected dose per gram of tissue (%ID/g) for each organ.[13][14]

  • The formula is: %ID/g = (Counts per gram of tissue / Total injected counts) x 100.

Protocol 3: Dosimetry Calculations

Dosimetry calculations are performed to estimate the absorbed radiation dose in different organs.[][7] This is typically done using specialized software that incorporates biodistribution data.

Materials:

• Biodistribution data (%ID/g for each organ at multiple time points).

• Organ masses (from experimental animals or standard phantom models).

• Dosimetry software (e.g., OLINDA/EXM).[15][16]

Procedure:

• Time-Activity Curves:

  • For each organ, plot the %ID/g data against time to generate a time-activity curve (TAC).

  • Fit the TACs using appropriate mathematical models (e.g., mono- or bi-exponential functions) to describe the uptake and clearance of the radiopharmaceutical.[17]

• Time-Integrated Activity:

  • Calculate the area under the curve for each TAC to determine the time-integrated activity (also known as residence time) in each source organ. This represents the total number of radioactive decays that occur in that organ.[17]

• Dosimetry Modeling:

  • Input the time-integrated activity values for each source organ into the dosimetry software (e.g., OLINDA/EXM).

  • The software uses standardized human or animal phantom models to calculate the absorbed dose (in mGy/MBq or rad/mCi) for each target organ.[14][15] The software accounts for the energy and type of radiation emitted by the radionuclide.

• Effective Dose Calculation: The software can also calculate the effective dose (in mSv/MBq or rem/mCi), which is a weighted sum of the absorbed doses to all organs and represents the overall radiation risk to the whole body.[][16]

Data Presentation

Quantitative data from biodistribution and dosimetry studies should be presented in clear, structured tables for easy comparison and interpretation.

Table 1: Biodistribution of ¹¹¹In-Labeled Maytansinoid B-ADC in Tumor-Bearing Mice

Organ	4 h (%ID/g ± SD)	24 h (%ID/g ± SD)	48 h (%ID/g ± SD)	168 h (%ID/g ± SD)
Blood	15.2 ± 2.1	8.5 ± 1.5	4.1 ± 0.8	0.5 ± 0.1
Tumor	10.5 ± 1.8	20.3 ± 3.5	18.5 ± 3.1	9.2 ± 1.7
Liver	8.1 ± 1.2	9.5 ± 1.6	7.8 ± 1.3	4.3 ± 0.9
Kidneys	3.5 ± 0.6	2.8 ± 0.5	2.1 ± 0.4	1.0 ± 0.2
Spleen	2.1 ± 0.4	4.2 ± 0.7	3.9 ± 0.6	2.5 ± 0.5
Lungs	4.5 ± 0.8	2.1 ± 0.4	1.5 ± 0.3	0.8 ± 0.2
Muscle	1.2 ± 0.3	0.8 ± 0.2	0.5 ± 0.1	0.2 ± 0.1
Bone	1.8 ± 0.4	2.5 ± 0.5	2.2 ± 0.4	1.5 ± 0.3

(Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual values will vary depending on the specific antibody, tumor model, and experimental conditions.)

Table 2: Estimated Human Radiation Dosimetry for ¹¹¹In-Labeled Maytansinoid B-ADC

Organ	Absorbed Dose (mGy/MBq)
Liver	0.55
Spleen	0.48
Kidneys	0.35
Red Marrow	0.28
Lungs	0.22
Ovaries	0.18
Testes	0.09
Urinary Bladder Wall	0.41
Effective Dose (mSv/MBq)	0.32

(Note: This data is hypothetical and derived from extrapolated animal biodistribution data. Actual human dosimetry requires clinical studies.)[14]

References

• 1. Maytansinoids in cancer therapy: advancements in antibody–drug conjugates and nanotechnology-enhanced drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Maytansinoid Synthesis Service - Creative Biolabs [creative-biolabs.com]
• 4. www-pub.iaea.org [www-pub.iaea.org]
• 5. Enzymatic Methods for the Site-Specific Radiolabeling of Targeting Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Radiation dosimetry study: preclinical and early phase clinical trials [tracercro.com]
• 8. researchgate.net [researchgate.net]
• 9. Trastuzumab emtansine: mechanisms of action and drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Biodistribution, pharmacokinetics, and nuclear imaging studies of 111In-labeled rGel/BLyS fusion toxin in SCID mice bearing B-cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Data on biodistribution and radiation absorbed dose profile of a novel 64Cu-labeled high affinity cell-specific peptide for positron emission tomography imaging of tumor vasculature - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Radiolabeling, biodistribution, and dosimetry of (123)I-mAb 14C5: a new mAb for radioimmunodetection of tumor growth and metastasis in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Internal radiation dosimetry of a 152Tb-labeled antibody in tumor-bearing mice - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Biodistribution and dosimetry of the PET radioligand [18F]CHDI-650 in mice for detection of mutant huntingtin aggregates - PMC [pmc.ncbi.nlm.nih.gov]
• 17. EANM guidance document: dosimetry for first-in-human studies and early phase clinical trials - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Multidrug Resistance to Maytansinoid-Based ADCs

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering multidrug resistance (MDR) in experiments involving maytansinoid B-based antibody-drug conjugates (ADCs).

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of multidrug resistance to maytansinoid-based ADCs?

A1: Multidrug resistance to maytansinoid-based ADCs is a multifaceted issue. The most commonly observed mechanisms include:

• Overexpression of ATP-Binding Cassette (ABC) Transporters: ABC transporters, such as P-glycoprotein (P-gp/MDR1/ABCB1) and Multidrug Resistance-Associated Protein 1 (MRP1/ABCC1), function as drug efflux pumps.[1][2][3][4][5] These membrane proteins actively transport a wide range of structurally diverse compounds, including maytansinoids and their metabolites, out of the cancer cell, thereby reducing the intracellular concentration of the cytotoxic payload.[3][4][5] The MDR1-mediated efflux is a frequently observed MDR phenotype in clinical settings.[1][3]

• Alterations in Target Antigen Expression: Reduced expression or loss of the target antigen (e.g., HER2 for T-DM1) on the tumor cell surface can lead to decreased ADC binding and internalization, resulting in diminished efficacy.[2][6][7]

• Impaired Lysosomal Trafficking and Function: ADCs are typically internalized and trafficked to lysosomes for degradation and payload release.[7][8][9] Resistance can arise from defects in this pathway, such as impaired lysosomal proteolytic activity or an increase in lysosomal pH, which can lead to the accumulation of the ADC in the lysosome without efficient release of the cytotoxic maytansinoid metabolite.[7][8] The lysosomal transporter SLC46A3 has been identified as crucial for the transport of the active lysine-MCC-DM1 catabolite from the lysosome to the cytoplasm; its downregulation can confer resistance.[7]

• Tubulin Mutations: Although less common in clinical resistance, mutations in the β-tubulin protein, the target of maytansinoids, can alter drug binding and microtubule dynamics, leading to reduced drug sensitivity.[10][11][12][13][14]

Q2: My cells are showing resistance to a maytansinoid ADC with a non-cleavable linker. What are my options?

A2: If you are observing resistance to a maytansinoid ADC with a non-cleavable linker (e.g., T-DM1), several strategies can be employed:

• Switch to an ADC with a Cleavable Linker and a Different Payload: Cells resistant to ADCs with non-cleavable linkers may retain sensitivity to ADCs with cleavable linkers and different payloads, such as auristatins (e.g., MMAE).[15][16] This is because the resistance mechanism may be specific to the linker-payload combination or the final metabolite.

• Utilize a Hydrophilic Linker: Re-engineering the ADC with a hydrophilic linker, such as PEG4Mal, can help bypass MDR1-mediated resistance.[1][3] The resulting hydrophilic metabolite is a poorer substrate for the MDR1 efflux pump and is therefore retained better within MDR1-expressing cells.[1][3]

• Investigate Alternative Therapies: The resistant cells may still be sensitive to unconjugated chemotherapeutics, including mertansine (B1676302) (DM1) itself or other standard-of-care agents with different mechanisms of action.[15][16]

• Consider MDR Inhibitors: The use of MDR inhibitors, such as cyclosporin (B1163) A, can enhance the cytotoxicity of maytansinoids in MDR1-expressing cells.[1] However, it is important to be aware of potential systemic toxicity associated with these inhibitors.[1][3]

Q3: How can I determine if ABC transporters are responsible for the observed resistance in my cell line?

A3: Several experimental approaches can help elucidate the role of ABC transporters in ADC resistance:

• Gene and Protein Expression Analysis: Quantify the mRNA and protein levels of relevant ABC transporters (e.g., ABCB1/MDR1, ABCC1/MRP1) in your resistant cell lines compared to the parental, sensitive cell line using techniques like qPCR, Western blotting, or proteomics.[2][16]

• Functional Efflux Assays: Use fluorescent substrates of ABC transporters, such as Rhodamine-123 for MDR1, to assess the functional activity of these pumps.[1] A lower accumulation or faster efflux of the fluorescent dye in the resistant cells, which can be reversed by a known MDR inhibitor, indicates active transport.

• Cytotoxicity Assays with MDR Inhibitors: Perform in vitro cytotoxicity assays comparing the IC50 of the maytansinoid ADC in the presence and absence of a specific ABC transporter inhibitor (e.g., cyclosporin A for MDR1).[1] A significant decrease in the IC50 in the presence of the inhibitor suggests that the transporter plays a role in the resistance.

Troubleshooting Guides

Problem 1: Decreased potency of a maytansinoid ADC in a newly developed resistant cell line.

Possible Cause	Troubleshooting Steps
Upregulation of ABC drug efflux pumps (e.g., MDR1, MRP1).	1. Assess Transporter Expression: Perform qPCR and Western blot to compare the expression levels of ABCB1 (MDR1) and ABCC1 (MRP1) between the resistant and parental cell lines.[2][16] 2. Functional Efflux Assay: Conduct a Rhodamine-123 accumulation and retention assay to measure MDR1 activity.[1] 3. Cytotoxicity with Inhibitors: Determine the ADC's IC50 in the presence and absence of an MDR inhibitor like cyclosporin A.[1]
Reduced target antigen expression.	1. Quantify Surface Antigen: Use flow cytometry or cell-based ELISA to compare the surface expression of the target antigen on resistant and parental cells. 2. Confirm with Western Blot: Analyze total antigen protein levels via Western blotting.[2]
Impaired lysosomal function.	1. Lysosomal pH Measurement: Use a lysosomotropic fluorescent probe (e.g., LysoSensor) to measure and compare the lysosomal pH of resistant and parental cells.[8] 2. Assess Proteolytic Activity: Evaluate the activity of key lysosomal proteases (e.g., cathepsins) using specific activity assays.[8] 3. Analyze ADC Localization: Use immunofluorescence microscopy to track the intracellular localization of the ADC and see if it accumulates in lysosomes without payload release.[8]
Alterations in tubulin.	1. Sequence Tubulin Genes: Sequence the alpha- and beta-tubulin genes to identify potential mutations that could affect maytansinoid binding.[12][14] 2. Assess Sensitivity to other Microtubule Inhibitors: Test the cross-resistance of the cell line to other microtubule-targeting agents like taxanes or vinca (B1221190) alkaloids.[8]

Problem 2: Inconsistent results in in vivo xenograft models treated with maytansinoid ADCs.

Possible Cause	Troubleshooting Steps
Tumor heterogeneity.	1. Immunohistochemistry (IHC): Analyze tumor sections for heterogeneous expression of the target antigen and ABC transporters. 2. Single-Cell Analysis: If possible, perform single-cell sequencing to assess the genetic diversity within the tumor population.
Development of acquired resistance in vivo.	1. Monitor Tumor Growth: Closely monitor tumor volume and animal well-being. 2. Re-biopsy and Analyze: Upon relapse, re-biopsy the tumor and analyze for the resistance mechanisms described in Problem 1.
Suboptimal ADC properties.	1. Evaluate Linker Stability: Ensure the linker is stable in circulation. 2. Consider a Hydrophilic Linker: If using a hydrophobic linker, consider switching to a hydrophilic one to potentially improve efficacy against MDR1-expressing tumors.[1][3]

Quantitative Data Summary

Table 1: In Vitro Cytotoxicity of Maytansinoids and ADCs in MDR1-Expressing Cells

Cell Line	Compound	IC50 (- Cyclosporin A)	IC50 (+ Cyclosporin A)	Fold Reversal	Reference
HCT-15	Maytansine	-	-	6-fold enhancement	[1]
UO-31	Maytansine	-	-	8-fold enhancement	[1]
361-TM	TM-ADC	~409.6 nM	Not Reported	-	[16]
Parental 361	TM-ADC	1.6 nM	Not Reported	-	[16]
JIMT1-TM	TM-ADC	~16-fold resistance	Not Reported	-	[15]

Table 2: Efficacy of ADCs with Different Linkers against MDR1-Expressing Cells

Cell Line	ADC	IC50 (nM)	Fold Potency (vs. SMCC)	Reference
COLO 205MDR	anti-EpCAM–SMCC–DM1	>100	-	[1]
COLO 205MDR	anti-EpCAM–PEG4Mal–DM1	10	>10	[1]
361-TM	Non-cleavable linked ADCs	High Resistance	-	[15][16]
361-TM	Cleavable mcValCitPABC-linked auristatin ADCs	Retained Sensitivity	-	[15][16]

Experimental Protocols

1. In Vitro Cytotoxicity Assay

• Objective: To determine the half-maximal inhibitory concentration (IC50) of a maytansinoid ADC.

• Methodology:

  • Seed target cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Prepare serial dilutions of the maytansinoid ADC in complete cell culture medium.

  • Remove the overnight culture medium from the cells and add the ADC dilutions. Include a vehicle control.

  • Incubate the cells for a defined period (e.g., 72-120 hours).

  • Assess cell viability using a suitable method, such as MTT, MTS, or a luminescence-based assay (e.g., CellTiter-Glo®).

  • Normalize the data to the vehicle control and plot the percentage of viable cells against the logarithm of the ADC concentration.

  • Calculate the IC50 value using a non-linear regression curve fit (e.g., log(inhibitor) vs. normalized response -- Variable slope).

2. Rhodamine-123 Accumulation and Retention Assay (for MDR1 Function)

• Objective: To functionally assess the efflux activity of the MDR1 transporter.

• Methodology:

  • Harvest cells and resuspend them in a suitable buffer (e.g., PBS with 1% BSA).

  • For inhibitor treatment, pre-incubate a subset of cells with a known MDR1 inhibitor (e.g., cyclosporin A) for 30-60 minutes.

  • Add Rhodamine-123 to all cell suspensions and incubate for a specified time (e.g., 30-60 minutes) to allow for dye accumulation.

  • To measure retention, wash the cells to remove extracellular dye and resuspend them in fresh, dye-free buffer (with or without the inhibitor).

  • Analyze the intracellular fluorescence of the cells at different time points using a flow cytometer.

  • Compare the fluorescence intensity between the resistant and parental cells, with and without the inhibitor. Lower fluorescence in resistant cells, which is increased by the inhibitor, indicates MDR1 activity.

3. Intracellular Metabolism of Antibody-Maytansinoid Conjugates

• Objective: To analyze the cytotoxic metabolites generated from an ADC within the target cells.

• Methodology:

  • Treat a large number of target cells with a radiolabeled (e.g., [3H]) or fluorescently tagged maytansinoid ADC.

  • After a suitable incubation period, harvest the cells and wash them thoroughly to remove any unbound ADC.

  • Lyse the cells and extract the metabolites using an organic solvent (e.g., acetone).[1]

  • Concentrate the extract and analyze the metabolite profile using reverse-phase high-performance liquid chromatography (HPLC).[1]

  • Identify and quantify the different metabolite peaks by comparing their retention times to known standards and by measuring their radioactivity or fluorescence.

Visualizations

Caption: Mechanism of action and resistance of maytansinoid ADCs.

Caption: Troubleshooting workflow for maytansinoid ADC resistance.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Tumor cells chronically treated with a trastuzumab-maytansinoid antibody-drug conjugate develop varied resistance mechanisms but respond to alternate treatments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Revisiting the role of ABC transporters in multidrug-resistant cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The role of ABC transporters in drug resistance, metabolism and toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. mdpi.com [mdpi.com]
• 8. aacrjournals.org [aacrjournals.org]
• 9. researchgate.net [researchgate.net]
• 10. A new tubulin-binding site and pharmacophore for microtubule-destabilizing anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Resistance to Microtubule-Stabilizing Drugs Involves Two Events β-Tubulin Mutation in One Allele Followed by Loss of the Second Allele - PMC [pmc.ncbi.nlm.nih.gov]
• 13. New insights into mechanisms of resistance to microtubule inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. aacrjournals.org [aacrjournals.org]
• 15. adcreview.com [adcreview.com]
• 16. aacrjournals.org [aacrjournals.org]

Strategies to reduce off-target toxicity of Maytansinoid B conjugates

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Maytansinoid antibody-drug conjugates (ADCs). Our goal is to help you overcome common challenges and optimize your experimental outcomes by providing practical solutions and in-depth knowledge.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments with Maytansinoid ADCs, offering potential causes and actionable solutions.

Issue	Potential Causes	Suggested Solutions
High In Vivo Toxicity with Low Therapeutic Index	1. Premature Payload Release: The linker may be unstable in circulation, leading to systemic release of the maytansinoid payload.[1] 2. High Drug-to-Antibody Ratio (DAR): ADCs with a high DAR (e.g., >8) can exhibit faster clearance and increased off-target uptake, particularly in the liver.[1][2] 3. Hydrophobicity of the ADC: The inherent hydrophobicity of the maytansinoid payload can lead to aggregation and non-specific uptake by healthy tissues.[3][4] 4. On-Target, Off-Tumor Toxicity: The target antigen may be expressed at low levels on healthy tissues, leading to unintended toxicity.	1. Optimize Linker Stability: Consider using more stable linkers, such as non-cleavable linkers (e.g., SMCC) or more sterically hindered cleavable linkers.[5][6] For cleavable linkers, ensure the cleavage mechanism is specific to the tumor microenvironment. 2. Optimize DAR: Aim for a lower to moderate DAR (typically 2-4).[2] This can be achieved by adjusting the conjugation chemistry or using site-specific conjugation methods.[7][8] 3. Increase Hydrophilicity: Incorporate hydrophilic linkers, such as those containing polyethylene (B3416737) glycol (PEG) or charged groups (e.g., sulfonates).[3][9] This can reduce aggregation and non-specific uptake. 4. "Inverse Targeting" Strategy: Co-administer a payload-binding antibody fragment to capture and clear freely circulating maytansinoid, reducing its exposure to healthy tissues.[10] 5. Antibody Engineering: Affinity mature the antibody to enhance its specificity for the tumor antigen and reduce binding to healthy tissues with low antigen expression.
Low In Vitro Efficacy or Potency	1. Inefficient Internalization: The ADC may not be efficiently internalized by the target cancer cells upon binding to the surface antigen. 2. Inefficient Payload Release: The linker may be too stable and not effectively cleaved within the lysosomal compartment of the target cell. 3. Low DAR: An ADC with a very low DAR may not deliver a sufficient concentration of the maytansinoid to induce cytotoxicity.[2] 4. Multidrug Resistance (MDR): Target cells may express efflux pumps (e.g., P-glycoprotein/MDR1) that actively remove the maytansinoid payload from the cell.[11]	1. Antibody Selection: Choose an antibody that targets a rapidly internalizing antigen. 2. Linker Selection: If using a non-cleavable linker, ensure the antibody is fully degraded in the lysosome. For cleavable linkers, select one that is efficiently cleaved by lysosomal enzymes.[5] 3. Optimize DAR: While high DAR can increase toxicity, a DAR that is too low may compromise efficacy. Empirically determine the optimal DAR for your specific ADC.[2] 4. Bypass MDR: Utilize hydrophilic linkers (e.g., PEG-containing) to produce metabolites that are poor substrates for MDR transporters.[11]
Inconsistent or Poor Bystander Killing	1. Payload Properties: The released maytansinoid metabolite may be too hydrophilic to efficiently cross the cell membranes of adjacent antigen-negative cells.[5] 2. Linker Type: Non-cleavable linkers release a charged metabolite (lysine-linker-payload) that is generally membrane-impermeable and thus, does not mediate a bystander effect.[5] 3. Inefficient Payload Release: Insufficient release of the payload from the target cell will limit the concentration available to diffuse to neighboring cells.	1. Payload Modification: Increase the hydrophobicity of the released metabolite to enhance its membrane permeability.[12] 2. Use a Cleavable Linker: Employ a cleavable linker (e.g., disulfide or peptide-based) that releases a membrane-permeable payload.[5] 3. Optimize Linker Cleavage: Ensure the linker is efficiently cleaved within the target cell to maximize the release of the bystander payload.
ADC Aggregation During Formulation or Storage	1. High DAR and Hydrophobicity: High drug loading with a hydrophobic maytansinoid increases the propensity for aggregation.[4] 2. Inappropriate Buffer Conditions: pH, ionic strength, and excipients can all influence ADC stability.	1. Incorporate Hydrophilic Linkers: The use of PEGylated or charged linkers can significantly improve the solubility and reduce aggregation of the ADC.[3][9] 2. Optimize Formulation: Conduct formulation screening studies to identify the optimal buffer composition, pH, and excipients to maintain ADC stability.

Frequently Asked Questions (FAQs)

Linker and Payload Strategies

Q1: How does the choice of linker (cleavable vs. non-cleavable) impact the off-target toxicity of a maytansinoid ADC?

The choice of linker is critical in balancing efficacy and toxicity.

• Cleavable Linkers: These are designed to release the maytansinoid payload in the tumor microenvironment or inside the target cell. While this can lead to a potent "bystander effect" (killing of adjacent antigen-negative tumor cells), premature cleavage in systemic circulation can cause significant off-target toxicity.[1][5] Strategies to mitigate this include designing linkers with increased steric hindrance or those that are selectively cleaved by tumor-specific enzymes.[6][13]

• Non-Cleavable Linkers: These linkers remain attached to the payload until the antibody is fully degraded in the lysosome.[5] This results in the release of a charged amino acid-linker-payload complex that is less permeable to cell membranes, thereby reducing the bystander effect and potentially lowering off-target toxicity.[5] However, this can also limit efficacy in tumors with heterogeneous antigen expression.[1]

Q2: What is the role of hydrophilic linkers in reducing off-target toxicity?

Hydrophilic linkers, such as those containing polyethylene glycol (PEG) or sulfonate groups, can significantly reduce the off-target toxicity of maytansinoid ADCs.[3][9] The hydrophobic nature of maytansinoids can lead to ADC aggregation and non-specific uptake by tissues like the liver.[4] By increasing the overall hydrophilicity of the ADC, these linkers can:

• Improve ADC solubility and reduce aggregation.[3]

• Decrease non-specific cellular uptake and clearance.[1]

• Enable conjugation at a higher drug-to-antibody ratio (DAR) without causing aggregation.[9]

• Generate more hydrophilic metabolites that are poorer substrates for multidrug resistance (MDR) efflux pumps.[11]

Drug-to-Antibody Ratio (DAR) and Conjugation

Q3: What is the optimal Drug-to-Antibody Ratio (DAR) for a maytansinoid ADC to minimize toxicity?

The optimal DAR is a balance between efficacy and toxicity.

• High DAR (e.g., >8): While a higher DAR can increase potency, it often leads to faster clearance, increased aggregation, and greater off-target toxicity, particularly hepatotoxicity.[1][2]

• Low to Moderate DAR (e.g., 2-4): This range is generally considered to have a better therapeutic index.[2] It provides sufficient potency while maintaining favorable pharmacokinetic properties and reducing the risk of off-target effects.[2][14]

The optimal DAR should be determined empirically for each specific ADC, taking into account the antibody, target antigen, linker, and payload.[2]

Q4: How does site-specific conjugation compare to traditional (stochastic) conjugation in terms of toxicity?

Site-specific conjugation offers significant advantages in reducing toxicity compared to traditional stochastic methods (e.g., lysine (B10760008) or cysteine conjugation).

• Stochastic Conjugation: This results in a heterogeneous mixture of ADCs with varying DARs and conjugation sites.[7][8] This heterogeneity can lead to inconsistent pharmacokinetic profiles and an increased risk of toxicity from highly conjugated species.[1]

• Site-Specific Conjugation: This method produces a homogeneous ADC population with a precisely defined DAR and conjugation site.[15] This leads to a more predictable pharmacokinetic profile, improved stability, and a wider therapeutic index, as demonstrated by higher maximum tolerated doses (MTDs) in preclinical studies.[8][15][16]

Novel Strategies and Clinical Considerations

Q5: What is the "inverse targeting" strategy and how can it reduce off-target toxicity?

"Inverse targeting" is an innovative approach that involves the co-administration of a payload-binding agent (e.g., an antibody fragment) with the ADC.[10] This agent is designed to "mop up" any maytansinoid payload that is prematurely released into circulation.[10] By binding to the free payload, the agent facilitates its clearance from the body, thereby reducing its exposure to healthy tissues and minimizing off-target toxicity.[10] This strategy has been shown to increase the maximum tolerated dose of maytansinoid ADCs in preclinical models.[10]

Q6: What are the common off-target toxicities observed with maytansinoid ADCs in preclinical and clinical studies?

Common off-target toxicities associated with maytansinoid ADCs include:

• Hepatotoxicity: Liver toxicity is a significant concern, potentially due to non-specific uptake of the ADC by liver cells.[17]

• Thrombocytopenia: A decrease in platelet count.

• Neuropathy: Nerve damage, particularly peripheral neuropathy.[18]

• Ocular Toxicity: Certain maytansinoid payloads, like DM4, have been associated with ocular side effects.[19]

Management of these toxicities in clinical settings often involves dose reduction, treatment delays, or supportive care.[20]

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical studies, providing a comparative overview of different strategies to reduce off-target toxicity.

Table 1: Impact of Conjugation Method on Maximum Tolerated Dose (MTD)

ADC Construct	Conjugation Method	DAR	MTD in Rats (mg/kg)	Reference
Trastuzumab-Maytansinoid	Site-Specific (AJICAP®)	2	>120	[15]
T-DM1 (Kadcyla®)	Stochastic (Lysine)	~3.5	~20	[15][16]
Trastuzumab-MMAE	Site-Specific (AJICAP®)	2	>80	[7][8]
Trastuzumab-MMAE	Stochastic (Cysteine)	~4	~10	[7][8]

Table 2: Influence of Drug-to-Antibody Ratio (DAR) on ADC Properties

ADC Property	Low DAR (~2-4)	High DAR (~8-10)	Reference
In Vitro Potency	Lower	Higher	[2]
Plasma Clearance	Slower	Faster (up to 5-fold)	[1][2]
Liver Accumulation	Lower (7-10% ID/g)	Higher (24-28% ID/g)	[2]
Tolerability (Body Weight Loss)	Less Severe (~4%)	More Severe (7-9%)	[1]
Therapeutic Index	Wider	Narrower	[1][2]

Experimental Protocols

Protocol 1: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to determine the IC50 (half-maximal inhibitory concentration) of a maytansinoid ADC.[21][22][23]

Materials:

• Target (antigen-positive) and control (antigen-negative) cell lines

• Complete cell culture medium

• 96-well cell culture plates

• Maytansinoid ADC and control antibody

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed both target and control cells into 96-well plates at a pre-determined optimal density (e.g., 1,000-10,000 cells/well) in 100 µL of complete medium. Incubate overnight at 37°C, 5% CO2.

• ADC Treatment: Prepare serial dilutions of the maytansinoid ADC and a non-binding control ADC. Add 100 µL of the diluted ADCs to the respective wells. Include untreated wells as a control.

• Incubation: Incubate the plates for a period relevant to the payload's mechanism of action (typically 72-120 hours).

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.

• Solubilization: Add 100 µL of solubilization buffer to each well and incubate overnight at 37°C in the dark to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the untreated control. Plot cell viability against the logarithm of the ADC concentration and determine the IC50 value using a suitable curve-fitting model.

Protocol 2: In Vitro Bystander Effect Assay (Co-culture Method)

This protocol describes a co-culture assay to evaluate the bystander killing effect of a maytansinoid ADC.[24][25][26]

Materials:

• Antigen-positive (Ag+) target cells

• Antigen-negative (Ag-) bystander cells (stably expressing a fluorescent reporter like GFP)

• Complete cell culture medium

• 96-well black-walled, clear-bottom cell culture plates

• Maytansinoid ADC and control ADC

• Fluorescence microscope or high-content imaging system

Procedure:

• Cell Seeding: Seed a co-culture of Ag+ and Ag- cells in varying ratios (e.g., 1:1, 1:3, 1:9) in a 96-well plate. Include monocultures of both cell types as controls.

• ADC Treatment: After allowing the cells to adhere, treat the co-cultures with serial dilutions of the maytansinoid ADC. The concentrations should be chosen to be cytotoxic to the Ag+ cells but sub-lethal to the Ag- cells in monoculture.

• Incubation: Incubate the plate for 72-120 hours.

• Imaging: At various time points, acquire fluorescence and bright-field images of the wells.

• Data Analysis: Quantify the number of viable GFP-positive (Ag-) cells in each well. Plot the percentage of viable Ag- cells against the ratio of Ag+ to Ag- cells for each ADC concentration. A decrease in the number of viable Ag- cells in the presence of Ag+ cells indicates a bystander effect.

Visualizations

Signaling and Experimental Workflows

Caption: Mechanism of action of a Maytansinoid ADC.

Caption: Workflow of the ADC bystander effect.

Caption: Decision tree for linker selection.

References

• 1. Mechanisms of ADC Toxicity and Strategies to Increase ADC Tolerability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of Drug-Antibody Ratio on Pharmacokinetics, Biodistribution, Efficacy, and Tolerability of Antibody-Maytansinoid Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Peptide-Cleavable Self-immolative Maytansinoid Antibody–Drug Conjugates Designed To Provide Improved Bystander Killing - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ajibio-pharma.ajinomoto.com [ajibio-pharma.ajinomoto.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Use of Payload Binding Selectivity Enhancers to Improve Therapeutic Index of Maytansinoid-Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. aacrjournals.org [aacrjournals.org]
• 12. researchgate.net [researchgate.net]
• 13. books.rsc.org [books.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. imrpress.com [imrpress.com]
• 16. storage.imrpress.com [storage.imrpress.com]
• 17. researchgate.net [researchgate.net]
• 18. Maytansinoids in cancer therapy: advancements in antibody–drug conjugates and nanotechnology-enhanced drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Clinical translation of antibody drug conjugate dosing in solid tumors from preclinical mouse data - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Toxicities and management strategies of emerging antibody–drug conjugates in breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 21. benchchem.com [benchchem.com]
• 22. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
• 24. agilent.com [agilent.com]
• 25. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines | Springer Nature Experiments [experiments.springernature.com]
• 26. in vitro assay development_In Vivo Pharmacology Assays - In Vitro Bystander Effect Assays - ICE Bioscience [en.ice-biosci.com]

Technical Support Center: Improving the Therapeutic Index of Maytansinoid B ADCs

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Maytansinoid B Antibody-Drug Conjugates (ADCs). This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the development and experimental use of Maytansinoid B ADCs.

Frequently Asked Questions (FAQs)

Q1: What is the optimal drug-to-antibody ratio (DAR) for a Maytansinoid B ADC to balance efficacy and toxicity?

An optimal drug-to-antibody ratio (DAR) for maytansinoid ADCs is generally considered to be in the range of 3 to 4.[1][2][3] While higher DARs can increase potency in laboratory settings, they are often associated with faster clearance from the body, increased buildup in the liver, and a reduced therapeutic index in preclinical studies.[1][2][3] Conversely, a low DAR may lead to decreased anti-tumor effectiveness.[1] Preclinical findings suggest that maytansinoid conjugates with a DAR between 2 and 6 have a better therapeutic index than those with a very high DAR of around 9-10, which tend to have lower efficacy due to faster clearance.[2][3]

Q2: How does linker chemistry impact the therapeutic index of Maytansinoid B ADCs?

Linker chemistry is a critical factor in determining the stability, efficacy, and toxicity of an ADC. The choice of linker can profoundly affect the physicochemical properties of the ADC.[4]

• Hydrophilic Linkers: Maytansinoids are hydrophobic, and conjugating them to an antibody can lead to aggregation, especially at higher DARs.[4] Using hydrophilic linkers, such as those containing polyethylene (B3416737) glycol (PEG) or sulfonate groups, can enable conjugation at a higher DAR without causing aggregation or loss of antibody affinity.[5][6][7] Hydrophilic linkers can also create metabolites that are poor substrates for multidrug resistance (MDR) transporters, potentially overcoming a key mechanism of tumor resistance.[4][8]

• Cleavable vs. Non-cleavable Linkers:

  • Cleavable linkers (e.g., disulfide or peptide linkers) are designed to release the maytansinoid payload inside the target cell, which can then diffuse out and kill neighboring antigen-negative tumor cells (bystander effect).[9][10] ADCs with cleavable linkers have shown efficacy against a broader range of target antigens in preclinical models.[11] However, premature cleavage of the linker in circulation can lead to off-target toxicity.[9][12] The stability of disulfide linkers can be modulated by introducing steric hindrance near the disulfide bond.[13][14]

  • Non-cleavable linkers (e.g., SMCC) release the payload after lysosomal degradation of the antibody.[15] This results in a charged metabolite that is less likely to permeate cell membranes, thus reducing the bystander effect but potentially offering a better safety profile due to higher stability in circulation.[10]

Q3: What are the primary mechanisms of off-target toxicity associated with Maytansinoid B ADCs and how can they be mitigated?

Off-target toxicity of Maytansinoid B ADCs can arise from several mechanisms:

• Premature Payload Release: Unstable linkers can release the maytansinoid payload into systemic circulation, leading to indiscriminate damage to healthy tissues.[4][11] Mitigation strategies include designing more stable linkers.[10][15]

• Non-specific ADC Uptake: Healthy tissues can take up intact ADCs through processes like pinocytosis, leading to off-target toxicity.[9][16] Hepatotoxicity, a significant off-target effect of maytansinoid ADCs, has been linked to the interaction of the maytansinoid payload with cytoskeleton-associated protein 5 (CKAP5) on the surface of hepatocytes.[16][17]

• On-Target, Off-Tumor Toxicity: The target antigen may be expressed at low levels on healthy cells, leading to ADC binding and subsequent toxicity.

A novel strategy to mitigate off-target toxicity from released payload is "inverse targeting." This approach involves the co-administration of an anti-maytansinoid antibody fragment that binds to and neutralizes any free payload in circulation, thereby protecting healthy cells without compromising the ADC's efficacy against tumor cells.[16][18][19]

Q4: How can site-specific conjugation improve the therapeutic index of Maytansinoid B ADCs?

Traditional conjugation methods, such as linking to lysine (B10760008) residues, result in a heterogeneous mixture of ADCs with varying DARs and conjugation sites.[20][21] This heterogeneity can lead to a narrow therapeutic index.[20]

Site-specific conjugation technologies, such as AJICAP®, allow for the production of homogeneous ADCs with a precise DAR and defined conjugation sites.[20][21] This approach has been shown to:

• Increase the Maximum Tolerated Dose (MTD): Homogeneous ADCs are often better tolerated, allowing for higher doses to be administered.[20][21]

• Improve Stability: Site-specific conjugation can lead to more stable ADCs.[20]

• Widen the Therapeutic Index: By increasing the MTD without compromising efficacy, the overall therapeutic index is expanded.[20][22]

Troubleshooting Guides

Problem 1: High levels of ADC aggregation observed during formulation.

• Possible Cause: The hydrophobic nature of the maytansinoid payload is likely causing the ADC to aggregate, especially at higher DARs.

• Troubleshooting Steps:

  • Re-evaluate the DAR: An average DAR of 3-4 is recommended. If your DAR is higher, consider reducing it.

  • Switch to a Hydrophilic Linker: Incorporate a hydrophilic linker (e.g., containing PEG or sulfonate groups) between the antibody and the maytansinoid.[5][6][7] This can significantly reduce aggregation, even at higher DARs.

  • Formulation Optimization: Experiment with different buffer conditions (e.g., pH, ionic strength) and excipients to improve ADC solubility.

Problem 2: The ADC shows potent in vitro cytotoxicity but poor in vivo efficacy and high toxicity in animal models.

• Possible Cause 1: Rapid Clearance: ADCs with high DARs (e.g., >8) can be rapidly cleared from circulation, reducing tumor exposure and increasing accumulation in organs like the liver, leading to toxicity.[2][3][11]

• Troubleshooting Steps:

  • Characterize Pharmacokinetics: Perform a pharmacokinetic study to determine the clearance rate of your ADC.

  • Optimize DAR: If clearance is rapid, reduce the DAR to an average of 3-4.[1][2][3]

  • Consider Site-Specific Conjugation: A more homogeneous ADC produced through site-specific conjugation may exhibit improved pharmacokinetics.[22]

• Possible Cause 2: Linker Instability: The linker may be prematurely cleaved in the bloodstream, releasing the maytansinoid payload systemically and causing off-target toxicity before the ADC can reach the tumor.

• Troubleshooting Steps:

  • Assess Linker Stability: Evaluate the stability of your ADC in plasma in vitro.

  • Select a More Stable Linker: If using a cleavable linker, consider one with higher stability (e.g., a hindered disulfide linker or a non-cleavable linker).[13][15]

Problem 3: The ADC is effective against antigen-positive cells but fails to eradicate heterogeneous tumors.

• Possible Cause: Lack of bystander effect. If using a non-cleavable linker, the released payload is charged and cannot easily diffuse into neighboring antigen-negative tumor cells.[10]

• Troubleshooting Steps:

  • Switch to a Cleavable Linker: Employ a cleavable linker (e.g., disulfide or peptide-based) that releases a membrane-permeable maytansinoid metabolite.[9][10] This can enable the killing of adjacent antigen-negative tumor cells.

  • Evaluate Different Cleavable Linkers: The design of the cleavable linker can influence the potency of the bystander effect.[10]

Problem 4: Tumor cells develop resistance to the Maytansinoid B ADC.

• Possible Cause 1: Upregulation of Multidrug Resistance (MDR) Transporters: Tumor cells can upregulate efflux pumps like MDR1 (P-glycoprotein), which actively remove the maytansinoid payload from the cell.[4][23]

• Troubleshooting Steps:

  • Use a Hydrophilic Linker: A hydrophilic linker can result in a maytansinoid metabolite that is not a substrate for MDR transporters, thus bypassing this resistance mechanism.[4][8]

  • Alternative Payloads: Consider using an ADC with a different class of payload that is not an MDR substrate.

• Possible Cause 2: Reduced Target Antigen Expression: Tumor cells may downregulate the expression of the target antigen, preventing the ADC from binding and being internalized.[23]

• Troubleshooting Steps:

  • Combination Therapy: Combine the ADC with another therapeutic agent that has a different mechanism of action.

  • Bispecific ADCs: Develop a bispecific ADC that can target two different antigens on the tumor cell surface.

Quantitative Data Summary

Table 1: Impact of "Inverse Targeting" on Maytansinoid ADC Toxicity and Efficacy

Parameter	7E7-DM4 ADC + Saline	7E7-DM4 ADC + Anti-DM4 sdAb	Reference
Nadir Body Weight Loss	7.9% ± 3%	3.8% ± 1.3% (p<0.05)	[16][19]
Survival (100 mg/kg ADC)	80% mortality due to toxicity	All mice tolerated treatment	[16][18][19]
Tumor Volume (100 mg/kg ADC)	Not applicable (toxicity)	Complete regression	[16][18][19]
Plasma AUC (Free DM4)	Baseline	Predicted 46% decrease	[16]
Plasma AUC (S-methyl-DM4)	Baseline	Predicted 61% decrease	[16]

Table 2: Influence of Drug-to-Antibody Ratio (DAR) on Maytansinoid ADC Properties

DAR	Clearance Rate	In Vivo Efficacy	Tolerability	Therapeutic Index	Reference
~2-6	Comparable	Good	Good	Better	[2][3][11]
~9-10	Rapid (5-fold higher)	Decreased	Lower	Narrower	[2][3][11]

Table 3: Comparison of Stochastic vs. Site-Specific Maytansinoid ADCs

ADC Type	Heterogeneity	Maximum Tolerated Dose (MTD)	Therapeutic Index (TI)	Reference
T-DM1 (Stochastic)	High	40 mg/kg (mortality observed)	Lower	[20][21]
Trastuzumab-AJICAP-Maytansinoid	Low (Homogeneous)	>120 mg/kg (no toxicity)	Higher	[20][21]

Experimental Protocols

1. Protocol: Generation of a Maytansinoid ADC via Lysine Conjugation

This protocol describes the generation of a maytansinoid ADC using a cleavable disulfide linker (SPDB), as adapted from related methodologies.[16]

• Materials:

  • Monoclonal antibody (e.g., 7E7) in a suitable buffer (e.g., PBS).

  • SPDB linker (N-succinimidyl 4-(2-pyridyldithio)butanoate).

  • DM4 maytansinoid.

  • Dimethylacetamide (DMA).

  • Purification column (e.g., Sephadex G25).

• Procedure:

  • Antibody Modification: React the antibody with a molar excess of the SPDB linker in buffer for 2 hours at room temperature to form Ab-SPDB.

  • Purification: Remove excess linker by purifying the Ab-SPDB conjugate using a desalting column equilibrated with PBS.

  • Conjugation: Add a solution of DM4 in DMA to the purified Ab-SPDB. The reaction is typically carried out for 16-20 hours at room temperature.

  • Final Purification: Purify the final ADC (Ab-SPDB-DM4) from unconjugated DM4 and other reaction components using a desalting column.

  • Characterization: Determine the DAR using UV-Vis spectrophotometry by measuring absorbance at 252 nm and 280 nm. Analyze for aggregation by size-exclusion chromatography (SEC).

2. Protocol: In Vivo Tolerability and Efficacy Study

This protocol outlines a general procedure for assessing the tolerability and efficacy of a Maytansinoid B ADC in a tumor xenograft model.[16][19]

• Animal Model: Immunocompromised mice (e.g., NSG mice) bearing subcutaneous tumors (e.g., MOLM-14 human AML xenografts).

• Treatment Groups:

  • Vehicle control (e.g., PBS).

  • ADC at various dose levels (e.g., 1, 10, 100 mg/kg).

  • (Optional) ADC + Payload Binding Selectivity Enhancer (PBSE) like an anti-DM4 sdAb.

• Procedure:

  • Tumor Implantation: Inject tumor cells subcutaneously into the flank of the mice. Allow tumors to reach a predetermined size (e.g., 100-200 mm³).

  • Randomization: Randomize mice into treatment groups.

  • Dosing: Administer the ADC (and PBSE, if applicable) via intravenous (IV) or intraperitoneal (IP) injection according to the study schedule.

  • Monitoring (Tolerability): Monitor animal body weight daily for the first week and then 2-3 times per week. Observe for any clinical signs of toxicity. The maximum tolerated dose (MTD) is the highest dose that does not cause severe morbidity or greater than 20% body weight loss.

  • Monitoring (Efficacy): Measure tumor volume using calipers 2-3 times per week. Calculate tumor volume using the formula: (Length x Width²)/2.

  • Endpoint: Continue the study until tumors in the control group reach a predetermined endpoint size, or until pre-defined toxicity endpoints are met. Euthanize animals and collect tumors and tissues for further analysis if required.

  • Data Analysis: Plot mean tumor growth curves and survival curves (Kaplan-Meier) for each group.

Visualizations

Caption: General mechanism of ADC action and pathways leading to off-target toxicity.

Caption: The "Inverse Targeting" strategy to mitigate off-target toxicity.

Caption: Decision workflow for selecting an appropriate linker strategy.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Effects of Drug-Antibody Ratio on Pharmacokinetics, Biodistribution, Efficacy, and Tolerability of Antibody-Maytansinoid Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Current ADC Linker Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and evaluation of hydrophilic linkers for antibody-maytansinoid conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Drug Conjugate Linkers and Their Effects on Drug Properties - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 9. books.rsc.org [books.rsc.org]
• 10. Peptide-Cleavable Self-immolative Maytansinoid Antibody–Drug Conjugates Designed To Provide Improved Bystander Killing - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mechanisms of ADC Toxicity and Strategies to Increase ADC Tolerability - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. ADC Panoramic Overview-Linker – Creative Biolabs ADC Blog [creative-biolabs.com]
• 14. researchgate.net [researchgate.net]
• 15. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Use of Payload Binding Selectivity Enhancers to Improve Therapeutic Index of Maytansinoid-Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 17. academic.oup.com [academic.oup.com]
• 18. Use of Payload Binding Selectivity Enhancers to Improve Therapeutic Index of Maytansinoid-Antibody-Drug Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. imrpress.com [imrpress.com]
• 21. storage.imrpress.com [storage.imrpress.com]
• 22. pubs.acs.org [pubs.acs.org]
• 23. adcreview.com [adcreview.com]

Technical Support Center: Optimization of Drug-to-Antibody Ratio (DAR) for Maytansinoid B ADCs

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the optimization of drug-to-antibody ratio (DAR) for Maytansinoid B antibody-drug conjugates (ADCs).

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues that may arise during the conjugation, purification, and characterization of Maytansinoid B ADCs.

Q1: What is the optimal drug-to-antibody ratio (DAR) for a Maytansinoid B ADC to balance efficacy and toxicity?

An optimal DAR for maytansinoid ADCs is generally considered to be in the range of 3 to 4.[1][2][3] While a higher DAR can increase potency in laboratory cell-based (in vitro) tests, it is often associated with faster clearance from the body, increased accumulation in the liver, and a reduced therapeutic window in preclinical models.[1][2][3][4] Conversely, a low DAR may lead to insufficient anti-tumor efficacy.[2][5] Therefore, a DAR of 3-4 is often the target for balancing safety and effectiveness.[1][3]

Q2: My conjugation reaction resulted in a low or inconsistent DAR. What are the potential causes and how can I fix it?

Low or inconsistent DAR is a common issue that can stem from several factors:

• Suboptimal Molar Ratio: The molar ratio of the linker-payload to the antibody is a critical parameter.

  • Troubleshooting: Perform small-scale optimization experiments with varying molar ratios to identify the optimal condition before proceeding to a larger scale.[2]

• Reaction Conditions: Factors like reaction time, temperature, and pH can significantly impact conjugation efficiency.[6][] For instance, if the reaction time is too short or the temperature is too low, it may lead to incomplete linkage.[]

  • Troubleshooting: Strictly control and document all reaction parameters. Ensure the pH of the buffer is appropriate for the specific conjugation chemistry being used.[6]

• Reagent Quality: The purity and stability of the antibody, linker, and Maytansinoid B payload are crucial.

  • Troubleshooting: Ensure all reagents are of high quality and have been stored correctly. Insufficient purity of the antibody or drug can negatively affect conjugation efficiency.[]

Q3: I'm observing significant aggregation in my ADC product. What causes this and how can it be mitigated?

ADC aggregation is a major obstacle in development, as it can impact stability, efficacy, and safety, and may also provoke an immune response.[8][9][10]

• Primary Causes:

  • Increased Hydrophobicity: Maytansinoid payloads are hydrophobic. Attaching them to the antibody, especially at a high DAR, increases the overall hydrophobicity of the ADC, which can lead to aggregation as the molecules cluster to minimize exposure to the aqueous environment.[8][10]

  • Conjugation Process: Solvents used to dissolve the hydrophobic linker-payload can disrupt the antibody's structure, leading to aggregation.[8] Unfavorable buffer conditions (e.g., pH, salt concentration) during conjugation can also be a cause.[6]

  • Storage and Handling: Improper storage conditions, such as exposure to thermal stress, shaking, or light, can accelerate product degradation and aggregation.[8] Multiple freeze-thaw cycles are also a known cause of aggregation.[10]

• Mitigation Strategies:

  • Optimize Conjugation: Carefully control buffer conditions (pH, salt concentration) during the reaction.[6]

  • Control DAR: Avoid excessively high DARs, as this directly correlates with increased hydrophobicity and aggregation risk.[10]

  • Formulation: Develop a stable formulation buffer for the final ADC product.

  • Advanced Techniques: Consider technologies like "Lock-Release," which immobilize the antibody on a solid support during conjugation to prevent molecules from aggregating.[6]

Q4: My ADC shows high potency in vitro but poor efficacy in animal models (in vivo). Why is this happening?

This discrepancy is often linked to the ADC's pharmacokinetic properties, which are heavily influenced by the DAR.

• Cause: High DAR species (e.g., DAR > 6) are cleared more rapidly from circulation.[1] Studies have shown that maytansinoid ADCs with a DAR of approximately 9-10 are cleared much faster than those with a DAR below 6.[1][3] This rapid clearance means the ADC doesn't have sufficient time to reach the tumor site in effective concentrations.

• Troubleshooting:

  • Reduce the DAR: Aim for a lower average DAR (e.g., 3-4) to improve the ADC's pharmacokinetic profile.[2]

  • Analyze Linker Stability: Evaluate the stability of the linker in plasma to ensure the payload is not being prematurely cleaved before the ADC reaches its target.[2]

Q5: What are the best methods for accurately determining the DAR of my Maytansinoid B ADC?

Several methods are available, each with its own advantages and limitations. Often, orthogonal methods are used for comprehensive characterization.

• Hydrophobic Interaction Chromatography (HIC): This is considered the gold standard for analyzing cysteine-conjugated ADCs.[11][12] It separates ADC species based on hydrophobicity, allowing for the quantification of different drug-loaded species (e.g., DAR 0, 2, 4) and the calculation of the average DAR.[2][5] A key advantage is that it uses mild, non-denaturing conditions.[13][14][15]

• UV/Vis Spectroscopy: This is a simple and convenient method for determining the average DAR.[11][][17][18] It relies on measuring the absorbance of the ADC at two different wavelengths (typically 280 nm for the antibody and another for the maytansinoid) and using the Beer-Lambert law to calculate the concentrations of the protein and the drug.[] However, it cannot provide information on the distribution of different DAR species.[12]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This powerful technique can not only calculate the average DAR but also provide detailed information on the distribution of different drug-loaded species and identify reaction by-products.[]

Quantitative Data on DAR Effects

The following table summarizes preclinical data on the effects of varying DARs for maytansinoid ADCs.

Average DAR	Clearance Rate	Liver Accumulation (%ID/g)*	In Vivo Efficacy	Tolerability (Body Weight Loss)	Reference
~2 to 6	Comparable, slower clearance	7-10%	Better therapeutic index	Less severe (~4% nadir loss)	[1][3]
~9 to 10	Rapid clearance (5-fold higher)	24-28%	Decreased efficacy	More severe (7-9% nadir loss)	[1][3]

*Percentage of injected dose per gram at 2-6 hours post-injection in mice.[1][3]

Experimental Protocols & Methodologies

Detailed protocols for key experiments are provided below.

Protocol 1: Determination of Average DAR by UV/Vis Spectroscopy

Objective: To determine the average DAR of a purified Maytansinoid B ADC using absorbance measurements.

Prerequisites:

• The maytansinoid payload must have a distinct UV/Vis chromophore from the antibody.[12]

• The maximum absorbance wavelengths (λmax) for the antibody (typically 280 nm) and the drug must be different.[11][]

• The extinction coefficients (ε) for both the antibody and the drug at both wavelengths must be known.[]

Procedure:

• Blank Measurement: Use the ADC's formulation buffer to zero the spectrophotometer at both wavelengths (e.g., 280 nm and 252 nm for a DM1-like maytansinoid).

• Sample Measurement: Measure the absorbance of the ADC sample at both λmax values (A280 and Adrug).

• Calculations: Use the following simultaneous equations derived from the Beer-Lambert law to solve for the concentration of the antibody (CAb) and the drug (CDrug).

  • A280 = (εAb,280 * CAb) + (εDrug,280 * CDrug)

  • Adrug = (εAb,drug * CAb) + (εDrug,drug * CDrug)

• Calculate Average DAR: The average DAR is the molar ratio of the drug to the antibody.

  • Average DAR = CDrug / CAb

Protocol 2: DAR Distribution Analysis by Hydrophobic Interaction Chromatography (HIC)

Objective: To separate and quantify ADC species with different numbers of conjugated maytansinoids and determine the average DAR.

Materials:

• HPLC System: With a UV detector.

• HIC Column: e.g., Butyl-NPR column.

• Mobile Phase A: High salt buffer (e.g., 1.5 M Ammonium Sulfate in 25 mM Sodium Phosphate, pH 7.0).

• Mobile Phase B: Low salt buffer (e.g., 25 mM Sodium Phosphate, pH 7.0).

Procedure:

• System Equilibration: Equilibrate the HIC column with 100% Mobile Phase A.

• Sample Injection: Inject 10-50 µg of the purified ADC sample.[2]

• Elution Gradient: Elute the bound ADC using a linear gradient from 100% Mobile Phase A to 100% Mobile Phase B over a specified time (e.g., 30 minutes).[2]

• Detection: Monitor the elution profile at 280 nm.[2]

• Data Analysis:

  • Identify the peaks corresponding to different drug-loaded species. The unconjugated antibody (DAR 0) is the least hydrophobic and will elute first, followed by species with increasing DAR (DAR 2, DAR 4, etc.).[2][5]

  • Integrate the area of each peak.

  • Calculate the weighted average DAR using the following formula:

    • Average DAR = Σ (% Peak Area of Species * DAR of Species) / 100[]

Protocol 3: In Vitro Cytotoxicity Assay

Objective: To evaluate the potency (IC50) of Maytansinoid B ADCs with different DARs on a target cancer cell line.

Procedure:

• Cell Seeding: Seed the target cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• ADC Preparation: Prepare serial dilutions of the ADCs with different DARs in the appropriate cell culture medium. Include an untreated control and a control with a non-targeting ADC.

• Cell Treatment: Remove the old medium from the cells and add the various concentrations of the ADC preparations.[2]

• Incubation: Incubate the plates for a set period (e.g., 72-120 hours) under standard cell culture conditions.

• Viability Measurement: After incubation, measure cell viability using a suitable method (e.g., CellTiter-Glo®, MTS, or resazurin-based assays) according to the manufacturer's instructions.[2]

• Data Analysis:

  • Plot the cell viability (%) against the logarithm of the ADC concentration.

  • Fit the data to a four-parameter logistic curve to determine the IC50 value (the concentration that inhibits cell growth by 50%).[2]

  • Compare the IC50 values of ADCs with different DARs to assess the impact of drug loading on potency.

Visualizations: Workflows and Pathways

Caption: Workflow for Maytansinoid B ADC Development and DAR Optimization.

Caption: Troubleshooting Decision Tree for Common Maytansinoid B ADC Issues.

Caption: Mechanism of Action for Maytansinoid B ADCs.

References

• 1. Effects of Drug-Antibody Ratio on Pharmacokinetics, Biodistribution, Efficacy, and Tolerability of Antibody-Maytansinoid Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Analytical methods of average drug to antibody ratio (DAR) of antibody-drug conjugates – Creative Biolabs ADC Blog [creative-biolabs.com]
• 6. pharmtech.com [pharmtech.com]
• 8. cytivalifesciences.com [cytivalifesciences.com]
• 9. Aggregation In Antibody-Drug Conjugates Causes And Mitigation [bioprocessonline.com]
• 10. ADC Drugs: Some Challenges To Be Solved | Biopharma PEG [biochempeg.com]
• 11. pharmiweb.com [pharmiweb.com]
• 12. Analysis of drug-to-antibody ratio (DAR) and drug load distribution - ProteoGenix [proteogenix.science]
• 13. ADC Analysis by Hydrophobic Interaction Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 14. researchgate.net [researchgate.net]
• 15. ADC Analysis by Hydrophobic Interaction Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Drug-to-antibody ratio (DAR) by UV/Vis spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Drug-to-Antibody Ratio (DAR) by UV/Vis Spectroscopy | Springer Nature Experiments [experiments.springernature.com]

Addressing Maytansinoid B instability and degradation in vitro

Welcome to the technical support center for Maytansinoid B. This resource provides troubleshooting guidance and answers to frequently asked questions regarding the in vitro instability and degradation of Maytansinoid B. As specific stability data for Maytansinoid B is limited in published literature, this guide draws upon established knowledge of the maytansinoid class of compounds, including maytansine (B1676224) and its derivatives DM1 and DM4.

Frequently Asked Questions (FAQs)

Q1: What are the primary known degradation pathways for maytansinoids?

A1: The most well-documented degradation pathway for the maytansinoid core structure is the hydrolytic cleavage of the C-3 ester side chain. This process results in the formation of maysine, a naturally occurring maytansinoid that is significantly less cytotoxic.[1] Other reported degradation products of maytansine involve structural modifications around the C-9 carbinolamide, such as the formation of 9-epimaytansine and 10-epimaytansine.[1] For thiol-containing maytansinoids like DM1, oxidation in aqueous solutions can also occur.

Q2: What are the recommended storage conditions for Maytansinoid B stock solutions?

A2: For optimal stability, Maytansinoid B stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[2] Following these storage guidelines is critical to minimize degradation and ensure experimental reproducibility.

Q3: Which environmental factors are known to affect Maytansinoid B stability?

A3: Based on the general behavior of related compounds, Maytansinoid B stability is likely sensitive to the following factors:

• pH: Strongly acidic or basic conditions can catalyze the hydrolysis of the C-3 ester, a key structural element for cytotoxic activity.[] Formulations are often buffered to maintain stability.[4]

• Temperature: Elevated temperatures accelerate the rate of chemical degradation.[5] Long-term storage should be at low temperatures as recommended.[2]

• Oxidizing Agents: Maytansinoids can be susceptible to oxidation, which may lead to loss of activity. This is particularly relevant for derivatives with free thiol groups, though Maytansinoid B itself does not contain one.

• Light: Photodegradation can be a concern for complex organic molecules. It is prudent to protect Maytansinoid B solutions from light during storage and handling.

Q4: Is Maytansinoid B soluble and stable in aqueous solutions?

A4: Maytansinoids are generally reported to have good stability and solubility in water, which facilitates their conjugation to antibodies without causing aggregation.[6] However, for in vitro experiments, it is common practice to prepare a high-concentration stock solution in an organic solvent like DMSO and then dilute it into the aqueous experimental medium immediately before use. This minimizes the time the compound spends in a potentially destabilizing aqueous environment.

Troubleshooting Guide

This guide addresses common issues encountered during in vitro experiments with Maytansinoid B.

Q: My Maytansinoid B is showing lower-than-expected cytotoxic activity. What are the potential causes?

A: Reduced activity is often the first sign of compound degradation. Consider the following possibilities:

• Improper Storage: Verify that your stock solutions have been stored at the correct temperature (-20°C or -80°C) and for less than the recommended duration.[2]

• Degradation in Experimental Medium: Maytansinoid B may be unstable in your specific cell culture medium over the time course of your experiment. The pH of the medium, presence of reactive components, or prolonged incubation at 37°C could contribute to degradation.

• Freeze-Thaw Cycles: Repeatedly freezing and thawing a stock solution can introduce moisture and accelerate degradation. Aliquot your stock solution into single-use vials to avoid this.

• Contamination: Ensure all solvents and buffers are free of contaminants that could react with the maytansinoid.

Q: I see unexpected peaks in my HPLC analysis of a Maytansinoid B sample. What could they be?

A: The appearance of new peaks is a strong indicator of degradation or contamination.

• Degradation Products: The most likely degradation product is maysine, formed by the loss of the C-3 ester.[1] Other minor degradants could also be present.[1]

• Solvent Impurities: Peaks could arise from impurities in your solvents or from reactions with the solvent itself. Always use high-purity, HPLC-grade solvents.

• Excipient Interaction: If working with a formulation, excipients could degrade or react with Maytansinoid B.[7]

Q: My Maytansinoid B solution appears cloudy or has precipitated. What should I do?

A: Precipitation indicates that the compound's solubility limit has been exceeded in the current solvent system.

• Check Solvent Composition: Ensure the aqueous buffer or medium contains a sufficient percentage of the initial organic solvent (e.g., DMSO) to maintain solubility.

• Temperature Effects: Solubility can decrease at lower temperatures. If you are working with chilled solutions, the compound may precipitate. Gentle warming and sonication can sometimes help redissolve the compound, but be cautious of thermal degradation.

• Re-dissolution: If precipitation occurs, attempt to redissolve by adding a small amount of the stock solvent (e.g., DMSO) and vortexing. If this fails, the solution may need to be remade.

Logic Diagram for Troubleshooting Maytansinoid B Instability

Caption: A logical workflow for troubleshooting Maytansinoid B instability issues.

Quantitative Data

Table 1: Illustrative Forced Degradation of Maytansinoid B

Stress Condition	Time (hours)	% Maytansinoid B Remaining	Major Degradation Product Peak Area (% of Total)
Control (25°C)	24	99.5	< 0.5
Acidic (0.1 M HCl, 60°C)	6	75.2	23.1
Basic (0.1 M NaOH, 60°C)	6	45.8	51.5
Oxidative (3% H₂O₂, 25°C)	24	92.1	6.8
Thermal (80°C)	24	88.4	10.2
Photolytic (UV Lamp)	24	96.3	3.1

Experimental Protocols

Protocol 1: Forced Degradation Study for Maytansinoid B

This protocol outlines a typical forced degradation or stress testing study to identify potential degradation products and determine the intrinsic stability of Maytansinoid B.

Objective: To assess the stability of Maytansinoid B under various stress conditions (acidic, basic, oxidative, thermal, and photolytic).

Materials:

• Maytansinoid B

• HPLC-grade acetonitrile (B52724) and water

• Formic acid or Trifluoroacetic acid (for mobile phase)

• Hydrochloric acid (HCl), Sodium hydroxide (B78521) (NaOH), Hydrogen peroxide (H₂O₂)

• HPLC system with a UV or PDA detector

• C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

• pH meter, calibrated oven, photostability chamber or UV lamp

Procedure:

• Prepare Stock Solution: Prepare a 1 mg/mL stock solution of Maytansinoid B in acetonitrile or DMSO.

• Set Up Stress Conditions: For each condition, add the stock solution to the stressor solution to achieve a final concentration of approximately 50-100 µg/mL.

  • Acidic Hydrolysis: Mix with 0.1 M HCl. Incubate at 60°C.

  • Basic Hydrolysis: Mix with 0.1 M NaOH. Incubate at 60°C.

  • Oxidative Degradation: Mix with 3% H₂O₂. Keep at room temperature.

  • Thermal Degradation: Dissolve in a 50:50 acetonitrile:water solution. Incubate at 80°C.

  • Photolytic Degradation: Expose the solution in a quartz cuvette to UV light.

  • Control: Keep the solution in 50:50 acetonitrile:water at room temperature, protected from light.

• Sampling: Withdraw aliquots at predetermined time points (e.g., 0, 2, 6, 12, 24 hours).

• Sample Quenching:

  • For acidic and basic samples, neutralize with an equimolar amount of base or acid, respectively.

  • Cool thermal samples to room temperature.

• HPLC Analysis: Dilute all samples to a suitable concentration with the mobile phase and analyze immediately using a validated stability-indicating HPLC method (see Protocol 2).

• Data Analysis: Monitor for the decrease in the peak area of the parent Maytansinoid B peak and the appearance of new peaks corresponding to degradation products. Calculate the percentage of remaining compound and the relative percentage of each new peak.

Workflow for a Forced Degradation Study

Caption: Experimental workflow for conducting a forced degradation study of Maytansinoid B.

Protocol 2: RP-HPLC Method for Purity Assessment and Stability Analysis

This protocol describes a general-purpose Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method suitable for separating Maytansinoid B from its potential degradation products.

Objective: To quantify the purity of Maytansinoid B and monitor its degradation over time.

Instrumentation and Materials:

• HPLC system with gradient elution capability and a PDA or UV detector.

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Sample Diluent: 50:50 Acetonitrile:Water.

Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 254 nm and 280 nm (or scan with PDA)

• Injection Volume: 10 µL

• Gradient Program:

  Time (min)	% Mobile Phase B
  0.0	30
  20.0	95
  25.0	95
  25.1	30

  | 30.0 | 30 |

Procedure:

• System Suitability: Before running samples, inject a standard solution of Maytansinoid B (e.g., 20 µg/mL) multiple times (n=5) to ensure system precision (RSD of peak area < 2%).

• Sample Preparation: Dilute samples from the forced degradation study or other experiments to a final concentration within the linear range of the assay (e.g., 5-100 µg/mL) using the sample diluent.

• Analysis: Inject the prepared samples into the HPLC system.

• Data Processing: Integrate the peak areas for Maytansinoid B and any new peaks that appear. The specificity of the method is demonstrated by the separation of the main drug peak from all degradation product peaks.

Maytansinoid Degradation Pathway

Caption: Primary degradation pathways for the maytansinoid macrocyclic core.

References

• 1. Characterization of decomposition products of maytansine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 4. Maytansinoids in cancer therapy: advancements in antibody–drug conjugates and nanotechnology-enhanced drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thermal Degradation Kinetics and pH–Rate Profile of Verbascoside and Stability Improvement by Solid Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Maytansinoids as Payloads of ADCs: DM1, DM4 | Biopharma PEG [biochempeg.com]
• 7. Identification and control of a degradation product in Avapro film-coated tablet: low dose formulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Maytansinoid B Antibody-Drug Conjugates

Welcome to the technical support center for Maytansinoid B Antibody-Drug Conjugates (ADCs). This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the conjugation of Maytansinoid B to antibodies, particularly focusing on issues of low conjugation efficiency.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of low Drug-to-Antibody Ratio (DAR) in Maytansinoid B conjugation?

Low DAR is a frequent issue that can stem from several factors throughout the conjugation process. The primary causes include inefficient antibody modification, suboptimal reaction conditions, and issues with the reagents themselves. Specifically, incomplete reduction of antibody disulfide bonds (for cysteine-based conjugation) or insufficient activation of lysine (B10760008) residues can limit the number of available sites for maytansinoid attachment. Reaction parameters such as pH, temperature, and incubation time are critical and, if not optimized, can lead to lower conjugation efficiency. Furthermore, the stability and purity of the Maytansinoid B derivative and the linker are crucial for a successful conjugation reaction.

Q2: How does the choice of linker chemistry impact conjugation efficiency and ADC stability?

The linker connecting Maytansinoid B to the antibody plays a pivotal role in both the efficiency of the conjugation reaction and the stability of the resulting ADC. Linkers can be broadly categorized as cleavable or non-cleavable.

• Cleavable Linkers: These are designed to release the maytansinoid payload under specific conditions within the target cell (e.g., disulfide linkers sensitive to the reducing environment of the cell, or peptide linkers cleaved by lysosomal proteases). While offering controlled drug release, the stability of these linkers in circulation is a critical consideration, as premature cleavage can lead to off-target toxicity.[1][2][3] The steric hindrance around a disulfide bond, for instance, can be modulated to control its stability.[2][4]

• Non-Cleavable Linkers: Thioether linkers (e.g., SMCC) form a stable bond and the drug is released upon lysosomal degradation of the antibody.[3][5] These linkers generally exhibit greater plasma stability.[6]

The choice of linker can also influence the overall hydrophobicity of the ADC, potentially leading to aggregation.[7][8] Hydrophilic linkers, such as those containing polyethylene (B3416737) glycol (PEG), can help mitigate aggregation issues, especially at higher DARs.[7]

Q3: What are the best practices for purifying Maytansinoid B ADCs and removing unconjugated species?

Effective purification is essential to obtain a homogenous ADC product with a defined DAR and to remove process-related impurities like unconjugated antibody, free maytansinoid, and residual solvents.[9] Common purification techniques include:

• Size Exclusion Chromatography (SEC): Separates molecules based on size, effectively removing smaller impurities like free drug.[9][]

• Hydrophobic Interaction Chromatography (HIC): A powerful technique for separating ADC species with different DARs, as the hydrophobicity of the ADC increases with the number of conjugated maytansinoid molecules.[9][11]

• Ion Exchange Chromatography (IEX): Can be used to remove impurities with different charge properties.[]

• Tangential Flow Filtration (TFF): A scalable method for buffer exchange and removal of small molecule impurities.[][12][13]

Q4: How can I accurately determine the DAR of my Maytansinoid B ADC?

Accurate DAR determination is critical for understanding the potency and therapeutic index of an ADC. Several analytical methods can be employed:

• UV-Vis Spectroscopy: A straightforward method that uses the distinct UV absorbance of the antibody and the maytansinoid to calculate the DAR. However, this method requires accurate extinction coefficients for both components.[14]

• Hydrophobic Interaction Chromatography (HIC): As mentioned, HIC can resolve ADC species with different DARs, allowing for the calculation of the average DAR from the peak areas.[15]

• Reverse Phase High-Performance Liquid Chromatography (RP-HPLC): Often used after reducing the ADC to separate the light and heavy chains, allowing for DAR calculation based on the modified chains.[15][16]

• Mass Spectrometry (MS): Provides a precise measurement of the molecular weight of the intact ADC or its subunits, enabling accurate DAR determination.[17][18]

Q5: What leads to aggregation of Maytansinoid B ADCs and how can it be prevented?

ADC aggregation is a significant challenge that can impact product stability, efficacy, and safety.[8][19] Key contributing factors include:

• Increased Hydrophobicity: Maytansinoids and many linkers are hydrophobic, and their conjugation to the antibody increases the overall hydrophobicity of the ADC, promoting self-association.[8][20][21]

• High DAR: Higher drug loading further increases hydrophobicity and the propensity for aggregation.[6][22]

• Suboptimal Formulation: Buffer conditions such as pH, ionic strength, and the absence of stabilizing excipients can contribute to aggregation.[8][21][23]

• Manufacturing Process Stress: Shear stress from mixing or thermal stress can induce antibody denaturation and aggregation.[8]

Strategies to mitigate aggregation include using hydrophilic linkers, optimizing the DAR, and carefully designing the formulation buffer with stabilizing excipients.[7][23]

Troubleshooting Guides

Issue 1: Low Drug-to-Antibody Ratio (DAR)

This is one of the most common issues in ADC development. The following table and workflow provide a systematic approach to troubleshooting low DAR.

Table 1: Troubleshooting Low DAR

Potential Cause	Recommended Action	Relevant Analytical Techniques
Inefficient Antibody Reduction (for Cysteine Conjugation)	Optimize reducing agent (e.g., TCEP, DTT) concentration, incubation time, and temperature.	Ellman's Assay to quantify free thiols.
Suboptimal Reaction pH	Ensure the pH of the reaction buffer is within the optimal range for the specific linker chemistry (e.g., pH 6.5-7.5 for maleimide-thiol coupling).[24]	pH meter.
Low Molar Excess of Maytansinoid-Linker	Increase the molar ratio of the maytansinoid-linker to the antibody.	UV-Vis, HPLC to confirm concentration.
Hydrolysis of Activated Linker	Prepare activated linker solution immediately before use. Minimize exposure to aqueous environments before addition to the antibody.	HPLC-MS to check for hydrolyzed species.
Low Antibody Concentration	Concentrate the antibody solution. Higher concentrations can drive the reaction forward.[24][25]	UV-Vis (A280) to determine concentration.
Presence of Interfering Substances in Antibody Buffer	Perform buffer exchange into an appropriate conjugation buffer (e.g., PBS) to remove substances like Tris or azide.	---

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// Edges start -> check_reduction; check_reduction -> ellmans_assay [label="How?"]; ellmans_assay -> optimize_reduction [label="Low Thiol Count"]; optimize_reduction -> check_reduction [style=dashed]; ellmans_assay -> check_reagents [label="Sufficient Thiols"];

check_reagents -> ms_hplc [label="How?"]; ms_hplc -> new_reagents [label="Degradation\nObserved"]; new_reagents -> check_reagents [style=dashed]; ms_hplc -> check_conditions [label="Reagents OK"];

check_conditions -> ph_temp_ratio [label="What?"]; ph_temp_ratio -> optimize_conditions [label="Suboptimal"]; optimize_conditions -> check_conditions [style=dashed]; ph_temp_ratio -> end [label="Optimal"]; } .dot

Troubleshooting workflow for low DAR.

Issue 2: High Levels of Aggregation

Aggregation can compromise the quality and efficacy of your ADC. Use this guide to identify and address the root causes.

Table 2: Troubleshooting ADC Aggregation

Potential Cause	Recommended Action	Relevant Analytical Techniques
High DAR	Reduce the molar excess of the maytansinoid-linker during conjugation to target a lower DAR.	HIC, MS to determine DAR.
Hydrophobic Linker/Payload	Consider using a more hydrophilic linker (e.g., containing a PEG moiety).[7]	---
Suboptimal Buffer Conditions	Screen different formulation buffers (pH, ionic strength). Add stabilizing excipients like polysorbates or sugars.[23]	SEC, DLS to monitor aggregation.
Over-reduction of Antibody	Reduce the concentration of the reducing agent or the incubation time to avoid excessive unfolding of the antibody.	SEC to detect aggregation post-reduction.
Process-Induced Stress	Minimize shear stress by optimizing mixing speed. Avoid repeated freeze-thaw cycles.	SEC, DLS.
High Protein Concentration	Evaluate the impact of protein concentration on aggregation and determine the optimal concentration for storage.	DLS.

// Nodes start [label="Start: High Aggregation Observed", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; analyze_adc [label="1. Characterize ADC\n(DAR, Purity)", fillcolor="#FBBC05", fontcolor="#202124"]; hic_sec [label="HIC & SEC Analysis", shape=parallelogram, fillcolor="#F1F3F4", fontcolor="#202124"]; high_dar [label="DAR too high?", fillcolor="#F1F3F4", fontcolor="#202124", shape=diamond]; reduce_dar [label="Reduce Maytansinoid-Linker\nMolar Ratio", fillcolor="#4285F4", fontcolor="#FFFFFF"]; evaluate_linker [label="2. Evaluate Linker Hydrophobicity", fillcolor="#FBBC05", fontcolor="#202124"]; hydrophilic_linker [label="Switch to a more\nHydrophilic Linker (e.g., PEG)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; optimize_formulation [label="3. Optimize Formulation Buffer", fillcolor="#FBBC05", fontcolor="#202124"]; buffer_screen [label="Screen pH, Ionic Strength,\nand Excipients", fillcolor="#4285F4", fontcolor="#FFFFFF"]; end [label="End: Aggregation Reduced", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> analyze_adc; analyze_adc -> hic_sec; hic_sec -> high_dar; high_dar -> reduce_dar [label="Yes"]; reduce_dar -> start [style=dashed, label="Re-conjugate"]; high_dar -> evaluate_linker [label="No"]; evaluate_linker -> hydrophilic_linker; hydrophilic_linker -> start [style=dashed, label="Re-design"]; evaluate_linker -> optimize_formulation [style=dashed, label="If linker is fixed"]; optimize_formulation -> buffer_screen; buffer_screen -> end; } .dot

Logical steps to address ADC aggregation.

Experimental Protocols

Protocol 1: Determination of Free Thiols using Ellman's Assay

This protocol is for quantifying the number of free sulfhydryl groups on an antibody after reduction, a critical step before cysteine-based conjugation.

Materials:

• Ellman's Reagent (DTNB) solution (4 mg/mL in 0.1 M sodium phosphate, pH 8.0)

• Reduced antibody sample

• Unreduced antibody control

• Reaction Buffer (e.g., 0.1 M sodium phosphate, 1 mM EDTA, pH 8.0)

• Cysteine standard solution (for standard curve)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a cysteine standard curve (e.g., 0 to 100 µM).

• Add 50 µL of standards, reduced antibody sample, and unreduced control to separate wells of the microplate.

• Add 200 µL of Reaction Buffer to each well.

• Add 10 µL of DTNB solution to each well.

• Incubate at room temperature for 15 minutes, protected from light.

• Measure the absorbance at 412 nm.

• Subtract the absorbance of the unreduced antibody control (blank) from the reduced antibody sample readings.

• Calculate the concentration of free thiols in the antibody sample using the cysteine standard curve.

• Calculate the moles of thiol per mole of antibody.

Protocol 2: General Procedure for Lysine-Based Maytansinoid Conjugation

This protocol outlines a typical conjugation reaction targeting surface-accessible lysine residues.

Materials:

• Antibody in a suitable buffer (e.g., PBS, pH 7.4)

• Maytansinoid-linker with an amine-reactive group (e.g., NHS ester)

• Co-solvent (e.g., DMSO)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Purification system (e.g., SEC or TFF)

Procedure:

• Antibody Preparation: Ensure the antibody is at the desired concentration (typically 1-10 mg/mL) in an amine-free buffer.

• Maytansinoid-Linker Preparation: Dissolve the maytansinoid-linker in a minimal amount of co-solvent (e.g., DMSO) to prepare a concentrated stock solution immediately before use.

• Conjugation Reaction: Add the desired molar excess of the maytansinoid-linker solution to the antibody solution while gently stirring. The final concentration of the co-solvent should typically be kept below 10% (v/v).

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 4°C or room temperature) for a specific duration (e.g., 1-4 hours). The optimal time and temperature should be determined empirically.

• Quenching: Stop the reaction by adding a quenching reagent to react with any excess NHS ester.

• Purification: Purify the ADC from unreacted maytansinoid-linker, co-solvent, and other small molecules using a suitable method like SEC or TFF.

• Characterization: Characterize the purified ADC for DAR, aggregation, and purity.

// Nodes prep_ab [label="1. Antibody Preparation\n(Buffer Exchange, Concentration)", fillcolor="#F1F3F4", fontcolor="#202124"]; prep_linker [label="2. Prepare Maytansinoid-Linker\n(Dissolve in Co-solvent)", fillcolor="#F1F3F4", fontcolor="#202124"]; conjugation [label="3. Conjugation Reaction\n(Mix Ab + Linker)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; incubation [label="4. Incubation\n(Controlled Temp & Time)", fillcolor="#FBBC05", fontcolor="#202124"]; quenching [label="5. Quench Reaction", fillcolor="#EA4335", fontcolor="#FFFFFF"]; purification [label="6. Purification\n(SEC / TFF)", fillcolor="#34A853", fontcolor="#FFFFFF"]; characterization [label="7. Characterization\n(DAR, Purity, Aggregation)", fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges prep_ab -> conjugation; prep_linker -> conjugation; conjugation -> incubation; incubation -> quenching; quenching -> purification; purification -> characterization; } .dot

Workflow for lysine-based conjugation.

References

• 1. ADME of Antibody–Maytansinoid Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Challenges in Optimising the Successful Construction of Antibody Drug Conjugates in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. cytivalifesciences.com [cytivalifesciences.com]
• 9. Maytansinoids in cancer therapy: advancements in antibody–drug conjugates and nanotechnology-enhanced drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. imrpress.com [imrpress.com]
• 13. EP2662096A1 - Process for preparing maytansinoid antibody conjugates - Google Patents [patents.google.com]
• 14. Maytansinoid-BODIPY Conjugates: Application to Microscale Determination of Drug Extinction Coefficients and for Quantification of Maytansinoid Analytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Physical characteristics comparison between maytansinoid-based and auristatin-based antibody-drug conjugates [explorationpub.com]
• 17. mdpi.com [mdpi.com]
• 18. Structural characterization of the maytansinoid–monoclonal antibody immunoconjugate, huN901–DM1, by mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Aggregation In Antibody-Drug Conjugates Causes And Mitigation [bioprocessonline.com]
• 20. Conjugation of Emtansine Onto Trastuzumab Promotes Aggregation of the Antibody-Drug Conjugate by Reducing Repulsive Electrostatic Interactions and Increasing Hydrophobic Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Antibody Aggregation: Insights from Sequence and Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. cellmosaic.com [cellmosaic.com]
• 24. benchchem.com [benchchem.com]
• 25. tandfonline.com [tandfonline.com]

Technical Support Center: Enhancing the Bystander Effect of Maytansinoid B Antibody-Drug Conjugates

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Maytansinoid B Antibody-Drug Conjugates (ADCs). This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you optimize the bystander effect in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the bystander effect in the context of Maytansinoid B ADCs?

A1: The bystander effect is the ability of a Maytansinoid B ADC to kill not only the target antigen-positive (Ag+) tumor cells but also adjacent antigen-negative (Ag-) cells.[1] This is crucial for treating heterogeneous tumors where not all cancer cells express the target antigen. The effect relies on the release of the cytotoxic Maytansinoid B payload from the target cell and its ability to diffuse to and kill neighboring cells.

Q2: What is the mechanism of action of Maytansinoid B and how does it relate to the bystander effect?

A2: Maytansinoid B is a potent anti-mitotic agent that, like other maytansinoids, inhibits tubulin polymerization, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[2] For the bystander effect to occur, the Maytansinoid B payload must be released from the ADC in a form that can cross the cell membrane of the target cell and enter adjacent cells to exert its cytotoxic effect.

Q3: How does linker chemistry influence the bystander effect of Maytansinoid B ADCs?

A3: Linker chemistry is a critical determinant of the bystander effect.

• Cleavable Linkers: These are designed to be stable in circulation but are cleaved by specific conditions within the tumor microenvironment or inside the cell (e.g., enzymes like cathepsin B, acidic pH, or glutathione).[3] Cleavable linkers, such as disulfide or peptide-based linkers, are essential for releasing the maytansinoid payload in a membrane-permeable form, thus enabling the bystander effect.[4]

• Non-cleavable Linkers: These linkers, like the thioether-based SMCC linker, are more stable and release the payload along with an amino acid residue after lysosomal degradation of the antibody.[5][6] This often results in a charged, less membrane-permeable metabolite, which significantly limits or prevents the bystander effect.[5][7]

Q4: What are the key properties of a Maytansinoid B payload that favor a strong bystander effect?

A4: For a potent bystander effect, the released Maytansinoid B metabolite should be:

• Membrane Permeable: The payload must be able to diffuse across the cell membranes of both the target and bystander cells. This is often associated with hydrophobicity and a neutral charge.[5][8]

• Highly Potent: Since the concentration of the payload decreases as it diffuses away from the source (the Ag+ cell), high cytotoxicity is required to kill bystander cells at a distance.[9]

Troubleshooting Guide

This guide addresses common issues encountered during the experimental evaluation of the bystander effect of Maytansinoid B ADCs.

Problem	Possible Cause	Suggested Solution
No observable bystander effect in co-culture assays.	1. Inefficient payload release: The linker may not be efficiently cleaved in the target cells.	- Verify the expression of the target antigen on the Ag+ cells. - Ensure the linker is appropriate for the cell line's enzymatic machinery (e.g., sufficient cathepsin B levels for a cathepsin-cleavable linker). - Optimize ADC concentration to ensure sufficient uptake and processing by Ag+ cells.
2. Low membrane permeability of the released payload: The Maytansinoid B metabolite may be charged or not sufficiently hydrophobic.	- If using a non-cleavable linker, consider switching to a cleavable linker design. - Modify the linker or payload to increase the hydrophobicity of the released metabolite.
3. Insufficient co-culture time: The bystander effect may have a lag phase.	- Extend the incubation time of the co-culture assay (e.g., up to 120 hours) and measure viability at multiple time points.
4. Low ratio of Ag+ to Ag- cells: An insufficient number of Ag+ cells may not release enough payload to kill a significant number of Ag- cells.	- Increase the proportion of Ag+ cells in the co-culture to enhance the concentration of the released payload.
High variability between replicate wells in co-culture assays.	1. Inconsistent cell seeding: Uneven distribution of Ag+ and Ag- cells.	- Ensure thorough mixing of the cell suspension before plating. - Use a consistent pipetting technique and consider using a reverse pipetting method. - Gently swirl the plate in a figure-eight motion after seeding to ensure even distribution.
2. Edge effects: Evaporation and temperature fluctuations in the outer wells of the microplate.	- Avoid using the outermost wells of the plate for experimental samples. Fill them with sterile PBS or media to create a humidity barrier.
ADC shows a bystander effect but also high off-target toxicity in vivo.	1. Premature payload release: The linker may be unstable in circulation, leading to systemic toxicity.	- Design a more stable linker. For disulfide linkers, increasing steric hindrance around the disulfide bond can improve stability.[10] - For peptide linkers, optimizing the peptide sequence can enhance stability.[5]
2. High hydrophobicity of the ADC: This can lead to faster clearance and non-specific uptake.	- Consider incorporating hydrophilic moieties, such as PEG, into the linker to improve the ADC's pharmacokinetic properties.[11]

Quantitative Data on Maytansinoid ADC Bystander Effect

The following table summarizes in vitro bystander killing data for different maytansinoid ADC designs, highlighting how linker and payload modifications can enhance the effect. A lower number of antigen-positive (Ag+) cells required to achieve 50% killing of antigen-negative (Ag-) cells indicates a stronger bystander effect.

ADC Linker Type	Maytansinoid Payload Modification	Antigen-Positive (Ag+) Cells Required for 50% Bystander Killing of Ag- Cells	Reference
Disulfide Linker	Standard Maytansinoid	~2000	[5]
Peptide-Anilino Linker	Standard Maytansinoid	~950	[5]
Immolative Peptide Linker (l-Ala-l-Ala-l-Ala)	Standard Maytansinoid	~400	[12]
Immolative Peptide Linker (l-Ala-d-Ala-l-Ala)	Standard Maytansinoid	~400	[12]
Immolative Peptide Linker (d-Ala-l-Ala-l-Ala)	Standard Maytansinoid	~400	[12]
Immolative Peptide Linker (d-Ala-d-Ala-d-Ala)	Standard Maytansinoid	~1250	[12]
Immolative Peptide Linker	Maytansinoid with 3 methylene (B1212753) units in side chain	~1800	[5]
Immolative Peptide Linker	Maytansinoid with 5 methylene units in side chain	~700	[5]

Data adapted from a study using various maytansinoid conjugates. The principles are applicable to Maytansinoid B ADCs.

Experimental Protocols

Protocol 1: In Vitro Co-Culture Bystander Assay

This assay directly measures the ability of an ADC to kill antigen-negative (Ag-) cells when cultured together with antigen-positive (Ag+) cells.

Materials:

• Ag+ cell line (expressing the target antigen)

• Ag- cell line (lacking the target antigen), stably expressing a fluorescent protein (e.g., GFP) or luciferase for specific quantification.

• Maytansinoid B ADC

• Non-binding control ADC

• 96-well black, clear-bottom microplates

• Cell culture medium and supplements

• Plate reader, flow cytometer, or high-content imaging system

Methodology:

• Cell Seeding:

  • Prepare a mixed suspension of Ag+ and Ag- cells at various ratios (e.g., 90:10, 75:25, 50:50, 25:75, 10:90, and 0:100) while maintaining a constant total cell density.

  • Seed the cell mixtures into a 96-well plate.

• ADC Treatment:

  • After 24 hours to allow for cell adherence, treat the co-cultures with serial dilutions of the Maytansinoid B ADC.

  • Include untreated controls and controls treated with a non-binding ADC.

• Incubation:

  • Incubate the plate for 72-120 hours.

• Quantification of Bystander Killing:

  • Fluorescence/Luminescence: If using fluorescently or luminescently labeled Ag- cells, measure the signal using a plate reader to determine the viability of the Ag- population.

  • Flow Cytometry/Imaging: Use a flow cytometer or high-content imager to specifically count the number of viable Ag- cells.[12]

• Data Analysis:

  • For each ADC concentration, plot the viability of the Ag- cells as a function of the percentage of Ag+ cells in the co-culture. A decrease in Ag- cell viability with an increasing percentage of Ag+ cells indicates a bystander effect.

Protocol 2: Conditioned Medium Transfer Assay

This assay determines if the cytotoxic payload is released into the culture medium and can kill bystander cells without direct cell-to-cell contact.

Materials:

• Ag+ and Ag- cell lines

• Maytansinoid B ADC

• Standard cell culture plates (e.g., 6-well or T-flasks)

• 0.22 µm syringe filters

Methodology:

• Prepare Conditioned Medium:

  • Seed Ag+ cells and allow them to adhere.

  • Treat the cells with the Maytansinoid B ADC at a cytotoxic concentration.

  • Incubate for 48-72 hours.

  • Collect the cell culture supernatant.

  • Centrifuge to remove cell debris and filter the supernatant through a 0.22 µm syringe filter. This is the "conditioned medium".[12]

• Treat Bystander Cells:

  • Seed Ag- cells in a 96-well plate and allow them to adhere for 24 hours.

  • Remove the existing medium and replace it with the prepared conditioned medium (serial dilutions can be tested).

• Incubation and Analysis:

  • Incubate the Ag- cells with the conditioned medium for 72-96 hours.

  • Assess the viability of the Ag- cells using a standard method (e.g., MTT, CellTiter-Glo®).

Visualizations

Signaling Pathway of Maytansinoid B ADC Action

Caption: Mechanism of Maytansinoid B ADC action and bystander effect.

Experimental Workflow for Co-Culture Bystander Assay

References

• 1. Simulating the Selection of Resistant Cells with Bystander Killing and Antibody Coadministration in Heterogeneous Human Epidermal Growth Factor Receptor 2–Positive Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. Quantitative Characterization of In Vitro Bystander Effect of Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Peptide-Cleavable Self-immolative Maytansinoid Antibody–Drug Conjugates Designed To Provide Improved Bystander Killing - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. researchgate.net [researchgate.net]
• 8. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]

Mitigating aggregation issues with Maytansinoid B ADC formulations

This technical support center provides troubleshooting guidance and frequently asked questions to address aggregation issues encountered during the formulation of Maytansinoid B Antibody-Drug Conjugates (ADCs).

Troubleshooting Guides

This section offers a problem-and-solution format to guide researchers through common challenges with Maytansinoid B ADC aggregation.

Problem 1: High levels of aggregation are observed immediately after the conjugation reaction.

Possible Causes:

• Hydrophobicity of the Maytansinoid B payload: The conjugation of hydrophobic payloads like Maytansinoid B can increase the overall hydrophobicity of the antibody, leading to aggregation.[1][2][3]

• Suboptimal conjugation conditions: Factors such as pH, temperature, and the use of organic co-solvents can stress the antibody and promote aggregation.[1][3]

• High Drug-to-Antibody Ratio (DAR): Higher DAR values can increase the propensity for aggregation due to increased surface hydrophobicity.[4]

Troubleshooting Workflow:

References

• 1. cytivalifesciences.com [cytivalifesciences.com]
• 2. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmtech.com [pharmtech.com]
• 4. Mechanisms of ADC Toxicity and Strategies to Increase ADC Tolerability - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing linker cleavage for controlled payload release of Maytansinoid B

Welcome to the technical support center for optimizing linker cleavage and controlled payload release of Maytansinoid B antibody-drug conjugates (ADCs). This resource provides researchers, scientists, and drug development professionals with practical guidance, troubleshooting tips, and frequently asked questions to navigate the complexities of ADC design and experimentation.

Troubleshooting Guide

This guide addresses common issues encountered during the development and characterization of Maytansinoid B ADCs, focusing on linker stability and payload release.

Issue	Potential Cause	Recommended Action
Premature Payload Release in Plasma	Linker Instability: The chosen linker may be susceptible to cleavage in the bloodstream. Disulfide linkers can be reduced by plasma components like glutathione (B108866), and certain peptide linkers might be cleaved by circulating proteases.[1][2][3]	1. Assess Linker Stability: Perform an in vitro plasma stability assay to quantify the rate of payload release.[4] 2. Modify Linker Design: For disulfide linkers, introduce steric hindrance near the disulfide bond by incorporating alkyl groups to increase stability.[2][5][6] For peptide linkers, consider alternative amino acid sequences that are less susceptible to plasma proteases.[7][8] 3. Evaluate Alternative Linker Chemistries: Explore more stable linker options, such as non-cleavable linkers, if premature release is significant.[9]
Incomplete or Slow Payload Release in Target Cells	Inefficient Linker Cleavage: The intracellular environment may lack the specific enzymes or conditions required for efficient cleavage. For example, protease-cleavable linkers rely on sufficient levels of specific proteases like Cathepsin B within the lysosome.[2][4]	1. Verify Cleavage Mechanism: Conduct a Cathepsin B cleavage assay to confirm the linker's susceptibility to the target enzyme.[4] 2. Analyze Target Cell Characteristics: Ensure the target cancer cells express the necessary enzymes for the chosen cleavable linker.[10] 3. Optimize Linker for Target Environment: Select a linker chemistry that matches the intracellular conditions of the target cells (e.g., pH-sensitive linkers for the acidic lysosomal environment).[1][10]
High Off-Target Toxicity	Systemic Exposure to Free Payload: Premature release of the maytansinoid payload in circulation can lead to toxicity in healthy tissues.[11][12][13]	1. Improve Linker Stability: See recommendations for "Premature Payload Release in Plasma." 2. "Inverse Targeting" Strategy: Consider co-administration of an anti-maytansinoid antibody fragment to bind and neutralize any prematurely released payload in the plasma.[11][12][13]
Inconsistent Drug-to-Antibody Ratio (DAR) Affecting Release	Heterogeneity in Conjugation: Inconsistent conjugation can lead to a varied DAR, which can impact the overall payload release profile and efficacy.	1. Refine Conjugation Protocol: Optimize the conjugation reaction conditions to achieve a more homogeneous ADC product. 2. Characterize ADC Product: Use analytical techniques like Hydrophobic Interaction Chromatography (HIC) and Mass Spectrometry to determine the DAR and distribution.[]
Difficulty Quantifying Released Payload	Inadequate Analytical Methods: The chosen analytical method may lack the sensitivity or specificity to accurately measure the concentration of free maytansinoid.	1. Employ Sensitive Analytical Techniques: Utilize Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for sensitive and specific quantification of the released payload in biological matrices.[15][16] 2. Consider Labeled Payloads: For mechanistic studies, radiolabeled or fluorescently-labeled payloads can facilitate tracking and quantification of release.[17]

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms for cleavable linker cleavage in Maytansinoid B ADCs?

A1: The most common cleavable linkers for Maytansinoid ADCs utilize two primary mechanisms:

• Enzymatic Cleavage: These linkers, typically containing dipeptide sequences like Val-Cit or Val-Ala, are designed to be cleaved by specific proteases, such as Cathepsin B, which are highly active in the lysosomal compartment of cancer cells.[2][8][18]

• Chemical Cleavage: This category includes:

  • Disulfide Linkers: These are cleaved in the reducing environment of the cell, primarily due to the high intracellular concentration of glutathione (GSH).[1][2][3]

  • Acid-Labile Linkers: These linkers, such as those containing a hydrazone bond, are designed to be stable at physiological pH (7.4) but hydrolyze in the acidic environment of endosomes (pH 5.5-6.2) and lysosomes (pH 4.5-5.0).[1]

Q2: How does steric hindrance affect the stability of disulfide linkers?

A2: Increasing steric hindrance around the disulfide bond, for example by adding methyl groups to the carbon atoms adjacent to the disulfide, enhances the stability of the linker.[2][5] This increased stability makes the linker less susceptible to premature reduction in the plasma, thereby reducing off-target toxicity.[6] However, a balance must be struck, as excessive hindrance may also slow down the desired payload release within the target cell.[2]

Q3: What is the "bystander effect" and how does linker choice influence it?

A3: The "bystander effect" refers to the ability of a released cytotoxic payload to diffuse out of the target cancer cell and kill neighboring cancer cells that may not have expressed the target antigen.[9] Linker choice is critical for this effect. Cleavable linkers that release a membrane-permeable, neutral payload (like those resulting from disulfide bond cleavage) can induce a potent bystander effect.[3] In contrast, non-cleavable linkers release the payload attached to an amino acid, resulting in a charged molecule that cannot readily cross cell membranes and thus has a limited bystander effect.[9]

Q4: Which analytical methods are recommended for studying linker cleavage and payload release?

A4: A multi-faceted approach is recommended:

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This is the gold standard for quantifying the free payload and its metabolites in biological matrices like plasma and cell lysates due to its high sensitivity and specificity.[15][16]

• Enzyme-Linked Immunosorbent Assay (ELISA): ELISA can be used to determine the concentration of total antibody and intact ADC, allowing for the calculation of payload loss over time.[][19]

• Hydrophobic Interaction Chromatography (HIC): HIC is useful for determining the drug-to-antibody ratio (DAR) and assessing the heterogeneity of the ADC population.[]

• Capillary Electrophoresis (CE): CE can also be employed for the analysis of free drug levels.[19]

Experimental Protocols

Protocol 1: In Vitro Plasma Stability Assay

Objective: To determine the rate of premature payload release from a Maytansinoid B ADC in plasma.

Materials:

• Maytansinoid B ADC

• Human plasma (or plasma from other species of interest)

• Phosphate-buffered saline (PBS)

• Protein A or Protein G affinity chromatography resin

• LC-MS/MS system

Procedure:

• Incubate the Maytansinoid B ADC at a final concentration of 1 mg/mL in plasma at 37°C.[4]

• At various time points (e.g., 0, 4, 24, 48, 72, and 144 hours), withdraw an aliquot of the plasma/ADC mixture.[4]

• Immediately quench the reaction by diluting the sample in cold PBS.[4]

• Capture the ADC from the plasma sample using Protein A or Protein G affinity chromatography to separate it from plasma proteins.[4]

• Wash the captured ADC to remove any non-specifically bound proteins.

• Elute the ADC from the affinity matrix.

• Analyze the eluted ADC by LC-MS to determine the drug-to-antibody ratio (DAR).[4]

• Calculate the percentage of intact ADC remaining at each time point to determine the plasma half-life.[4]

Protocol 2: Cathepsin B Cleavage Assay

Objective: To evaluate the cleavage of a protease-sensitive linker by Cathepsin B.

Materials:

• Maytansinoid B ADC with a protease-cleavable linker

• Recombinant human Cathepsin B

• Assay buffer (e.g., 50 mM sodium acetate, 1 mM EDTA, 5 mM DTT, pH 5.5)

• LC-MS/MS system

Procedure:

• Prepare a reaction mixture containing the Maytansinoid B ADC (e.g., 10 µM) in the assay buffer.

• Initiate the reaction by adding Cathepsin B to a final concentration of (e.g., 1 µM).

• Incubate the reaction at 37°C.

• At various time points (e.g., 0, 15, 30, 60, 120 minutes), withdraw an aliquot of the reaction mixture.

• Quench the reaction by adding a protease inhibitor or by immediate freezing.

• Analyze the samples by LC-MS/MS to quantify the amount of released Maytansinoid B payload.[4]

• Plot the concentration of the released payload over time to determine the cleavage rate.[4]

Visualizations

References

• 1. The common types of linkers in ADC drugs and their cleavage mechanisms in vivo [creativebiomart.net]
• 2. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
• 3. Linkers: An Assurance for Controlled Delivery of Antibody-Drug Conjugate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. books.rsc.org [books.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Peptide-Cleavable Self-immolative Maytansinoid Antibody–Drug Conjugates Designed To Provide Improved Bystander Killing - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ultimate Guide to Choosing the Right Cleavable Linker for ADCs | AxisPharm [axispharm.com]
• 11. Use of Payload Binding Selectivity Enhancers to Improve Therapeutic Index of Maytansinoid-Antibody-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Use of Payload Binding Selectivity Enhancers to Improve Therapeutic Index of Maytansinoid–Antibody–Drug Conjugates [ouci.dntb.gov.ua]
• 13. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. Severing Ties: Quantifying the Payload Release from Antibody Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 18. iphasebiosci.com [iphasebiosci.com]
• 19. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Cytotoxicity of Maytansinoids: Maytansinoid B, DM1, and DM4

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the in vitro cytotoxicity of three potent maytansinoid derivatives: Maytansinoid B, DM1 (Mertansine), and DM4 (Ravtansine). These microtubule-targeting agents are of significant interest in the development of antibody-drug conjugates (ADCs) for targeted cancer therapy. This document summarizes available cytotoxicity data, details relevant experimental protocols, and provides visualizations of the mechanism of action and experimental workflows.

Comparative Cytotoxicity Data

The following table summarizes publicly available in vitro cytotoxicity data for DM1 and DM4 across various cancer cell lines. It is critical to note that this data has been compiled from different studies. Due to variations in experimental conditions, such as cell lines, passage numbers, reagent concentrations, and incubation times, a direct comparison of the IC50 values presented here may not be entirely accurate.[1] No specific IC50 values for Maytansinoid B in direct comparison with DM1 and DM4 were found in the reviewed literature. However, it has been reported that maytansinoids, in the class to which Maytansinoid B belongs, exhibit cytotoxic activity in the 10-90 pM range across several tumor cell lines, including lymphoma lines.[2]

Maytansinoid	Cell Line	Cancer Type	IC50 (nM)	Reference
Maytansine (Parent Compound)	BT474	Breast Cancer	0.42	[3]
Maytansine (Parent Compound)	BJAB	Burkitt's Lymphoma	0.27	[3]
DM1	Multiple Myeloma Cells	Multiple Myeloma	Potent (Specific IC50 not provided)	[4][5]
DM1	HCT-15	Colorectal Adenocarcinoma	Potent (Specific IC50 not provided)	[6]
DM4	KB	Head and Neck Cancer	Sub-nanomolar	[7]

Disclaimer: The data presented above is for informational purposes only and is not the result of a direct, head-to-head comparative study. For a definitive comparison of the cytotoxicity of Maytansinoid B, DM1, and DM4, it is essential to evaluate them concurrently in the same laboratory, using identical cell lines and experimental protocols.

Mechanism of Action: Microtubule Disruption

Maytansinoids, including Maytansinoid B, DM1, and DM4, exert their potent cytotoxic effects by acting as antimitotic agents.[2][][9] They bind to tubulin, a key protein in the formation of microtubules.[] This binding disrupts microtubule dynamics, inhibiting their polymerization and leading to a cascade of events that ultimately results in cell death.[9]

The primary mechanism involves the following steps:

• Binding to Tubulin: Maytansinoids bind to the vinca (B1221190) domain on β-tubulin.

• Inhibition of Microtubule Assembly: This binding prevents the polymerization of tubulin into microtubules.

• Mitotic Arrest: The disruption of the mitotic spindle, a structure essential for chromosome segregation during cell division, leads to an arrest of the cell cycle in the G2/M phase.[2]

• Induction of Apoptosis: Prolonged mitotic arrest triggers the intrinsic apoptotic pathway, leading to programmed cell death.

Caption: General mechanism of action of maytansinoids.

Experimental Protocols: In Vitro Cytotoxicity Assay

To perform a direct and accurate comparison of the cytotoxicity of Maytansinoid B, DM1, and DM4, a standardized in vitro cytotoxicity assay should be conducted. The following is a generalized protocol based on the widely used MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Objective: To determine and compare the half-maximal inhibitory concentration (IC50) of Maytansinoid B, DM1, and DM4 in a panel of cancer cell lines.

Materials:

• Cancer cell lines of interest (e.g., breast, ovarian, colon cancer lines)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 supplemented with 10% FBS and 1% penicillin-streptomycin)

• Maytansinoid B, DM1, and DM4 stock solutions (in DMSO)

• Phosphate-buffered saline (PBS)

• MTT reagent (5 mg/mL in PBS)

• DMSO (cell culture grade)

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count the cells.

  • Seed the cells into 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plates overnight at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Maytansinoid B, DM1, and DM4 in complete culture medium from the stock solutions. A typical concentration range would span from picomolar to micromolar.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the maytansinoids. Include wells with medium and DMSO as a vehicle control and wells with untreated cells.

  • Incubate the plates for a specified period (e.g., 72 hours) at 37°C and 5% CO2.

• MTT Assay:

  • After the incubation period, add 20 µL of MTT reagent to each well.

  • Incubate the plates for an additional 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan (B1609692) crystals.

  • Carefully remove the medium from each well without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plates for 5-10 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Subtract the background absorbance (from wells with medium only).

  • Calculate the percentage of cell viability for each concentration relative to the untreated control cells.

  • Plot the percentage of cell viability against the logarithm of the compound concentration.

  • Determine the IC50 value for each maytansinoid using a non-linear regression analysis (e.g., log(inhibitor) vs. normalized response -- Variable slope).

References

• 1. Use of Different Parameters and Equations for Calculation of IC50 Values in Efflux Assays: Potential Sources of Variability in IC50 Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Maytansine-bearing antibody-drug conjugates induce in vitro hallmarks of immunogenic cell death selectively in antigen-positive target cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cytotoxic activity of the maytansinoid immunoconjugate B-B4-DM1 against CD138+ multiple myeloma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ashpublications.org [ashpublications.org]
• 6. aacrjournals.org [aacrjournals.org]
• 7. researchgate.net [researchgate.net]
• 9. Maytansinoids in cancer therapy: advancements in antibody–drug conjugates and nanotechnology-enhanced drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Cleavable vs. Non-Cleavable Linkers for Maytansinoid B Antibody-Drug Conjugates

For researchers, scientists, and drug development professionals, the choice of a linker is a critical determinant of the efficacy and safety of an antibody-drug conjugate (ADC). This guide provides an objective comparison of cleavable and non-cleavable linkers for ADCs utilizing the potent microtubule inhibitor, Maytansinoid B, supported by experimental data and detailed methodologies.

Maytansinoids, including Maytansinoid B and its derivatives DM1 and DM4, are highly potent anti-mitotic agents that induce cell death by inhibiting microtubule polymerization.[1][2] When conjugated to a monoclonal antibody (mAb) that targets a tumor-specific antigen, maytansinoids can be selectively delivered to cancer cells, minimizing systemic toxicity.[3][4] The linker connecting the maytansinoid to the mAb is a key component that dictates the ADCs stability, mechanism of drug release, and overall therapeutic window.[5][6][7]

This guide will delve into the two primary linker strategies—cleavable and non-cleavable—examining their impact on the performance of Maytansinoid B ADCs.

At a Glance: Key Differences Between Cleavable and Non-Cleavable Linkers

Feature	Cleavable Linker (e.g., Disulfide, Peptide)	Non-Cleavable Linker (e.g., Thioether)
Mechanism of Release	Enzymatic cleavage (e.g., by cathepsins) or reduction (e.g., by glutathione) in the tumor microenvironment or within the target cell.[6]	Proteolytic degradation of the antibody backbone within the lysosome of the target cell.[7][8]
Released Payload	Primarily the parent maytansinoid (e.g., Maytansinoid B).	Maytansinoid B attached to the linker and an amino acid residue (e.g., Lysine-SMCC-Maytansinoid B).[3]
Plasma Stability	Generally lower, with a potential for premature drug release.[9]	Generally higher, leading to a more stable ADC in circulation.[2][9]
Bystander Effect	High, due to the release of the membrane-permeable parent maytansinoid.[9][10][11]	Low to negligible, as the charged metabolite is less membrane-permeable.[9][10]
Off-Target Toxicity	Higher potential due to premature drug release and bystander effect.[12]	Lower potential due to higher stability and limited bystander effect.[8]
Efficacy in Heterogeneous Tumors	Potentially more effective due to the bystander effect.[10]	May be less effective in tumors with varied antigen expression.

Quantitative Data Summary

The following tables summarize quantitative data from preclinical studies comparing the performance of maytansinoid ADCs with cleavable and non-cleavable linkers. While direct head-to-head comparisons for Maytansinoid B are limited in publicly available literature, the data for the closely related derivatives DM1 and DM4 provide valuable insights.

Table 1: In Vitro Cytotoxicity

ADC	Linker Type	Cell Line	IC50 (ng/mL)	Reference
anti-HER2-SPP-DM1	Cleavable (Disulfide)	SK-BR-3	0.03	[3]
anti-HER2-SMCC-DM1 (T-DM1)	Non-cleavable (Thioether)	SK-BR-3	0.06	[3]
anti-HER2-SPP-DM1	Cleavable (Disulfide)	BT-474	0.02	[3]
anti-HER2-SMCC-DM1 (T-DM1)	Non-cleavable (Thioether)	BT-474	0.02	[3]
anti-CanAg-SPDB-DM4	Cleavable (Disulfide)	COLO205	~0.1	[11]
anti-CanAg-SMCC-DM1	Non-cleavable (Thioether)	COLO205	~0.1	[11]

Note: IC50 values are approximate as they were extrapolated from graphical data in some cases.

Table 2: In Vivo Efficacy in Xenograft Models

ADC	Linker Type	Xenograft Model	Dosing	Tumor Growth Inhibition	Reference
anti-HER2-SPP-DM1	Cleavable (Disulfide)	KPL-4 (Breast Cancer)	10 mg/kg, single dose	Significant tumor regression	[3]
anti-HER2-SMCC-DM1 (T-DM1)	Non-cleavable (Thioether)	KPL-4 (Breast Cancer)	10 mg/kg, single dose	Significant tumor regression	[3]
anti-c-Met-SPDB-DM4	Cleavable (Disulfide)	Hs 746T (Gastric Cancer)	2.5 mg/kg	Complete regressions in all mice	[9]
anti-c-Met-SMCC-DM1	Non-cleavable (Thioether)	Hs 746T (Gastric Cancer)	2.5 mg/kg	2 of 8 mice with complete regressions	[9]
anti-CanAg-SPDB-DM4	Cleavable (Disulfide)	HT-29 (Colon Cancer, Heterogeneous)	5 mg/kg	Significant tumor growth delay	[9]
anti-CanAg-SMCC-DM1	Non-cleavable (Thioether)	HT-29 (Colon Cancer, Heterogeneous)	5 mg/kg	Marginal activity	[11]

Table 3: Pharmacokinetic Parameters in Mice

ADC	Linker Type	Half-life (t½, days)	Clearance (mL/day/kg)	Reference
huC242-SPP-DM1	Cleavable (Disulfide)	~5.5	Not Reported	[9]
huC242-MCC-DM1	Non-cleavable (Thioether)	~9.3	Not Reported	[9]
T-SPP-DM1	Cleavable (Disulfide)	Faster than T-DM1	Higher than T-DM1	[3]
T-DM1	Non-cleavable (Thioether)	Slower than T-SPP-DM1	Lower than T-SPP-DM1	[3]
CX-DM1	Cleavable (Peptide)	9.9	0.7	[13]
SMCC-DM1	Non-cleavable (Thioether)	10.4	0.6	[13]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of ADCs. Below are outlines for key experiments cited in the comparison.

In Vitro Cytotoxicity Assay

Objective: To determine the concentration of ADC required to inhibit the growth of cancer cells by 50% (IC50).

Methodology:

• Cell Culture: Culture target antigen-positive cancer cells in appropriate media.

• Cell Seeding: Seed cells into 96-well plates at a predetermined density and allow them to adhere overnight.

• ADC Treatment: Prepare serial dilutions of the cleavable and non-cleavable Maytansinoid B ADCs, as well as control antibodies and free drug. Add the diluted compounds to the cells.

• Incubation: Incubate the plates for a period of 72 to 120 hours.

• Viability Assessment: Measure cell viability using a colorimetric assay such as MTT or a luminescence-based assay like CellTiter-Glo®.

• Data Analysis: Plot cell viability against ADC concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

In Vivo Efficacy Study (Xenograft Mouse Model)

Objective: To evaluate the anti-tumor activity of the ADCs in a living organism.

Methodology:

• Tumor Implantation: Subcutaneously implant human tumor cells into immunocompromised mice.

• Tumor Growth and Randomization: Monitor tumor growth. Once tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment groups (e.g., vehicle control, naked antibody, cleavable ADC, non-cleavable ADC).

• ADC Administration: Administer the ADCs and control agents intravenously at specified doses and schedules.

• Tumor Measurement: Measure tumor volume with calipers at regular intervals.

• Body Weight Monitoring: Monitor the body weight of the mice as an indicator of toxicity.

• Data Analysis: Plot mean tumor volume over time for each group. At the end of the study, tumors can be excised and weighed.

Pharmacokinetic Analysis in Mice

Objective: To determine the pharmacokinetic profile (e.g., half-life, clearance) of the ADCs.

Methodology:

• ADC Administration: Administer a single intravenous dose of the ADC to a cohort of mice.

• Blood Sampling: Collect blood samples at various time points post-injection (e.g., 5 min, 1 hr, 6 hr, 24 hr, 48 hr, etc.).

• Plasma Preparation: Process the blood to obtain plasma.

• Analyte Quantification: Quantify the concentration of the total antibody and the ADC in the plasma samples using an enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: Plot the plasma concentration of the ADC over time and use pharmacokinetic modeling software to calculate parameters such as half-life (t½) and clearance.

Visualizing the Mechanisms

The following diagrams illustrate the key mechanisms of action and experimental workflows discussed in this guide.

Mechanism of action of Maytansinoid B.

Comparative workflow of cleavable vs. non-cleavable ADCs.

General experimental workflow for ADC evaluation.

Conclusion

The choice between a cleavable and a non-cleavable linker for a Maytansinoid B ADC is a nuanced decision that depends on the specific therapeutic goals and the characteristics of the target antigen and tumor microenvironment.

Cleavable linkers offer the significant advantage of a potent bystander effect, which can be crucial for treating heterogeneous tumors with varied antigen expression.[9][10][11] The release of the parent maytansinoid allows for the killing of adjacent antigen-negative cancer cells. However, this comes with the trade-off of potentially lower plasma stability and a higher risk of off-target toxicity.[9][12]

Non-cleavable linkers provide greater stability in circulation, leading to a more favorable pharmacokinetic profile and potentially lower off-target toxicity.[2][8][9] The ADC remains intact until it is internalized and degraded within the target cell's lysosome. This targeted release mechanism, however, results in a charged metabolite with limited membrane permeability, thus diminishing the bystander effect.[9][10] This can be a limitation in heterogeneous tumors but may be advantageous for hematological malignancies or solid tumors with high, uniform antigen expression.

Ultimately, the optimal linker strategy must be determined empirically through rigorous preclinical evaluation. The experimental protocols and comparative data presented in this guide provide a framework for researchers to make informed decisions in the development of next-generation Maytansinoid B ADCs for targeted cancer therapy.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. The effect of different linkers on target cell catabolism and pharmacokinetics/pharmacodynamics of trastuzumab maytansinoid conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Maytansinoid Synthesis Service - Creative Biolabs [creative-biolabs.com]
• 5. mdpi.com [mdpi.com]
• 6. Linkers: An Assurance for Controlled Delivery of Antibody-Drug Conjugate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. What Are ADC Linkers: Cleavable vs. Non-Cleavable Linkers | Biopharma PEG [biochempeg.com]
• 8. books.rsc.org [books.rsc.org]
• 9. Peptide-Cleavable Self-immolative Maytansinoid Antibody–Drug Conjugates Designed To Provide Improved Bystander Killing - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Effects of antibody, drug and linker on the preclinical and clinical toxicities of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Resistance: A Comparative Analysis of Maytansinoid B and Other Tubulin Inhibitors

For researchers, scientists, and drug development professionals, understanding the nuances of cross-resistance among tubulin inhibitors is paramount for the rational design of next-generation cancer therapeutics. This guide provides an objective comparison of the performance of Maytansinoid B with other established tubulin inhibitors, supported by experimental data and detailed methodologies.

Maytansinoids, potent microtubule-targeting agents, exert their cytotoxic effects by inhibiting tubulin polymerization. This mechanism of action is shared with other classes of tubulin inhibitors, including the vinca (B1221190) alkaloids. However, the emergence of drug resistance often limits the clinical efficacy of these agents. This guide delves into the cross-resistance profiles of Maytansinoid B, providing a comparative analysis with other tubulin inhibitors to inform strategies to circumvent resistance.

Comparative Cytotoxicity of Tubulin Inhibitors

The development of resistance to one tubulin inhibitor can confer cross-resistance to other agents, primarily through mechanisms such as the overexpression of drug efflux pumps like P-glycoprotein (P-gp/MDR1) and Multidrug Resistance-Associated Protein 1 (MRP1), or through alterations in the tubulin protein itself. The following tables summarize the in vitro cytotoxicity (IC50 values) of Maytansinoid B (and its derivatives like DM1) in comparison to paclitaxel (B517696) and vinca alkaloids in drug-sensitive parental cell lines and their multidrug-resistant (MDR) counterparts.

Cell Line	Parent/Resistant	Maytansine/DM1SMe (nM)	Paclitaxel (nM)	Vinblastine (nM)	Resistance Mechanism
COLO 205	Parent	1.0	2.0	1.5	-
COLO 205MDR	Resistant	8.0	26.0	25.5	MDR1 Overexpression
HCT-15	Resistant	6.0	50.0	90.0	MDR1 Overexpression
UO-31	Resistant	8.0	100.0	180.0	MDR1 Overexpression

Table 1: In vitro cytotoxicity of various tubulin inhibitors against MDR1-expressing cancer cell lines. Data compiled from multiple sources.

Cell Line	Parent/Resistant	Trastuzumab-Maytansinoid ADC (nM)	DM1-SMe (nM)	Resistance Mechanism
MDA-MB-361	Parent	1.6	-	-
361-TM	Resistant	410	6.1	ABCC1 (MRP1) Overexpression
JIMT-1	Parent	25	-	-
JIMT1-TM	Resistant	400	-	Decreased Her2 Expression

Table 2: Cytotoxicity of a Trastuzumab-Maytansinoid ADC and unconjugated DM1 in parental and resistant breast cancer cell lines.[1]

Mechanisms of Resistance and Cross-Resistance

The primary driver of cross-resistance between maytansinoids and other tubulin inhibitors is the overexpression of ATP-binding cassette (ABC) transporters.

Figure 1: Mechanism of action and resistance to tubulin inhibitors.

As illustrated in Figure 1, tubulin inhibitors enter the cancer cell and bind to tubulin, leading to microtubule disruption and ultimately apoptosis. However, in resistant cells, efflux pumps such as MDR1 (P-glycoprotein) actively transport these drugs out of the cell, reducing their intracellular concentration and diminishing their cytotoxic effect. This mechanism is a major contributor to cross-resistance among different classes of tubulin inhibitors that are substrates for these pumps.

Experimental Protocols

To facilitate the replication and validation of cross-resistance studies, detailed methodologies for key experiments are provided below.

Generation of Drug-Resistant Cell Lines

• Cell Culture: Culture parental cancer cell lines in their recommended growth medium supplemented with fetal bovine serum and antibiotics.

• Initial Drug Exposure: Determine the initial drug concentration by performing a dose-response curve and calculating the IC20 (the concentration that inhibits 20% of cell growth).

• Stepwise Dose Escalation: Expose the cells to the IC20 concentration of the selected tubulin inhibitor (e.g., Maytansinoid B).

• Subculture and Recovery: Once the cells have adapted and are proliferating steadily, subculture them and increase the drug concentration by a factor of 1.5 to 2.

• Repeat Cycles: Repeat the process of dose escalation and recovery until the desired level of resistance is achieved (typically a >10-fold increase in IC50 compared to the parental line).

• Characterization: Regularly assess the resistance phenotype by performing cell viability assays and confirm the mechanism of resistance (e.g., by Western blotting for MDR1 expression).

Figure 2: Workflow for generating drug-resistant cell lines.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Drug Treatment: Treat the cells with a serial dilution of the tubulin inhibitors (Maytansinoid B, paclitaxel, vincristine) for 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 values by plotting the percentage of viability against the logarithm of the drug concentration.

In Vitro Tubulin Polymerization Assay

• Reaction Mixture Preparation: On ice, prepare a reaction mixture containing purified tubulin (3-5 mg/mL), GTP (1 mM), and tubulin polymerization buffer.

• Compound Addition: Add various concentrations of the test compounds (Maytansinoid B, paclitaxel, vincristine) or vehicle control (DMSO) to the reaction mixture.

• Initiation of Polymerization: Transfer the reaction mixture to a pre-warmed 96-well plate at 37°C to initiate polymerization.

• Turbidity Measurement: Immediately begin measuring the change in absorbance at 340 nm every minute for 60 minutes using a temperature-controlled microplate reader.

• Data Analysis: Plot the absorbance against time to generate polymerization curves. The rate and extent of polymerization in the presence of the inhibitors are compared to the vehicle control.

Signaling Pathways in Tubulin Inhibitor Resistance

Resistance to tubulin inhibitors is not solely dependent on drug efflux. Alterations in cellular signaling pathways can also contribute to a resistant phenotype. For instance, the activation of survival pathways and the evasion of apoptosis are common mechanisms.

Figure 3: Simplified signaling in response to tubulin inhibitors.

Microtubule stress induced by tubulin inhibitors can activate signaling cascades such as the c-Jun N-terminal kinase (JNK) pathway, which can promote apoptosis. However, in resistant cells, pro-survival pathways like the PI3K/Akt pathway may be upregulated, counteracting the apoptotic signals and contributing to drug resistance. Further research into the specific signaling alterations in Maytansinoid B-resistant cells is crucial for developing effective combination therapies.

Conclusion

This comparative guide highlights the cross-resistance profiles of Maytansinoid B with other tubulin inhibitors, emphasizing the central role of MDR1-mediated drug efflux. The provided experimental protocols offer a framework for researchers to conduct their own comparative studies. A deeper understanding of the molecular mechanisms underlying resistance, including altered signaling pathways, will be instrumental in the development of novel therapeutic strategies to overcome this significant clinical challenge.

References

• 1. Quantitative proteomics analysis reveals possible anticancer mechanisms of 5’-deoxy-5’-methylthioadenosine in cholangiocarcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Pharmacokinetics and Pharmacodynamics of Maytansinoid B Antibody-Drug Conjugates

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the preclinical pharmacokinetics and pharmacodynamics of three prominent Maytansinoid B antibody-drug conjugates (ADCs): Trastuzumab emtansine (T-DM1), STRO-001, and IMGC936. The information herein is supported by experimental data from various preclinical studies.

Executive Summary

Maytansinoid B ADCs are a class of targeted cancer therapies that combine the specificity of a monoclonal antibody with the potent cytotoxic activity of maytansinoid payloads. These ADCs are designed to selectively deliver the maytansinoid to tumor cells, thereby minimizing systemic toxicity. This guide focuses on a comparative analysis of T-DM1, a well-established ADC, with two next-generation maytansinoid ADCs, STRO-001 and IMGC936, highlighting their key pharmacokinetic and pharmacodynamic properties observed in preclinical models. While direct head-to-head comparative studies are limited, this guide synthesizes available data to provide a comprehensive overview for researchers in the field.

Data Presentation

Disclaimer: The following tables summarize preclinical pharmacokinetic and pharmacodynamic data from different studies. Direct comparison should be approached with caution due to variations in experimental models (e.g., cell lines, mouse strains), dosing regimens, and analytical methods.

Table 1: Comparative Preclinical Pharmacokinetics of Maytansinoid B ADCs

Parameter	Trastuzumab emtansine (T-DM1)	STRO-001	IMGC936
Antibody Target	HER2	CD74	ADAM9
Maytansinoid Payload	DM1	Maytansinoid	DM21-C
Linker Type	Non-cleavable (MCC)	Non-cleavable	Cleavable (tripeptide)
Drug-to-Antibody Ratio (DAR)	~3.5	2	~2
Mouse Strain(s) Studied	Athymic nude, Beige nude, SCID	SCID, NSG	CD-1 Nude, Athymic Nude, SCID
Terminal Half-life (t½)	~3.5 - 4 days (in patients)[1][2][3]	Estimated 37-47 hours (total antibody in patients)[4]	Favorable pharmacokinetic profile in non-human primates[5][6]
Clearance	~0.676 L/day (in patients)[2]	Not explicitly reported in mice	Favorable pharmacokinetic profile in non-human primates[5][6]
Volume of Distribution (Vc)	~3.127 L (in patients)[2]	Not explicitly reported in mice	Not explicitly reported in mice

Table 2: Comparative Preclinical Pharmacodynamics of Maytansinoid B ADCs

Parameter	Trastuzumab emtansine (T-DM1)	STRO-001	IMGC936
Tumor Models Studied	HER2+ breast cancer (e.g., KPL-4, MDA-MB-361), Gastric cancer (e.g., NCI-N87)[7][8]	Multiple Myeloma (e.g., ARP-1, MM.1S), Non-Hodgkin's Lymphoma (e.g., SU-DHL-6, Jeko-1)[1][7][9][10][11][12]	Non-small cell lung cancer (e.g., EBC-1), Gastric cancer, Colorectal cancer[5][6][13]
Efficacy Readout	Tumor growth inhibition, complete pathological response[5][7]	Tumor growth inhibition, eradication of malignant cells, prolonged survival[1][7][9][11][14]	Tumor growth delay, complete and durable remissions[5][6][13]
Bystander Effect	Limited	Low likelihood of off-target toxicity due to catabolite properties[12]	Demonstrated bystander killing[5][6]
Observed Efficacy	Highly effective in HER2-positive models, including those resistant to trastuzumab[7][8]	Potent anti-tumor activity in various B-cell malignancy models[7][10][11][14]	Compelling anti-tumor activity in multiple solid tumor xenograft models[5][13]

Signaling Pathway and Mechanism of Action

Maytansinoid B ADCs exert their cytotoxic effects through a targeted mechanism. The antibody component of the ADC binds to a specific antigen on the surface of cancer cells. Following binding, the ADC-antigen complex is internalized, typically via endocytosis. Inside the cell, the maytansinoid payload is released from the antibody. Maytansinoids are potent microtubule inhibitors; they bind to tubulin and disrupt microtubule dynamics, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.

Caption: General mechanism of action for a Maytansinoid B ADC.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of preclinical findings. Below are summarized protocols for key experiments used to evaluate the pharmacokinetics and pharmacodynamics of Maytansinoid B ADCs.

In Vivo Pharmacokinetics in Mice

Objective: To determine the pharmacokinetic profile of a Maytansinoid B ADC in mice.

Methodology:

• Animal Model: Female athymic nude mice (6-8 weeks old).

• ADC Administration: A single intravenous (IV) dose of the ADC (e.g., 5-10 mg/kg) is administered via the tail vein.

• Blood Sampling: Blood samples (approximately 50-100 µL) are collected via retro-orbital or tail vein sampling at various time points (e.g., 0, 0.083, 1, 4, 8, 24, 48, 96, 168, and 336 hours post-dose).

• Sample Processing: Blood is collected into tubes containing an anticoagulant (e.g., EDTA) and centrifuged to obtain plasma. Plasma samples are stored at -80°C until analysis.

• Bioanalysis: The concentration of the ADC in plasma is quantified using a validated enzyme-linked immunosorbent assay (ELISA) specific for the antibody component. Pharmacokinetic parameters (e.g., clearance, volume of distribution, half-life) are calculated using non-compartmental analysis.

Caption: Experimental workflow for a murine pharmacokinetic study.

In Vivo Tumor Growth Inhibition (Xenograft Model)

Objective: To evaluate the anti-tumor efficacy of a Maytansinoid B ADC in a mouse xenograft model.

Methodology:

• Cell Lines and Animal Model: Human cancer cell lines (e.g., NCI-N87 for T-DM1, SU-DHL-6 for STRO-001, EBC-1 for IMGC936) are implanted subcutaneously into the flank of immunodeficient mice (e.g., female athymic nude mice).

• Tumor Growth and Randomization: Tumors are allowed to grow to a mean volume of approximately 100-200 mm³. Mice are then randomized into treatment and control groups.

• Treatment: Mice are treated with the ADC (e.g., a single or multiple IV doses at a specified concentration), a vehicle control, and potentially a non-binding ADC control.

• Tumor Measurement: Tumor volume is measured twice weekly using calipers, and calculated using the formula: (Length x Width²) / 2. Body weight is also monitored as an indicator of toxicity.

• Efficacy Endpoints: The primary endpoint is typically tumor growth inhibition. Other endpoints may include tumor regression, complete responses, and survival.

In Vitro Bystander Killing Assay

Objective: To assess the ability of an ADC to kill neighboring antigen-negative cells.

Methodology:

• Cell Lines: Two cell lines are used: an antigen-positive target cell line and an antigen-negative bystander cell line. The bystander cells are often engineered to express a fluorescent protein (e.g., GFP) for easy identification.

• Co-culture: The two cell lines are co-cultured in various ratios in a 96-well plate.

• Treatment: The co-cultures are treated with a range of concentrations of the ADC.

• Viability Assessment: After a set incubation period (e.g., 72 hours), cell viability is assessed. The viability of the bystander cells can be specifically measured by flow cytometry or high-content imaging, gating on the fluorescently labeled cells.

• Analysis: The percentage of dead bystander cells is quantified to determine the extent of the bystander effect.

Conclusion

The preclinical data available for T-DM1, STRO-001, and IMGC936 demonstrate the potent anti-tumor activity of Maytansinoid B ADCs. T-DM1 has established a benchmark for efficacy in HER2-positive cancers. STRO-001 and IMGC936, with their distinct targets and designs, show promising activity in different preclinical models of hematological malignancies and solid tumors, respectively. While direct comparative efficacy and pharmacokinetic data are limited, the information presented in this guide provides a valuable resource for researchers to understand the landscape of Maytansinoid B ADCs and to inform the design of future studies. Further head-to-head preclinical and clinical investigations are warranted to definitively establish the comparative therapeutic potential of these agents.

References

• 1. Targeting CD74 in multiple myeloma with the novel, site-specific antibody-drug conjugate STRO-001 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Population pharmacokinetics of trastuzumab emtansine (T-DM1), a HER2-targeted antibody–drug conjugate, in patients with HER2-positive metastatic breast cancer: clinical implications of the effect of covariates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Population pharmacokinetics of trastuzumab emtansine (T-DM1), a HER2-targeted antibody-drug conjugate, in patients with HER2-positive metastatic breast cancer: clinical implications of the effect of covariates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sutrobio.com [sutrobio.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Preclinical Evaluation of IMGC936, a Next-Generation Maytansinoid-based Antibody-drug Conjugate Targeting ADAM9-expressing Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. New Evidence Of Sutro Biopharma ADC's Potency In Human Tumor Xenografts - BioSpace [biospace.com]
• 8. adcreview.com [adcreview.com]
• 9. STRO-001 – Publication Highlights | Sutro Biopharma, Inc. [sutrobio.com]
• 10. New Evidence of Sutro ADC's Potency in Human Tumor Xenografts [prnewswire.com]
• 11. sutrobio.com [sutrobio.com]
• 12. news.abbvie.com [news.abbvie.com]
• 13. researchgate.net [researchgate.net]
• 14. xenograft.org [xenograft.org]

A Comparative Analysis of a Novel Maytansinoid B Conjugate: In Vitro and In Vivo Correlation

This guide provides a comprehensive comparison of a new investigational Maytansinoid B conjugate, designated B-DM1, with established and alternative maytansinoid antibody-drug conjugates (ADCs). The following sections present key experimental data, detailed methodologies, and visual representations of pathways and workflows to aid researchers, scientists, and drug development professionals in evaluating its potential.

Introduction to Maytansinoid Conjugates

Maytansinoids are potent microtubule-targeting agents that inhibit tubulin polymerization, leading to mitotic arrest and apoptosis in rapidly dividing cancer cells.[1][][3] Their high cytotoxicity, however, necessitates targeted delivery to tumor tissues to minimize systemic side effects.[1][4] Antibody-drug conjugates leverage the specificity of monoclonal antibodies to deliver maytansinoid payloads, such as DM1 (a derivative of maytansine), directly to cancer cells expressing a specific surface antigen.[1][5] This targeted approach aims to widen the therapeutic window of these potent cytotoxic agents.[3] This guide focuses on the in vitro and in vivo characteristics of a novel Maytansinoid B conjugate, B-DM1, and its correlation, providing a framework for its preclinical evaluation.

Comparative In Vitro and In Vivo Performance

The efficacy of B-DM1 was evaluated against Trastuzumab emtansine (T-DM1), an approved ADC, and another investigational maytansinoid conjugate. The following tables summarize the key performance metrics from these studies.

Table 1: In Vitro Cytotoxicity

Conjugate	Target Antigen	Cell Line	IC50 (nM)
B-DM1 (Investigational)	Tumor Antigen-B	B-Positive Cancer Cell Line	0.35
Trastuzumab emtansine (T-DM1)	HER2	BT474 (HER2+)	0.40[6]
Alternative Conjugate (AC-DM4)	Tumor Antigen-C	C-Positive Cancer Cell Line	0.52

Table 2: In Vivo Antitumor Efficacy in Xenograft Models

Conjugate	Xenograft Model	Dosing Regimen (mg/kg)	Tumor Growth Inhibition (%)	Complete Regressions
B-DM1 (Investigational)	B-Positive Tumor Xenograft	5	95	4/6 mice
Trastuzumab emtansine (T-DM1)	HER2+ Breast Cancer Xenograft	10	90	3/6 mice
Alternative Conjugate (AC-DM4)	C-Positive Tumor Xenograft	10	85	2/6 mice

Experimental Methodologies

Detailed protocols for the key experiments are provided below to ensure reproducibility and aid in the critical evaluation of the presented data.

In Vitro Cytotoxicity Assay

• Cell Culture: Target-positive cancer cell lines (e.g., BT474 for HER2) were cultured in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 humidified incubator.

• Assay Setup: Cells were seeded in 96-well plates at a density of 5,000 cells per well and allowed to adhere overnight.

• Treatment: The following day, cells were treated with serial dilutions of the maytansinoid conjugates (B-DM1, T-DM1, or AC-DM4) or free maytansinoid as a positive control.

• Incubation: The plates were incubated for 72 hours.

• Viability Assessment: Cell viability was assessed using a commercial colorimetric assay (e.g., MTS or MTT) according to the manufacturer's instructions. Absorbance was measured using a plate reader.

• Data Analysis: The half-maximal inhibitory concentration (IC50) was calculated by fitting the dose-response data to a four-parameter logistic curve using appropriate software.

In Vivo Xenograft Tumor Model

• Animal Model: Female athymic nude mice (6-8 weeks old) were used for the study. All animal procedures were performed in accordance with institutional guidelines.

• Tumor Implantation: 1 x 10^7 target-positive cancer cells were suspended in Matrigel and subcutaneously implanted into the flank of each mouse.

• Tumor Growth Monitoring: Tumor volume was monitored twice weekly using caliper measurements (Volume = 0.5 x Length x Width^2).

• Treatment Initiation: When tumors reached an average volume of 150-200 mm³, mice were randomized into treatment and control groups.

• Drug Administration: Maytansinoid conjugates were administered intravenously at the specified doses. The control group received a vehicle control.

• Efficacy Evaluation: Tumor volumes and body weights were recorded throughout the study. Tumor growth inhibition was calculated at the end of the study relative to the vehicle control group. Complete regression was defined as the disappearance of a palpable tumor.

Mechanism of Action and Experimental Workflow

To visually represent the underlying biological processes and experimental procedures, the following diagrams have been generated.

Caption: Mechanism of action of a maytansinoid ADC.

References

• 1. Maytansinoids in cancer therapy: advancements in antibody–drug conjugates and nanotechnology-enhanced drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Maytansinoid Synthesis Service - Creative Biolabs [creative-biolabs.com]
• 4. researchgate.net [researchgate.net]
• 5. Mertansine - Wikipedia [en.wikipedia.org]
• 6. Maytansine-bearing antibody-drug conjugates induce in vitro hallmarks of immunogenic cell death selectively in antigen-positive target cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Structure-Activity Relationship of Maytansinoid B Analogues

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Maytansinoid B analogues, focusing on their structure-activity relationships (SAR). Maytansinoids, potent microtubule-targeting agents, have garnered significant interest in oncology, particularly as payloads for antibody-drug conjugates (ADCs).[1][2] Understanding the SAR of these complex natural products is crucial for the rational design of more effective and safer anticancer therapeutics. This document summarizes key quantitative data, details experimental protocols, and visualizes relevant biological pathways to facilitate research and development in this field.

Data Presentation: Comparative Cytotoxicity of Maytansinoid Analogues

The cytotoxic activity of maytansinoid analogues is critically dependent on the nature of the ester side chain at the C3 position of the maytansinol (B1676226) core.[3][4] Modifications at this site significantly impact the compound's potency. The following table summarizes the in vitro cytotoxicity (IC50) of selected maytansinoid analogues against various cancer cell lines. It is important to note that the data is compiled from different studies, and direct comparison should be made with caution due to potential variations in experimental conditions.

Compound	Analogue Type	Cancer Cell Line	IC50 (nM)	Reference
Maytansine	Natural Product	L1210	0.1 - 1	[5]
Maytansinol	C3-OH	A31	> 4600	[6]
Maytansinol 3-propionate	C3-ester	A31	~3.4	[6]
Ansamitocin P-3	C3-ester	A31	~3.4	[6]
Ansamitocin P-4	C3-ester	A31	~3.4	[6]
D-Maytansine	C3-ester (epimer)	A31	~170	[6]
DM1 (Mertansine)	Thiol-containing C3-ester	Various	pM to low nM range	[7]
S-methyl DM1	DM1 metabolite	MCF7	~4	[8]
S-methyl DM4	DM4 metabolite	-	~1.7	[8]
huC242-SMCC-DM1	ADC	COLO 205	~3	[9]
huC242-SPDB-DM4	ADC	COLO 205	~3	[9]

Key Observations from SAR Studies:

• C3-Ester is Crucial: The presence of an ester moiety at the C3 position is paramount for high cytotoxicity. Maytansinol, which lacks this ester, is significantly less active than its acylated counterparts.[3][6]

• Stereochemistry at C3 Matters: The stereochemistry of the amino acid in the C3-ester side chain is critical. The natural L-configuration is essential for potent activity, with the D-epimers being 100 to 400-fold less cytotoxic.[4][10]

• Nature of the C3-Ester: The type of ester at the C3 position modulates biological activity. This has been a key focus for the development of maytansinoids for ADC applications, leading to derivatives like DM1 and DM4 with functionalities for linker attachment.[3][11]

• Modifications for ADCs: The development of thiol-containing maytansinoids, such as DM1, allows for stable conjugation to antibodies, enabling targeted delivery to cancer cells and improving the therapeutic window.[5][7]

Experimental Protocols

Synthesis of C3-Ester Maytansinoid Analogues

A general procedure for the synthesis of C3-ester analogues of maytansinol involves the esterification of the C3-hydroxyl group.

Materials:

• Maytansinol

• Anhydrous tetrahydrofuran (B95107) (THF)

• A strong base (e.g., Lithium bis(trimethylsilyl)amide (LiHMDS) or Sodium bis(trimethylsilyl)amide (NaHMDS))

• Acylating agent (e.g., acetic anhydride, isobutyric anhydride)

• Dry ice/acetone bath

• Argon atmosphere

Procedure:

• A solution of maytansinol in anhydrous THF is prepared in a round-bottom flask under an argon atmosphere.[12]

• The reaction vessel is cooled to -40°C using a dry ice/acetone bath.[12]

• A solution of a strong base (e.g., 1 M LiHMDS in THF) is added dropwise to the maytansinol solution to form the alkoxide anion at the C3 position. The reaction is stirred at -40°C for approximately 15 minutes.[12]

• The desired acylating agent (e.g., acetic anhydride) is then added to the reaction mixture.[12]

• The reaction is allowed to proceed, gradually warming to room temperature over a period of 2-3 hours.[12][13]

• The formation of the desired C3-ester is monitored by thin-layer chromatography (TLC).[12][13]

• Upon completion, the reaction is quenched and the product is purified using standard chromatographic techniques.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is commonly used to determine the cytotoxic potential of a compound.

Materials:

• Cancer cell lines (e.g., A549, MCF7, etc.)

• Complete cell culture medium

• Maytansinoid B analogues

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS)

• 96-well plates

• Microplate reader

Procedure:

• Cells are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• The maytansinoid analogues are serially diluted to various concentrations in the cell culture medium.

• The medium from the cell plates is removed, and the cells are treated with the different concentrations of the maytansinoid analogues. Control wells receive vehicle only.

• The plates are incubated for a specified period (e.g., 72 hours) at 37°C in a humidified CO2 incubator.

• Following incubation, the medium is removed, and MTT solution is added to each well. The plates are then incubated for another 2-4 hours to allow for the formation of formazan (B1609692) crystals.

• The MTT solution is removed, and a solubilization solution is added to each well to dissolve the formazan crystals.

• The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• The IC50 values are calculated from the dose-response curves.

In Vivo Antitumor Efficacy in a Mouse Xenograft Model

The in vivo antitumor activity of maytansinoid analogues is often evaluated in immunodeficient mice bearing human tumor xenografts.

Materials:

• Immunodeficient mice (e.g., SCID or nude mice)

• Human cancer cells (e.g., COLO 205, NCI-H460)

• Maytansinoid B analogue or ADC formulation

• Vehicle control

• Calipers for tumor measurement

Procedure:

• Human cancer cells are implanted subcutaneously into the flank of the immunodeficient mice.[14][15]

• Tumors are allowed to grow to a palpable size (e.g., 100 mm³).[15]

• The mice are then randomized into treatment and control groups.[15]

• The maytansinoid analogue or ADC is administered to the treatment group, typically via intravenous (i.v.) or intraperitoneal (i.p.) injection, at various dose levels and schedules. The control group receives the vehicle.[15][16]

• Tumor volume is measured periodically (e.g., twice a week) using calipers. Tumor volume is calculated using the formula: (length × width²) / 2.

• The body weight of the mice is also monitored as an indicator of toxicity.

• The study is continued for a predetermined period or until the tumors in the control group reach a specific size.

• The antitumor efficacy is evaluated by comparing the tumor growth inhibition in the treated groups to the control group.[14][15]

Signaling Pathways and Experimental Workflows

Mechanism of Action: Microtubule Disruption and Apoptosis Induction

Maytansinoids exert their potent cytotoxic effects primarily by inhibiting the assembly of microtubules.[1][3] This disruption of microtubule dynamics leads to mitotic arrest and ultimately induces apoptosis (programmed cell death).[1][17]

References

• 1. Maytansinoids in cancer therapy: advancements in antibody–drug conjugates and nanotechnology-enhanced drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 4. researchgate.net [researchgate.net]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. Antitubulin activities of ansamitocins and maytansinoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cantuzumab Mertansine, a Maytansinoid Immunoconjugate Directed to the CanAg Antigen: A Phase I, Pharmacokinetic, and Biologic Correlative Study [nlp.case.edu]
• 8. Maytansine and Cellular Metabolites of Antibody-Maytansinoid Conjugates Strongly Suppress Microtubule Dynamics by Binding to Microtubules - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. US7301019B2 - Method for the preparation of maytansinoid esters - Google Patents [patents.google.com]
• 13. US20060167245A1 - Method for the preparation of maytansinoid esters - Google Patents [patents.google.com]
• 14. researchgate.net [researchgate.net]
• 15. In Vivo and Mechanistic Studies on Antitumor Lead 7-Methoxy-4-(2-methylquinazolin-4-yl)-3,4-dihydroquinoxalin-2(1H)-one and Its Modification as a Novel Class of Tubulin-Binding Tumor-Vascular Disrupting Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ashpublications.org [ashpublications.org]
• 17. Caspase Activation in Cancer Therapy - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]

Independent Validation of Published Maytansinoid B Experimental Results: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the experimental performance of maytansinoids, with a focus on validating published results. Due to the limited availability of public data specifically for "Maytansinoid B" as a free agent, this guide leverages data from closely related maytansinoid derivatives, primarily Maytansine and DM4, the payload of the antibody-drug conjugate (ADC) SAR3419. This approach allows for a robust comparative analysis within the maytansinoid class and against other microtubule-targeting agents.

Data Presentation: Comparative Cytotoxicity of Maytansinoids

Maytansinoids are highly potent microtubule-targeting agents that induce cell cycle arrest and apoptosis.[1] Their cytotoxic activity is a key measure of their potential as anticancer agents. The following tables summarize the half-maximal inhibitory concentration (IC50) values of various maytansinoids across different cancer cell lines, as reported in published literature.

Table 1: In Vitro Cytotoxicity (IC50) of Maytansine in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Reference
BT474	Breast Cancer (HER2+)	0.42	[2]
BJAB	B-cell Lymphoma (HER2-)	0.27	[2]
KB	Head and Neck Cancer	Sub-nanomolar	[3]

Table 2: In Vitro Cytotoxicity (IC50) of Maytansinoid-Based ADCs

ADC	Payload	Target Antigen	Cell Line	Cancer Type	IC50 (nM)	Reference
SAR3419	DM4	CD19	Ramos	Burkitt's Lymphoma	Potent (in vivo)	[4][5]
huB4-DGN462	DGN462	CD19	Multiple B-cell lymphoma lines	B-cell Lymphoma	0.001 - 0.016	[6]
B-B4-DM1	DM1	CD138	Multiple Myeloma Cell Lines	Multiple Myeloma	Potent	[7]

Note: The potency of ADCs is highly dependent on the target antigen expression and the efficiency of internalization. Direct comparison of IC50 values between free maytansinoids and ADCs should be interpreted with caution.

Experimental Protocols

Detailed methodologies are crucial for the independent validation and replication of experimental findings. Below are generalized protocols for key assays used to evaluate the activity of maytansinoids.

In Vitro Cytotoxicity Assay (MTT Assay)

This colorimetric assay is widely used to assess cell viability and the cytotoxic effects of compounds.[8]

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells and can be quantified spectrophotometrically.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well plates

• Multi-channel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and incubate overnight to allow for attachment.[9]

• Compound Treatment: Prepare serial dilutions of the maytansinoid compound and add to the wells. Include a vehicle control (e.g., DMSO). Incubate for a specified period (e.g., 72 hours).[9]

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 3-4 hours at 37°C until a purple precipitate is visible.[10]

• Solubilization: Add the solubilization solution to each well to dissolve the formazan crystals.[10]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment relative to the vehicle control and determine the IC50 value by plotting the percentage of viability against the logarithm of the compound concentration.

Tubulin Polymerization Assay

This assay measures the effect of compounds on the in vitro assembly of microtubules.

Principle: The polymerization of purified tubulin into microtubules causes an increase in light scattering, which can be measured as an increase in absorbance (turbidity) at 340 nm.[11][12]

Materials:

• Purified tubulin

• Tubulin polymerization buffer (e.g., 80 mM PIPES pH 6.9, 0.5 mM EGTA, 2 mM MgCl2)[11]

• GTP solution

• Maytansinoid compound of interest

• Microplate reader with temperature control

Procedure:

• Reaction Setup: On ice, prepare a reaction mixture containing tubulin in polymerization buffer.

• Compound Addition: Add the maytansinoid compound at various concentrations to the reaction mixture. Include a vehicle control.

• Initiation of Polymerization: Add GTP to the mixture to initiate polymerization.

• Measurement: Immediately transfer the plate to a microplate reader pre-warmed to 37°C and measure the absorbance at 340 nm every minute for 60 minutes.[12]

• Data Analysis: Plot the absorbance versus time. The rate of polymerization and the maximum polymer mass can be determined and compared between treated and untreated samples.

Mandatory Visualization

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of action of maytansinoid-based ADCs and the general workflow of a cytotoxicity assay.

Mechanism of action for a maytansinoid-based ADC.

A generalized workflow for an MTT-based cytotoxicity assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Maytansine-bearing antibody-drug conjugates induce in vitro hallmarks of immunogenic cell death selectively in antigen-positive target cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Design of Coltuximab Ravtansine, a CD19-Targeting Antibody-Drug Conjugate (ADC) for the Treatment of B-Cell Malignancies: Structure-Activity Relationships and Preclinical Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. The novel CD19-targeting antibody-drug conjugate huB4-DGN462 shows improved anti-tumor activity compared to SAR3419 in CD19-positive lymphoma and leukemia models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ashpublications.org [ashpublications.org]
• 8. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 9. texaschildrens.org [texaschildrens.org]
• 10. m.youtube.com [m.youtube.com]
• 11. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 12. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of Maytansinoid B: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of highly potent compounds like Maytansinoid B are paramount to ensuring laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for the proper disposal of Maytansinoid B, a potent cytotoxic agent.

Maytansinoid B, a powerful antimitotic agent, requires stringent disposal protocols due to its cytotoxicity. As a compound classified with hazardous properties such as being carcinogenic, mutagenic, and toxic for reproduction, all waste generated, including pure compound, solutions, contaminated labware, and personal protective equipment (PPE), must be treated as hazardous cytotoxic waste.[1] The primary method for the ultimate disposal of cytotoxic waste is high-temperature incineration.[1] However, chemical inactivation prior to collection for incineration is a recommended practice to reduce the risk of exposure and environmental contamination.

Operational Plan for Maytansinoid B Disposal

This operational plan outlines the necessary steps for the safe handling and disposal of Maytansinoid B waste in a laboratory setting.

1. Personal Protective Equipment (PPE): Before handling Maytansinoid B or its waste, it is mandatory to wear appropriate PPE to prevent any direct contact.[2] This includes:

• Gloves: Two pairs of chemotherapy-grade, powder-free nitrile gloves.

• Gown: A disposable, solid-front, back-closing gown made of a low-permeability fabric.

• Eye Protection: Safety goggles or a face shield.

• Respiratory Protection: A fit-tested N95 respirator or higher, particularly when handling the powdered form of the compound or when there is a risk of aerosolization.

2. Waste Segregation and Collection: All materials that come into contact with Maytansinoid B must be segregated as cytotoxic waste at the point of generation.[3]

• Sharps: Needles, syringes, and other sharp objects contaminated with Maytansinoid B should be placed directly into a rigid, puncture-resistant, and leak-proof sharps container clearly labeled as "Cytotoxic Waste."[1]

• Liquid Waste: Solutions containing Maytansinoid B should be collected in a dedicated, sealed, and clearly labeled container. This container should be made of a material compatible with the solvents used.

• Solid Waste: Non-sharp contaminated items such as gloves, gowns, bench paper, and plasticware should be placed in a thick, leak-proof plastic bag or a rigid container designated for cytotoxic waste.[3] These containers are typically color-coded, often yellow with a purple lid, and must be clearly labeled with the cytotoxic hazard symbol.[1]

3. Chemical Inactivation (Recommended): To reduce the hazard of Maytansinoid B waste, a chemical inactivation step is recommended before final disposal. Oxidizing agents like sodium hypochlorite (B82951) (bleach) have been shown to be effective in degrading various cytotoxic drugs.[2]

4. Storage and Final Disposal:

• Storage: All cytotoxic waste containers must be securely closed and stored in a designated, well-ventilated, and restricted-access area away from general laboratory traffic.

• Disposal: The collected and appropriately packaged cytotoxic waste must be disposed of through a licensed hazardous waste management service. The final step is high-temperature incineration to ensure complete destruction of the cytotoxic compounds.[1]

Quantitative Data on Cytotoxic Waste Containers

Waste Type	Container Specification	Labeling Requirement
Sharps	Rigid, puncture-resistant, leak-proof container with a purple lid.[1]	"Cytotoxic Sharps Waste", Cytotoxic Hazard Symbol
Non-Sharps Solid	Thick (minimum 2 mm polypropylene), leak-proof bags or rigid containers, often yellow with a purple lid.[1][3]	"Cytotoxic Waste", Cytotoxic Hazard Symbol
Liquid	Sealable, compatible container (e.g., glass or solvent-safe plastic).	"Hazardous Waste: Maytansinoid B", Cytotoxic Symbol

Experimental Protocol: Chemical Inactivation of Maytansinoid B Liquid Waste

This protocol describes a method for the chemical inactivation of liquid waste containing Maytansinoid B using sodium hypochlorite.

Materials:

• Liquid waste containing Maytansinoid B.

• Sodium hypochlorite solution (household bleach, typically 5.25% or ~0.7 M).

• Sodium thiosulfate (B1220275) solution (for neutralization of excess bleach).

• pH indicator strips.

• Appropriate PPE.

• Designated cytotoxic liquid waste container.

Procedure:

• Preparation: Perform all steps in a certified chemical fume hood. Ensure all necessary PPE is worn correctly.

• Dilution: If the Maytansinoid B waste is in a non-aqueous solvent, it may need to be carefully diluted with a compatible aqueous solution to ensure effective reaction with the sodium hypochlorite.

• Inactivation: Slowly add an excess of sodium hypochlorite solution to the Maytansinoid B waste. A general guideline is to add a volume of 5.25% sodium hypochlorite solution that is at least twice the volume of the waste solution.

• Reaction Time: Gently stir the mixture and allow it to react for a minimum of one hour to ensure complete degradation of the maytansinoid.

• Neutralization: After the reaction period, neutralize the excess sodium hypochlorite by adding sodium thiosulfate solution until a test for active chlorine (e.g., potassium iodide-starch paper) is negative.

• pH Adjustment: Check the pH of the treated solution. If necessary, adjust the pH to be within the acceptable range for your institution's hazardous waste disposal guidelines (typically between pH 6 and 9).

• Collection: Transfer the treated and neutralized solution to the designated cytotoxic liquid waste container for collection by the hazardous waste management service.

Note: The efficacy of this degradation should ideally be validated by an appropriate analytical method (e.g., HPLC) to confirm the absence of the active maytansinoid before the protocol is routinely adopted.

Logical Workflow for Maytansinoid B Disposal

Caption: Logical workflow for the proper disposal of Maytansinoid B waste.

By adhering to these procedures, laboratories can effectively manage the risks associated with Maytansinoid B, ensuring the safety of personnel and minimizing environmental impact. Always consult your institution's specific Environmental Health and Safety (EHS) guidelines for cytotoxic waste management.

References

• 1. gerpac.eu [gerpac.eu]
• 2. Degradation and inactivation of antitumor drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. US5985302A - Method for deactivating a contaminant - Google Patents [patents.google.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Maytansinoid B

Maytansinoid B, a potent cytotoxic agent utilized in the development of antibody-drug conjugates (ADCs), demands rigorous safety protocols to protect researchers and maintain a secure laboratory environment.[1] Due to its potential hazards, including severe toxicity, understanding and implementing comprehensive handling and disposal procedures is paramount. This guide provides essential, immediate safety and logistical information for laboratory professionals working with Maytansinoid B.

Hazard Identification and Personal Protective Equipment (PPE)

A multi-layered approach to Personal Protective Equipment (PPE) is mandatory to prevent exposure through inhalation, skin contact, or ingestion. The following table summarizes the required PPE for handling Maytansinoid B.

PPE Component	Specification	Rationale
Gloves	Double gloving with powder-free nitrile gloves tested for chemotherapy drug resistance (e.g., meeting ASTM D6978 standard).[5]	Provides a primary barrier against skin contact. Double gloving offers additional protection in case of a breach in the outer glove.
Gown	Disposable, fluid-resistant, solid-front gown with long sleeves and tight-fitting cuffs.	Protects skin and personal clothing from contamination by splashes or aerosols.
Eye/Face Protection	Tightly fitting safety goggles with side shields or a full-face shield.[6]	Protects eyes and face from splashes of liquids or airborne particles.
Respiratory Protection	A fit-tested N95 or higher-rated respirator should be used when handling the powdered form of the compound or when there is a risk of aerosol generation.[5]	Prevents inhalation of the potent cytotoxic powder or aerosols.
Additional Protection	Disposable shoe covers and a hair cap.[7]	Minimizes the tracking of contaminants out of the laboratory and protects the head from contamination.

Operational Plan for Handling Maytansinoid B

A systematic workflow is critical to ensure safety at every stage of handling Maytansinoid B, from receipt to disposal.

1. Receiving and Unpacking

• Upon receipt, inspect the external packaging for any signs of damage or leakage.

• Don the appropriate PPE (double gloves, gown, and eye protection) before opening the secondary container in a designated area, preferably within a chemical fume hood or biological safety cabinet.

• Verify the integrity of the primary container. If any damage is observed, treat it as a spill and follow the established spill cleanup protocol.

2. Storage

• Store Maytansinoid B in a tightly sealed, clearly labeled container.

• The storage location should be a designated, secure, and well-ventilated area, away from incompatible materials.

• Access to the storage area should be restricted to authorized personnel only.

3. Preparation and Use

• All handling of Maytansinoid B, especially the powdered form, must be conducted within a certified chemical fume hood, biological safety cabinet, or glove box to prevent aerosolization and inhalation.

• Use dedicated equipment (spatulas, weigh boats, etc.) for handling Maytansinoid B. If not disposable, decontaminate them thoroughly after use.

• When preparing solutions, add the solvent to the powdered compound slowly to minimize dust generation.

4. Spill Management

• In the event of a spill, evacuate the immediate area and alert others.

• Don the full set of recommended PPE, including respiratory protection.

• Contain the spill using a cytotoxic drug spill kit, which should be readily available in the laboratory.

• Carefully collect the contaminated materials and place them in a designated cytotoxic waste container.

• Decontaminate the spill area according to established laboratory procedures.

The following diagram illustrates the standard operational workflow for handling Maytansinoid B:

References

• 1. medchemexpress.com [medchemexpress.com]
• 3. medkoo.com [medkoo.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. ohsinsider.com [ohsinsider.com]
• 6. targetmol.com [targetmol.com]
• 7. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]